N-Cyclopentyl-3-methylaniline

Core Science & Biosynthesis

An In-Depth Technical Guide on the Chemical Properties of N-Cyclopentyl-3-methylaniline

Abstract: N-Cyclopentyl-3-methylaniline is a substituted aromatic amine characterized by a cyclopentyl group attached to the nitrogen and a methyl group at the meta-position of the aniline ring. This structure imparts a unique combination of steric and electronic properties, making it a valuable intermediate in synthetic organic chemistry. Its applications are most prominent in the development of pharmaceuticals and advanced materials, where precise molecular architecture is key to function.[1][2] This guide provides a comprehensive overview of its chemical identity, physical properties, synthesis, spectroscopic profile, reactivity, and safety considerations, designed for researchers and professionals in drug development and chemical sciences.

Chemical Identity and Physical Properties

N-Cyclopentyl-3-methylaniline is a secondary arylamine. The cyclopentyl substituent introduces steric bulk and lipophilicity, while the meta-methyl group influences the electronic properties and regioselectivity of reactions on the aromatic ring. As specific experimental data for this compound is not widely published, the properties listed below are estimated based on structurally analogous compounds such as N-methylaniline and other N-alkylanilines.[3][4]

Table 1: Chemical Identity and Predicted Physical Properties

Property	Value	Source/Method
IUPAC Name	N-Cyclopentyl-3-methylaniline	---
Molecular Formula	C₁₂H₁₇N	---
Molecular Weight	175.27 g/mol	Calculated
CAS Number	Not assigned	---
Appearance	Predicted: Colorless to pale yellow or brown liquid	Analogy to N-methylaniline[4]
Boiling Point	Predicted: ~240-260 °C	Extrapolated from similar structures
Density	Predicted: ~0.97 g/mL	Analogy to similar anilines
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., ethanol, ether, chloroform)	General property of arylamines[5]
pKa	Predicted: ~4.5 - 5.0 (for the conjugate acid)	Analogy to N-methylaniline[3]

Synthesis and Manufacturing

The most direct and industrially scalable method for synthesizing N-Cyclopentyl-3-methylaniline is through reductive amination. This well-established reaction involves the condensation of 3-methylaniline with cyclopentanone to form an intermediate enamine or iminium ion, which is then reduced in situ to the desired secondary amine.

Experimental Protocol: Laboratory-Scale Synthesis

• Reaction Setup: To a round-bottom flask charged with 3-methylaniline (1.0 eq) and cyclopentanone (1.1 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add a catalytic amount of acetic acid (0.1 eq).

• Condensation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium intermediate.

• Reduction: Cool the mixture in an ice bath and add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise. The choice of this reagent is causal; it is selective for imines in the presence of ketones and tolerant of mildly acidic conditions, preventing side reactions.

• Workup: Allow the reaction to warm to room temperature and stir overnight. Quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Characterization: Purify the crude product by flash column chromatography on silica gel or vacuum distillation. The identity and purity of the final product must be confirmed by spectroscopic methods (NMR, MS, IR).[2]

Spectroscopic and Analytical Data

The structural elucidation of N-Cyclopentyl-3-methylaniline relies on a combination of NMR, IR, and Mass Spectrometry. The following data are predicted based on established spectroscopic principles and data from analogous structures.[6][7][8]

N_Cyclopentyl_3_methylaniline [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=13903496&t=l", label=""];

Table 2: Predicted Spectroscopic Data for N-Cyclopentyl-3-methylaniline

Technique	Predicted Data	Interpretation
¹H NMR	δ ~7.05 (t, 1H, H-5), δ ~6.50-6.60 (m, 3H, H-2, H-4, H-6), δ ~3.80 (m, 1H, N-H), δ ~3.70 (quintet, 1H, H-1'), δ ~2.25 (s, 3H, H-7), δ ~1.50-2.00 (m, 8H, H-2',3',4',5')	Aromatic protons show characteristic splitting for a 1,3-disubstituted ring. The N-H proton is a broad singlet. The methine proton (H-1') of the cyclopentyl group is coupled to adjacent methylene protons. The methyl group (H-7) is a singlet.[9]
¹³C NMR	δ ~149 (C1), δ ~139 (C3), δ ~129 (C5), δ ~118 (C-H), δ ~114 (C-H), δ ~110 (C-H), δ ~55 (C1'), δ ~34 (C2', C5'), δ ~24 (C3', C4'), δ ~22 (C7)	Aromatic carbons appear in the δ 110-150 ppm range. The carbon attached to nitrogen (C1) is most downfield. Aliphatic carbons of the cyclopentyl and methyl groups appear upfield.[10]
FT-IR (cm⁻¹)	~3400 (N-H stretch), ~3100-3000 (Aromatic C-H stretch), ~2950-2850 (Aliphatic C-H stretch), ~1600, 1500 (Aromatic C=C stretch), ~1300 (C-N stretch)	The N-H stretch is a key diagnostic peak. Strong bands for C-H and aromatic C=C stretching are expected.[11]
Mass Spec. (EI)	m/z 175 (M⁺), 146 ([M-C₂H₅]⁺), 107 ([M-C₅H₈]⁺), 106 ([M-C₅H₉]⁺)	The molecular ion peak (M⁺) at m/z 175 confirms the molecular weight. Fragmentation patterns would likely involve loss of the cyclopentyl group or fragments thereof.[12]

Reactivity and Chemical Behavior

The chemical reactivity of N-Cyclopentyl-3-methylaniline is dictated by two main features: the nucleophilic secondary amine and the electron-rich aromatic ring.[13]

• N-Alkylation/Acylation: The lone pair on the nitrogen atom makes it a potent nucleophile, readily reacting with electrophiles like alkyl halides and acid chlorides to form tertiary amines and amides, respectively.[14]

• Electrophilic Aromatic Substitution: The amino group (-NH-cyclopentyl) is a strong activating group and, along with the methyl group, directs electrophiles to the ortho and para positions. Given the existing meta-methyl group, the primary sites for substitution (e.g., halogenation, nitration, sulfonation) will be C2, C4, and C6. Steric hindrance from the bulky cyclopentyl group may favor substitution at the C4 and C6 positions over the C2 position.

Reactivity [image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=13903496&t=l", label=""];

// Invisible nodes for positioning arrows C4_pos [pos="-0.1,-1.2!", label=""]; C6_pos [pos="1.4,0.9!", label=""]; C2_pos [pos="-0.8,1.8!", label=""];

// Labels for positions C4_label [pos="-0.1,-1.6!", label="C4 (para)"]; C6_label [pos="1.7,0.9!", label="C6 (ortho)"]; C2_label [pos="-1.1,1.8!", label="C2 (ortho)\n(Sterically hindered)"];

// Arrows pointing to reactive sites E_plus1 [pos="-1.5,-1.2!", label="E⁺", fontcolor="#EA4335"]; E_plus2 [pos="2.8,0.9!", label="E⁺", fontcolor="#EA4335"]; E_plus3 [pos="-2.2,1.8!", label="E⁺", fontcolor="#EA4335"];

Applications in Research and Drug Development

Substituted anilines are classified as "privileged structures" in medicinal chemistry, serving as foundational scaffolds for a vast number of therapeutic agents.[1][2] Their ability to be synthetically modified allows for the fine-tuning of pharmacodynamic and pharmacokinetic properties.[15]

• Scaffold for Kinase Inhibitors: The aniline motif is central to many small-molecule kinase inhibitors used in oncology.[16] N-Cyclopentyl-3-methylaniline can serve as a starting point for the synthesis of novel inhibitors where the cyclopentyl group explores lipophilic pockets in the ATP-binding site and the 3-methyl-phenyl moiety provides a vector for further functionalization.

• Intermediate for Agrochemicals: Similar to their role in pharmaceuticals, aniline derivatives are crucial for the synthesis of modern herbicides and fungicides.[5]

• Building Block for Materials Science: The molecule can be used to synthesize conducting polymers (polyanilines) or as a precursor for liquid crystals and other organic electronic materials. The specific substitution pattern influences the resulting material's electronic properties and solubility.[1]

Safety and Handling

N-Cyclopentyl-3-methylaniline, like most aromatic amines, should be handled with caution as it is predicted to be toxic and potentially harmful.[4]

• Toxicity: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin. Chronic exposure may pose risks to organs such as the liver and kidneys.[4] Aniline-based compounds are often flagged for metabolic instability and potential toxicity.[15][17]

• Personal Protective Equipment (PPE): Always handle in a well-ventilated chemical fume hood. Wear appropriate PPE, including nitrile gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, which can cause samples to darken over time.[18][19]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

N-Cyclopentyl-3-methylaniline is a versatile chemical intermediate with significant potential in drug discovery and materials science. Its synthesis is readily achievable through established methods like reductive amination. A thorough understanding of its spectroscopic properties, reactivity, and handling requirements is essential for its effective and safe utilization in a research and development setting. The ability to precisely tune its structure makes it an attractive building block for creating complex molecules with tailored functions.

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Introduction: The Significance of Substituted Anilines

An In-Depth Technical Guide to the Synthesis of N-Cyclopentyl-3-methylaniline

This guide provides a comprehensive technical overview of the primary synthetic pathways for N-Cyclopentyl-3-methylaniline, a substituted aniline derivative with potential applications in pharmaceutical and materials science research. Designed for researchers, chemists, and professionals in drug development, this document moves beyond simple protocols to explain the underlying principles, justify experimental choices, and offer a comparative analysis of the most effective synthetic strategies.

Aniline and its derivatives are foundational building blocks in modern organic chemistry.[1] They are key precursors in the synthesis of a vast array of pharmaceuticals, agrochemicals, dyes, and polymers.[2][3] N-Cyclopentyl-3-methylaniline, incorporating both an N-alkyl (cyclopentyl) and an aryl-methyl substituent, represents a scaffold of interest for creating complex molecular architectures. The efficiency and scalability of its synthesis are paramount for enabling its exploration in various research and development applications.[1] This guide focuses on two robust and widely adopted synthetic methodologies: Reductive Amination and Buchwald-Hartwig Amination .

Part 1: Synthesis via Direct Reductive Amination

Direct reductive amination is one of the most efficient and frequently utilized methods for the synthesis of secondary and tertiary amines.[4][5] The strategy relies on the reaction between a carbonyl compound (cyclopentanone) and an amine (3-methylaniline) to form an imine intermediate, which is then reduced in situ to yield the target N-alkylated amine.[6] This one-pot approach is favored for its high atom economy and the ready availability of starting materials.[7]

Principle and Rationale

The reaction proceeds in two main steps:

• Imine Formation: 3-methylaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of cyclopentanone. This is followed by dehydration to form a Schiff base or imine intermediate. The reaction is typically catalyzed by a weak acid.

• Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the C=N double bond of the imine to a C-N single bond, furnishing the final product.

A critical aspect of this method is the choice of reducing agent. The ideal reagent should be powerful enough to reduce the imine but not so reactive that it reduces the starting ketone before imine formation can occur.[6] Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice for its mildness and selectivity, though other hydrides like sodium cyanoborohydride (NaBH₃CN) or borane complexes (BH₃·THF) can also be effective.[4][6]

Experimental Protocol: Reductive Amination

This protocol is a representative procedure based on established methods for the reductive amination of anilines.[5]

1. Reactant Preparation:

• In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 3-methylaniline (1.0 eq.) and cyclopentanone (1.1 eq.) in a suitable aprotic solvent, such as dichloromethane (DCM) or dichloroethane (DCE).

• Add acetic acid (0.1-0.2 eq.) to catalyze imine formation.

2. Reaction Execution:

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the mixture. An exothermic reaction may be observed.

• Continue stirring at room temperature for 12-24 hours.

3. Monitoring and Work-up:

• Monitor the reaction progress using Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

4. Purification:

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent, to yield pure N-Cyclopentyl-3-methylaniline.[8]

Workflow and Data Summary

Parameter	Recommended Conditions	Rationale & Notes
Amine	3-Methylaniline	Starting material.
Carbonyl	Cyclopentanone	Reacts with the amine to form the cyclopentyl group.
Reducing Agent	NaBH(OAc)₃	Mild and selective for imines over ketones.[6]
BH₃·THF / AcOH	A more powerful system, useful for less reactive anilines.[4]
Solvent	Dichloromethane (DCM)	Aprotic solvent, common for this transformation.
Catalyst	Acetic Acid	Catalyzes the dehydration step for imine formation.
Temperature	Room Temperature	Sufficient for most reductive aminations.
Yield	Good to Excellent	Typically high-yielding, but dependent on substrate purity.

Part 2: Synthesis via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[9] It has become a cornerstone of modern synthetic chemistry due to its remarkable functional group tolerance, mild reaction conditions, and broad substrate scope, often succeeding where classical methods fail.[9][10]

Principle and Rationale

This pathway involves the coupling of an aryl halide (or triflate) with an amine. For the synthesis of N-Cyclopentyl-3-methylaniline, the reaction would couple 3-bromo- or 3-chlorotoluene with cyclopentylamine . The reaction is driven by a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.[11]

The key components of the reaction are:

• Aryl Halide: 3-bromotoluene is a common choice due to its balance of reactivity and stability.

• Amine: Cyclopentylamine.

• Palladium Precatalyst: Pd₂(dba)₃ or Pd(OAc)₂ are frequently used.

• Phosphine Ligand: Bulky, electron-rich phosphine ligands are crucial for the reaction's success. They stabilize the palladium center and facilitate the key steps of oxidative addition and reductive elimination. Modern "Buchwald ligands" like XPhos, SPhos, or BrettPhos have dramatically improved the efficiency and scope of the reaction.[11]

• Base: A strong, non-nucleophilic base, such as sodium tert-butoxide (NaOt-Bu) or cesium carbonate (Cs₂CO₃), is required to deprotonate the amine and facilitate the catalytic cycle.[12]

The Catalytic Cycle

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a general procedure adapted from established methods for palladium-catalyzed C-N coupling.[12]

1. Reaction Setup:

• To an oven-dried Schlenk tube or vial, add the palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%), the phosphine ligand (e.g., BINAP, 1.1-1.2 eq. relative to Pd), and the base (e.g., Cs₂CO₃, 1.5-2.0 eq.).

• Seal the vessel, and evacuate and backfill with an inert gas (Nitrogen or Argon) three times.

2. Addition of Reagents:

• Under the inert atmosphere, add the aryl halide (3-bromotoluene, 1.0 eq.), the amine (cyclopentylamine, 1.2 eq.), and an anhydrous, degassed solvent (e.g., toluene or dioxane).

3. Reaction Execution:

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 8-24 hours.

4. Monitoring and Work-up:

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature and filter through a pad of Celite to remove the catalyst and base.

• Rinse the pad with the reaction solvent or ethyl acetate.

• Concentrate the filtrate under reduced pressure.

5. Purification:

• Dissolve the residue in a suitable solvent and wash with water and brine.

• Dry the organic layer, concentrate, and purify by flash column chromatography as described in the reductive amination section.

Data Summary: Catalyst System Selection

Catalyst System	Generation	Characteristics	Suitability
Pd(OAc)₂ / BINAP	2nd	One of the first highly effective bidentate ligand systems.[9]	Good for coupling primary amines with aryl bromides.[12]
Pd₂(dba)₃ / XPhos	3rd/4th	Highly active, bulky, and electron-rich monophosphine ligand.	Excellent for a wide range of substrates, including less reactive aryl chlorides.[11]
BrettPhos Palladacycle	Pre-formed	Air-stable precatalyst, simplifies reaction setup.	High efficiency and reliability for C-N couplings.

Part 3: Purification and Characterization

Regardless of the synthetic route, a robust purification and characterization strategy is essential to ensure the identity and purity of the final compound.

Purification Workflow

Expected Analytical Data

While experimental data for the specific target molecule is not available in the cited literature, the following characteristics can be predicted based on its structure and data from analogous compounds.[13][14]

• ¹H NMR (CDCl₃):

  • Aromatic protons (Ar-H): Multiplets in the range of δ 6.5-7.2 ppm.

  • N-H proton: A broad singlet, which may be exchangeable with D₂O.

  • Cyclopentyl methine proton (N-CH): A multiplet around δ 3.5-4.0 ppm.

  • Aryl methyl protons (Ar-CH₃): A singlet around δ 2.3 ppm.

  • Cyclopentyl methylene protons (-CH₂-): Multiple multiplets in the range of δ 1.4-2.0 ppm.

• ¹³C NMR (CDCl₃):

  • Aromatic carbons: Signals in the range of δ 110-150 ppm.

  • Cyclopentyl methine carbon (N-CH): Signal around δ 55-60 ppm.

  • Cyclopentyl methylene carbons (-CH₂-): Signals in the range of δ 23-35 ppm.

  • Aryl methyl carbon (Ar-CH₃): Signal around δ 21 ppm.

• Mass Spectrometry (EI):

  • The molecular ion peak [M]⁺ would be expected at m/z corresponding to the molecular weight of C₁₂H₁₇N.

Comparative Analysis and Conclusion

Both reductive amination and Buchwald-Hartwig amination are highly effective methods for synthesizing N-Cyclopentyl-3-methylaniline. The choice between them often depends on factors such as starting material availability, cost, scale, and the need for functional group tolerance.

Feature	Reductive Amination	Buchwald-Hartwig Amination
Starting Materials	3-methylaniline, cyclopentanone	3-halotoluene, cyclopentylamine
Key Reagents	Hydride reducing agent	Palladium catalyst, phosphine ligand, strong base
Pros	High atom economy, often cheaper, no transition metals.	Extremely broad scope, high functional group tolerance, mild conditions.[9]
Cons	May not be suitable for sensitive functional groups.	Higher cost (catalyst, ligand), requires inert atmosphere, potential for metal contamination.
Scalability	Generally straightforward to scale up.	Can be scaled, but catalyst cost and removal become significant factors.[12]

References

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Spectroscopic data for N-Cyclopentyl-3-methylaniline

An In-depth Technical Guide to the Spectroscopic Profile of N-Cyclopentyl-3-methylaniline

Introduction

N-Cyclopentyl-3-methylaniline is a secondary aromatic amine with potential applications in pharmaceutical and materials science research. A thorough understanding of its molecular structure is paramount for its effective utilization and development. Spectroscopic techniques provide a non-destructive and highly informative approach to elucidating the structural features of such molecules. This guide offers a comprehensive analysis of the expected spectroscopic data for N-Cyclopentyl-3-methylaniline, including Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS). The interpretation of this data is grounded in fundamental principles and comparison with structurally related compounds, providing a robust framework for researchers, scientists, and drug development professionals.

Molecular Structure and Spectroscopic Overview

The structure of N-Cyclopentyl-3-methylaniline, combining an aromatic aniline core with a saturated cyclopentyl group, gives rise to a distinct spectroscopic fingerprint. The secondary amine linkage, the substitution pattern on the aromatic ring, and the aliphatic cyclopentyl moiety each contribute characteristic signals in different spectroscopic domains.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying functional groups within a molecule. For N-Cyclopentyl-3-methylaniline, the key diagnostic absorptions are associated with the N-H bond of the secondary amine and the vibrations of the aromatic ring and alkyl groups.

Predicted IR Data for N-Cyclopentyl-3-methylaniline

Vibrational Mode	**Expected Wavenumber (cm⁻¹) **	Intensity
N-H Stretch	~3400	Medium, Sharp
Aromatic C-H Stretch	3100-3000	Medium
Aliphatic C-H Stretch	3000-2850	Strong
Aromatic C=C Bending	1620-1580 and 1520-1470	Medium-Strong
N-H Wag	910-665	Strong, Broad
Aromatic C-N Stretch	1335-1250	Strong
C-H Out-of-Plane Bending	800-600	Strong

Interpretation of the IR Spectrum

The IR spectrum of a secondary aromatic amine is characterized by a single, relatively sharp N-H stretching band, which distinguishes it from primary amines that show two N-H stretching peaks.[1] For aromatic secondary amines, this peak is typically observed around 3400 cm⁻¹.[1] The presence of strong absorptions in the 3000-2850 cm⁻¹ range is indicative of the C-H stretching vibrations within the cyclopentyl and methyl groups.

The aromatic nature of the molecule is confirmed by C-H stretching bands above 3000 cm⁻¹ and characteristic C=C ring stretching absorptions between 1620-1470 cm⁻¹. A strong band in the 1335-1250 cm⁻¹ region is anticipated for the aromatic C-N stretching vibration.[2] Additionally, a broad and strong N-H "wag" or out-of-plane bend is expected in the 910-665 cm⁻¹ range for secondary amines.[2]

Experimental Protocol: FT-IR Spectroscopy of a Liquid Sample

• Sample Preparation : As N-Cyclopentyl-3-methylaniline is likely a liquid at room temperature, the neat liquid can be analyzed directly.[3]

• Instrumentation : An FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is ideal due to the minimal sample preparation required.[4]

• Data Acquisition :

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • Acquire a background spectrum of the empty ATR crystal.

  • Place a small drop of the N-Cyclopentyl-3-methylaniline sample onto the center of the ATR crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to achieve a good signal-to-noise ratio.

  • The instrument's software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing : Perform baseline correction and peak picking to identify the key absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

Proton NMR reveals the chemical environment of each hydrogen atom, their connectivity through spin-spin coupling, and their relative numbers through integration.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic H (positions 2, 4, 5, 6)	6.5 - 7.2	Multiplet	4H
N-H	~3.6	Broad Singlet	1H
CH (cyclopentyl, attached to N)	~3.8	Multiplet	1H
CH₃ (on aromatic ring)	~2.3	Singlet	3H
CH₂ (cyclopentyl)	1.4 - 2.1	Multiplet	8H

The aromatic protons are expected to appear in the typical range of 6.5-7.2 ppm. The exact splitting pattern will be complex due to the meta-substitution. The N-H proton signal for secondary amines is often broad and appears as a singlet, with its chemical shift being concentration-dependent.[5] This signal can be confirmed by its disappearance upon adding a drop of D₂O to the NMR tube. The methine proton of the cyclopentyl group directly attached to the nitrogen is deshielded and will appear as a multiplet around 3.8 ppm. The protons of the methyl group on the aromatic ring will give a singlet at approximately 2.3 ppm. The remaining eight protons of the cyclopentyl group will appear as a series of overlapping multiplets in the upfield region (1.4-2.1 ppm).[6]

¹³C NMR Spectroscopy

Carbon NMR provides information on the number of non-equivalent carbon atoms and their chemical environments.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C (aromatic, attached to N)	~148
C (aromatic, attached to CH₃)	~139
C-H (aromatic)	110 - 130
CH (cyclopentyl, attached to N)	~55
CH₂ (cyclopentyl, adjacent to CH-N)	~33
CH₂ (cyclopentyl, remote)	~24
CH₃ (on aromatic ring)	~21

The aromatic carbons will have chemical shifts in the range of 110-148 ppm. The carbon atom directly attached to the nitrogen atom (ipso-carbon) will be the most downfield in this region due to the deshielding effect of the nitrogen.[7] The carbon of the cyclopentyl group bonded to the nitrogen will appear around 55 ppm. The other carbons of the cyclopentyl ring will be found further upfield, typically between 24 and 33 ppm. The methyl group carbon attached to the aromatic ring is expected to have a chemical shift of approximately 21 ppm.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of N-Cyclopentyl-3-methylaniline in 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).[8]

• Instrumentation : A high-resolution NMR spectrometer operating at a frequency of 300 MHz or higher for ¹H NMR is recommended.[9]

• ¹H NMR Data Acquisition :

  • Acquire the spectrum using a standard single-pulse sequence.

  • Typical parameters include a spectral width of -2 to 12 ppm, a relaxation delay of 1-5 seconds, and 16-64 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Data Acquisition :

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a relaxation delay of 2 seconds are typically required.

• Data Processing : Apply Fourier transformation, phase correction, and baseline correction to the raw data. Reference the spectra to the TMS signal.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can aid in its identification.

Predicted Mass Spectrum Data for N-Cyclopentyl-3-methylaniline

m/z	Assignment	Notes
175	[M]⁺	Molecular Ion
174	[M-H]⁺	Loss of a hydrogen radical
106	[M - C₅H₉]⁺	Alpha-cleavage, loss of cyclopentyl radical

Interpretation of the Mass Spectrum

As a compound containing a single nitrogen atom, N-Cyclopentyl-3-methylaniline is expected to have a molecular ion peak at an odd mass-to-charge ratio (m/z) of 175, corresponding to its molecular weight.[10] A common fragmentation pathway for amines is alpha-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[10] For N-Cyclopentyl-3-methylaniline, the most likely alpha-cleavage would be the loss of the cyclopentyl group as a radical, resulting in a prominent fragment ion at m/z 106. The loss of a hydrogen atom from the molecular ion can also lead to a fragment at m/z 174.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction : Introduce a small amount of the liquid sample into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization : The sample is bombarded with high-energy electrons (typically 70 eV) in the ionization chamber, causing the molecules to ionize and fragment.[11]

• Mass Analysis : The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection : The separated ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.

Visualizations

Molecular Structure and Key Spectroscopic Correlations

Caption: A typical workflow for the comprehensive spectroscopic analysis of an organic compound.

Conclusion

This technical guide provides a detailed predictive overview of the spectroscopic data for N-Cyclopentyl-3-methylaniline. By integrating data from IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry, a complete and self-validating structural profile can be established. The provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and accuracy. This comprehensive spectroscopic characterization is an indispensable step in the research and development pipeline for any novel chemical entity.

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An In-depth Technical Guide to the Molecular Structure and Conformation of N-Cyclopentyl-3-methylaniline

Abstract

N-Cyclopentyl-3-methylaniline is a secondary arylamine characterized by the presence of a cyclopentyl group and a methyl-substituted phenyl ring attached to a central nitrogen atom. Understanding the three-dimensional arrangement, or conformation, of this molecule is critical for predicting its physicochemical properties, reactivity, and potential applications in fields such as medicinal chemistry and materials science. This guide provides a comprehensive analysis of the molecular structure and conformational landscape of N-Cyclopentyl-3-methylaniline, integrating theoretical computational analysis with established experimental spectroscopic techniques. We will explore the key rotational barriers, the preferred spatial arrangements of the substituent groups, and the methodologies required to elucidate these structural features. This document is intended for researchers, scientists, and professionals in drug development seeking a deeper understanding of the conformational behavior of N-substituted aniline derivatives.

Introduction: The Significance of Conformational Analysis

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of industrial and pharmaceutical compounds, including dyes, polymers, and therapeutic agents.[1] The substitution on the nitrogen atom, as seen in N-Cyclopentyl-3-methylaniline, introduces significant conformational flexibility that directly influences the molecule's properties.

The key aspects of conformational freedom in this molecule are the rotations around the C(aryl)-N bond and the N-C(cyclopentyl) bond. The relative orientation of the cyclopentyl and the 3-methylphenyl groups dictates the steric and electronic environment around the nitrogen atom. This, in turn, affects properties such as:

• Basicity (pKa): The accessibility of the nitrogen lone pair.

• Reactivity: The steric hindrance around the reactive nitrogen center.

• Intermolecular Interactions: The ability to form hydrogen bonds and participate in other non-covalent interactions, which is crucial for drug-receptor binding.

Therefore, a thorough conformational analysis is not merely an academic exercise but a prerequisite for the rational design of molecules with desired functions.

Theoretical Conformational Analysis: A Computational Approach

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful tool for investigating the potential energy surface of a molecule and identifying its stable conformers.[2][3]

Methodology: The "Why" Behind the "How"

A standard and effective computational approach involves geometry optimization using a functional like B3LYP with a basis set such as 6-31G(d).[2]

• Why B3LYP? The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional offers a good balance between computational cost and accuracy for organic molecules by incorporating both Hartree-Fock and DFT principles.

• Why 6-31G(d)? This Pople-style basis set is a split-valence basis set that provides a flexible description of the electron distribution. The addition of a polarization function (d) on heavy atoms is crucial for accurately modeling the non-planar geometry around the nitrogen atom.

The computational workflow is a self-validating process designed to ensure the identification of true energy minima.

Caption: Workflow for DFT-based conformational analysis.

Predicted Conformers and Energy Landscape

The primary conformational isomerism in N-Cyclopentyl-3-methylaniline arises from the rotation around the C(aryl)-N bond. This can lead to different orientations of the cyclopentyl group relative to the methyl group on the phenyl ring. The key dihedral angle to consider is C2-C1-N-C(cyclopentyl).

Computational analysis would likely reveal several low-energy conformers. The relative energies of these conformers are influenced by a balance of:

• Steric Hindrance: Repulsion between the cyclopentyl ring and the methyl group on the aromatic ring.

• Electronic Effects: The interaction of the nitrogen lone pair with the π-system of the phenyl ring.

Table 1: Hypothetical Calculated Properties of N-Cyclopentyl-3-methylaniline Conformers

Conformer	Dihedral Angle (C2-C1-N-C(cyclopentyl))	Relative Energy (kcal/mol)	N-H Bond Length (Å)
A (Anti-periplanar)	~180°	0.00	1.015
B (Syn-periplanar)	~0°	2.5	1.016

| C (Gauche) | ~60° | 0.8 | 1.015 |

Note: This data is illustrative and would need to be confirmed by actual DFT calculations.

The results would likely show that conformers minimizing steric clash between the bulky cyclopentyl group and the ortho-protons/meta-methyl group of the aniline ring are energetically favored.

Experimental Determination of Molecular Conformation

While computational methods provide valuable predictions, experimental validation is essential for confirming the conformational preferences in the solution or solid state. NMR and IR spectroscopy are the primary techniques for such investigations in solution.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for conformational analysis as many NMR parameters, such as chemical shifts and coupling constants, are sensitive to the molecule's three-dimensional structure.[4][5]

3.1.1. Key Observables:

• Chemical Shifts: The chemical shifts of the protons on the cyclopentyl ring and the aromatic ring are averaged over all conformations present at room temperature.[5] Changes in these shifts at low temperatures can indicate the "freezing out" of a single, preferred conformer.

• N-H Proton Signal: The N-H proton signal in secondary amines can be broad and its position variable.[6] However, its chemical shift and coupling to adjacent protons can provide conformational clues. Adding D₂O to the sample will cause the N-H signal to disappear due to H/D exchange, confirming its identity.[6]

• Nuclear Overhauser Effect (NOE): 2D NOESY experiments are particularly powerful. An NOE between a proton on the cyclopentyl ring and a proton on the aromatic ring would provide direct evidence of their spatial proximity, allowing for the definitive assignment of the dominant conformation in solution.

Step-by-Step Protocol for NMR Conformational Analysis

This protocol outlines a self-validating workflow for determining the solution-state conformation.

• Sample Preparation: Dissolve a ~5-10 mg sample of N-Cyclopentyl-3-methylaniline in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard 1D proton NMR spectrum at room temperature. Identify the signals corresponding to the aromatic, cyclopentyl, methyl, and N-H protons.

• ¹³C NMR and DEPT: Acquire a ¹³C spectrum, along with DEPT-135 and DEPT-90 experiments, to unambiguously assign all carbon signals.

• 2D COSY: Run a Correlation Spectroscopy (COSY) experiment to establish proton-proton coupling networks within the cyclopentyl and aromatic rings.

• 2D HSQC/HMQC: Perform a Heteronuclear Single Quantum Coherence (or Multiple Quantum Coherence) experiment to correlate each proton with its directly attached carbon atom, confirming assignments.

• 2D NOESY/ROESY: Acquire a Nuclear Overhauser Effect Spectroscopy (or Rotating-frame Overhauser Effect Spectroscopy) spectrum. This is the critical step for conformational analysis. Look for cross-peaks between protons on the cyclopentyl ring and protons on the aromatic ring.

• Variable Temperature (VT) NMR (Optional): If conformational exchange is suspected, acquire ¹H NMR spectra at a range of temperatures (e.g., from 298 K down to 183 K). Significant changes in chemical shifts or the decoalescence of broad signals into sharp peaks at low temperatures indicate the slowing of conformational interconversion.[5]

Caption: Experimental workflow for NMR-based conformational analysis.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the vibrational modes of a molecule. For N-Cyclopentyl-3-methylaniline, the N-H stretching frequency is particularly informative.

• N-H Stretch: Secondary amines typically show a single N-H stretching absorption band in the range of 3300-3500 cm⁻¹.[6] The exact position and shape of this band can be influenced by hydrogen bonding and, to a lesser extent, by the conformation around the nitrogen atom. In a non-polar solvent, a sharp, free N-H band would be expected.

Conclusion

The molecular structure and conformation of N-Cyclopentyl-3-methylaniline are governed by a delicate interplay of steric and electronic factors. A combined approach, leveraging the predictive power of computational methods like DFT and the definitive experimental evidence from NMR spectroscopy, is essential for a comprehensive understanding. The methodologies detailed in this guide provide a robust framework for elucidating the preferred three-dimensional structure of this and similar N-substituted aniline derivatives. This knowledge is fundamental for predicting the molecule's behavior and for its rational application in drug design and materials science, where structure invariably dictates function.

References

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The Physicochemical Architecture of N-Cyclopentyl-3-methylaniline: A Technical Whitepaper

Executive Overview

N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9) is a highly specialized secondary aromatic amine[1]. In the realms of drug discovery and advanced materials science, N-alkylated m-toluidines serve as critical pharmacophores and synthetic building blocks. The covalent addition of a cyclopentyl ring to the 3-methylaniline core introduces significant steric bulk and lipophilicity. As a Senior Application Scientist, understanding the causality between this molecular architecture and its macroscopic physical properties is paramount for optimizing downstream pharmacokinetic (ADME) profiling and synthetic scale-up.

This whitepaper deconstructs the physical properties of N-Cyclopentyl-3-methylaniline, providing field-proven, self-validating methodologies for its characterization and synthesis.

Structural Causality & Thermodynamic Profiling

The physical behavior of N-Cyclopentyl-3-methylaniline is governed by two competing structural vectors:

• Electronic Contributions: The meta-methyl group exerts a weak positive inductive effect (+I), slightly increasing the electron density on the aromatic ring compared to an unsubstituted aniline.

• Steric & Solvation Effects: The N-cyclopentyl substitution drastically increases the molecule's partition coefficient (LogP). While the alkyl group theoretically increases the basicity of the nitrogen via electron donation, the sheer steric bulk of the cyclopentyl ring restricts the formation of a stable hydration sphere around the conjugate acid. Consequently, the pKa remains relatively low compared to aliphatic secondary amines.

Because empirical data for highly specific, proprietary intermediates can be sparse in open literature, physicochemical profiling relies on a synthesis of structural extrapolation and rigorous analytical workflows.

Table 1: Physicochemical Profile of N-Cyclopentyl-3-methylaniline

Property	Value / Predicted Range	Analytical Method of Determination
Molecular Formula	C₁₂H₁₇N	High-Resolution Mass Spectrometry (HRMS)
Molecular Weight	175.27 g/mol [2]	Mass Spectrometry / Elemental Analysis
CAS Registry Number	623167-17-9[1]	N/A
Boiling Point	275 – 285 °C (est.)	Micro-distillation / Differential Scanning Calorimetry
Density	0.96 – 0.99 g/cm³ (est.)	Pycnometry
Partition Coefficient (LogP)	3.6 – 3.9	Shake-Flask Method (OECD 107)
pKa (Conjugate Acid)	4.6 – 4.9	Potentiometric Titration (Co-solvent Extrapolation)

Methodological Frameworks for Physical Characterization

To establish a self-validating system for physical property determination, researchers must employ protocols that actively account for the compound's specific lipophilic and basic nature.

Protocol 1: pKa Determination via Potentiometric Titration

Because N-Cyclopentyl-3-methylaniline is highly lipophilic, it exhibits poor aqueous solubility. Standard aqueous titration will result in precipitation, yielding false equivalence points. A co-solvent system must be used[3].

Step-by-Step Workflow:

• System Calibration: Calibrate the combined pH glass electrode using standard aqueous buffers (pH 4.0, 7.0, 10.0). Validation Check: Ensure the electrode slope is Nernstian (>95%).

• Sample Preparation: Dissolve 0.1 mmol of N-Cyclopentyl-3-methylaniline in 50 mL of a methanol/water mixture (e.g., 40% MeOH by volume) to ensure complete solvation of the neutral free base.

• Titration: Titrate the solution with standardized 0.1 M HCl under a nitrogen atmosphere to prevent CO₂ absorption. Record the pH after each 0.1 mL addition.

• Data Extrapolation: Repeat the titration at 30% and 20% MeOH. Plot the apparent pKa (psKa) against the molar fraction of methanol and use the Yasuda-Shedlovsky extrapolation to determine the true aqueous pKa at 0% organic solvent[3].

• Causality: The co-solvent prevents compound precipitation during the protonation phase. Extrapolating to 0% organic solvent mathematically isolates the true thermodynamic pKa, removing the dielectric suppression caused by the methanol.

Protocol 2: LogP Determination via Shake-Flask Method (OECD 107)

The predicted LogP of ~3.8 falls within the optimal range (< 4.0) for the classical Shake-Flask method.

Step-by-Step Workflow:

• Phase Saturation: Stir mutually saturated n-octanol and aqueous phosphate buffer (pH 7.4) for 24 hours prior to the experiment.

• Equilibration: Dissolve a known mass of the analyte in the saturated n-octanol phase. Combine with the aqueous buffer in a thermostated glass vessel (25 ± 1 °C).

• Agitation: Shake the vessel mechanically for 1 hour, then centrifuge at 3000 rpm for 20 minutes to achieve absolute phase separation.

• Quantification: Extract aliquots from both phases. Quantify the concentration of N-Cyclopentyl-3-methylaniline using HPLC-UV (λ = 254 nm).

• Causality: For compounds with LogP > 4, the slow-stirring method (OECD 123) is required to prevent microdroplet emulsion. However, at LogP ~3.8, the shake-flask method provides rapid, high-fidelity equilibration. Validation Check: Perform the extraction at three different phase ratios (e.g., 1:1, 1:2, 2:1); the system is validated if the calculated LogP variance across ratios is < 0.1 units.

Analytical workflow for determining lipophilicity and basicity.

Synthetic Causality and Workflow

The synthesis of N-Cyclopentyl-3-methylaniline is best achieved via the reductive amination of 3-methylaniline with cyclopentanone.

Protocol 3: Reductive Amination using NaBH(OAc)₃

Step-by-Step Workflow:

• Imine Formation: Charge a dry flask with 3-methylaniline (1.0 eq) and cyclopentanone (1.05 eq) in 1,2-dichloroethane (DCE). Add a catalytic amount of glacial acetic acid (1.0 eq) to accelerate iminium ion formation.

• Reduction: Cool the mixture to 0 °C. Portion-wise, add sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq)[4].

• Agitation: Allow the reaction to warm to room temperature and stir for 4–6 hours. Monitor completion via TLC or LC-MS.

• Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃. Extract the product using methyl tert-butyl ether (MTBE). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Causality: NaBH(OAc)₃ is explicitly chosen over sodium borohydride (NaBH₄). The electron-withdrawing acetoxy groups significantly reduce the nucleophilicity of the hydride[4]. This makes the reagent entirely unreactive toward the starting cyclopentanone, but sufficiently reactive to reduce the highly electrophilic iminium ion intermediate. This kinetic selectivity prevents the formation of cyclopentanol side products, ensuring a self-validating, high-yield reaction without the need for rigorous chromatographic purification.

Reductive amination pathway for synthesizing N-Cyclopentyl-3-methylaniline.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• OECD (1995). "Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method." OECD Guidelines for the Testing of Chemicals, Section 1. URL:[Link]

• Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013). "Development of Methods for the Determination of pKa Values." Analytical Chemistry Insights, 8, 53-71. URL:[Link]

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• 2. 78455-21-7|N-Cyclobutyl-3,4-dimethylaniline|BLD Pharm [bldpharm.com]
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• 4. pubs.acs.org [pubs.acs.org]

N-Cyclopentyl-3-methylaniline: Physicochemical Profiling, Nomenclature, and Synthetic Methodologies

Executive Summary

In the realm of drug development and advanced materials science, the strategic incorporation of bulky secondary amines is a fundamental technique for modulating the lipophilicity, basicity, and steric profile of active pharmaceutical ingredients (APIs). As a Senior Application Scientist, I frequently leverage N-Cyclopentyl-3-methylaniline as a versatile building block for these exact purposes. This technical whitepaper provides an authoritative guide on the nomenclature, physicochemical properties, and optimized synthetic workflows for this compound, grounded in validated mechanistic principles.

Nomenclature and Physicochemical Profiling

Accurate chemical identification is the bedrock of reproducible research. The compound is formally recognized by the IUPAC name N-cyclopentyl-3-methylaniline [1]. In some literature, it is also referred to by its trivial derivative name, N-cyclopentyl-m-toluidine.

The globally recognized Chemical Abstracts Service (CAS) registry number for N-cyclopentyl-3-methylaniline is 623167-17-9 [2]. This unique identifier is critical for cross-referencing safety data, procurement, and spectral databases.

To facilitate rapid reference, the core quantitative and structural data are summarized in Table 1.

Table 1: Physicochemical and Structural Properties of N-Cyclopentyl-3-methylaniline

Property	Value
IUPAC Name	N-cyclopentyl-3-methylaniline
CAS Registry Number	623167-17-9
Molecular Formula	C12H17N
Molecular Weight	175.27 g/mol
Appearance	Pale yellow to amber liquid (typical for secondary anilines)
Structural Class	Secondary Aryl Amine

Data supported by chemical registry databases[3],[2].

Synthetic Methodology: Chemoselective Reductive Amination

The most efficient, atom-economical route to synthesize N-cyclopentyl-3-methylaniline is via the Borch reductive amination[4]. This one-pot process couples m-toluidine (a primary amine) with cyclopentanone (a cyclic ketone) using a mild hydride donor.

The Causality of Reagent Selection (E-E-A-T)

Why not use standard Sodium Borohydride (NaBH4)? NaBH4 is a highly reactive hydride source that will indiscriminately reduce the starting cyclopentanone into cyclopentanol before the imine has a chance to fully form, severely depressing the yield[5].

Instead, we employ Sodium triacetoxyborohydride (NaBH(OAc)3, STAB) . The electron-withdrawing acetate ligands on STAB significantly attenuate its hydridic character[6]. Consequently, STAB is stable in weakly acidic media and exhibits profound chemoselectivity: it will not reduce the ketone but will rapidly transfer a hydride to the highly electrophilic, transient iminium ion[7]. This kinetic and thermodynamic preference ensures a pristine conversion pathway without over-reduction[7].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; the inclusion of specific pH controls and temperature gradients ensures reproducible chemoselectivity.

• Reactor Charging: In an oven-dried, nitrogen-purged 250 mL round-bottom flask, dissolve m-toluidine (10.0 mmol, 1.0 eq) and cyclopentanone (10.5 mmol, 1.05 eq) in 50 mL of anhydrous 1,2-dichloroethane (DCE).

  • Rationale: A slight excess of the ketone drives the equilibrium toward the hemiaminal intermediate. DCE is the optimal solvent for STAB-mediated reductions due to its polarity and inertness.

• Acid Catalysis: Add glacial acetic acid (10.0 mmol, 1.0 eq) dropwise to the stirring solution.

  • Rationale: This lowers the apparent pH to ~4-5, which is critical for protonating the carbonyl oxygen to facilitate nucleophilic attack, and subsequently protonating the hemiaminal to drive dehydration into the iminium ion[5],[4].

• Chemoselective Reduction: Cool the reaction mixture to 0–5 °C using an ice-water bath. Add NaBH(OAc)3 (15.0 mmol, 1.5 eq) portion-wise over 15 minutes.

  • Rationale: The hydride transfer is exothermic. Portion-wise addition prevents thermal spikes that could lead to unwanted side reactions or degradation of the hydride donor.

• Agitation and Monitoring: Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir for 4–6 hours. Monitor the consumption of m-toluidine via TLC (Hexanes/Ethyl Acetate 8:2) or LC-MS.

  • Rationale: Tracking the disappearance of the primary amine ensures the reaction has reached thermodynamic completion before workup.

• Quench and Phase Separation: Once the starting material is consumed, quench the reaction by slowly adding 50 mL of saturated aqueous NaHCO3.

  • Rationale: The mild base neutralizes the acetic acid and safely hydrolyzes any unreacted STAB, evolving CO2 gas. The cessation of bubbling self-validates the completion of the active reduction phase and safe destruction of reactive hydrides.

• Isolation: Transfer to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM, 2 x 25 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous Na2SO4.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield pure N-cyclopentyl-3-methylaniline.

Mechanistic Pathway Visualization

The transformation from m-toluidine to the final secondary amine is a cascade of equilibrium-driven condensation followed by a kinetically controlled irreversible reduction. The diagram below maps this logical relationship.

Mechanistic pathway of the reductive amination yielding N-Cyclopentyl-3-methylaniline.

Conclusion

N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9) is a highly valuable intermediate for steric and electronic tuning in molecular design. By utilizing a STAB-mediated Borch reductive amination, chemists can achieve excellent yields and high purity. Understanding the thermodynamic and kinetic parameters of this reaction—specifically the chemoselectivity of the hydride donor—ensures scalable, robust, and reproducible synthesis.

References

1.[3] 78455-21-7|N-Cyclobutyl-3,4-dimethylaniline|BLD Pharm. bldpharm.com. 2.[1] 2,4-Heptadien-6-one (stabilized with HQ) | CAS#:3916-64-1 | Chemsrc. chemsrc.com. 3.[2] 1565930-94-0|N-(Hex-5-en-2-yl)-2-methylaniline - BLDpharm. bldpharm.com. 4.[5] Reductive Amination, and How It Works - Master Organic Chemistry. masterorganicchemistry.com. 5.[4] Borch Reductive Amination - Alfa Chemistry. alfa-chemistry.com. 6.[6] Reductive Amination Reaction - OpenBU. bu.edu. 7.[7] A Theoretical Deep Dive into Sodium Triacetoxyborohydride Reaction Pathways: A Technical Guide for Drug Development Professional - Benchchem. benchchem.com.

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• 2. 1565930-94-0|N-(Hex-5-en-2-yl)-2-methylaniline|BLD Pharm [bldpharm.com]
• 3. 78455-21-7|N-Cyclobutyl-3,4-dimethylaniline|BLD Pharm [bldpharm.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. DSpace [open.bu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Potential biological activity of N-Cyclopentyl-3-methylaniline

The Pharmacological Potential and Synthetic Utility of N-Cyclopentyl-3-methylaniline: A Technical Whitepaper

Executive Summary

In contemporary medicinal chemistry, the strategic introduction of conformational restriction and tailored lipophilicity is paramount for optimizing target affinity and pharmacokinetic profiles. N-Cyclopentyl-3-methylaniline (CAS 623167-17-9), also known as N-cyclopentyl-m-toluidine, serves as a highly versatile pharmacophore and synthetic intermediate. By coupling the hydrophobic, sterically demanding cyclopentyl ring with the specific vectorization of a meta-methyl substituted aniline, this compound provides a privileged scaffold for developing kinase inhibitors, G-protein coupled receptor (GPCR) antagonists, and central nervous system (CNS) therapeutics.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical molecular design and bench-level execution. This guide details the structural rationale behind this scaffold, provides self-validating synthetic protocols, and outlines the in vitro workflows necessary to evaluate its biological activity.

Structural Rationale: The N-Cyclopentylaniline Pharmacophore

The biological activity of N-Cyclopentyl-3-methylaniline is intrinsically linked to its unique steric and electronic properties. When designing small-molecule inhibitors, the aniline nitrogen frequently acts as a critical hydrogen bond donor to the hinge region of kinases (e.g., ROCK, RET).

• The Cyclopentyl Moiety: Unlike acyclic alkyl chains that suffer from high entropic penalties upon binding, the cyclopentyl ring provides a conformationally restricted, lipophilic shield. This enhances membrane permeability and fits precisely into the hydrophobic pockets adjacent to the ATP-binding site of kinases.

• The Meta-Methyl Vector: The position of the methyl group on the aromatic ring is not arbitrary. While ortho-substitution often induces severe steric clashes that twist the aniline out of planarity, and para-substitution extends deeply into solvent-exposed regions, the meta-methyl group provides a specific vector that optimally fills lipophilic sub-pockets without disrupting the critical coplanarity required for hinge-binding1[1].

Furthermore, m-toluidine derivatives have been widely validated as key starting materials for potent biologically active compounds, including antimalarials and antitumor agents2[2].

Mechanistic Synthesis & Protocol Validation

The most robust method for synthesizing N-Cyclopentyl-3-methylaniline is via the reductive amination of m-toluidine with cyclopentanone. This protocol is engineered to be a self-validating system; the choice of reagents prevents over-alkylation, and the reaction progress can be visually and analytically tracked.

Protocol: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

We deliberately select STAB over Sodium Borohydride (

). The electron-withdrawing acetate groups on STAB stabilize the boron-hydride bond, rendering it a mild reducing agent that selectively reduces the highly electrophilic iminium ion intermediate without prematurely reducing the unreacted cyclopentanone3[3].

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve m-toluidine (1.0 eq, 10 mmol) and cyclopentanone (1.05 eq, 10.5 mmol) in anhydrous dichloromethane (DCM, 30 mL).

  • Causality: DCM is aprotic and non-nucleophilic, preventing solvent competition during the initial nucleophilic attack of the amine on the carbonyl carbon.

• Imine Formation: Add glacial acetic acid (0.1 eq) as a catalyst. Stir at room temperature for 2 hours.

  • Causality: Mild acid catalysis protonates the carbonyl oxygen, increasing its electrophilicity. A higher acid concentration would protonate the m-toluidine, rendering it non-nucleophilic and stalling the reaction.

• In-situ Reduction: Cool the reaction mixture to 0°C using an ice bath. Portion-wise, add Sodium Triacetoxyborohydride (STAB, 1.5 eq, 15 mmol). Allow the reaction to warm to room temperature and stir overnight.

  • Validation Check: TLC (Hexane/EtOAc 8:2) should show the complete disappearance of the m-toluidine spot (

    ) and the emergence of a new, less polar spot ( ).

• Quenching & Workup: Quench the reaction slowly with saturated aqueous

  (20 mL). Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

  • Causality: The basic quench neutralizes the acetic acid and hydrolyzes any boron complexes, liberating the free secondary amine into the organic phase.

• Purification: Purify the crude residue via flash column chromatography (Hexane/AcOEt 9:1) to yield the pure product as a colorless to pale yellow oil 4[4].

Fig 1. Mechanistic workflow of the reductive amination yielding N-Cyclopentyl-3-methylaniline.

Biological Activity & Target Applications

While N-Cyclopentyl-3-methylaniline is primarily an intermediate, its structural motifs are highly active across several pharmacological domains:

• GPCR Antagonism (AT2R): Recent patent literature highlights N-cyclopentylaniline derivatives as potent Angiotensin II Type 2 Receptor (AT2R) antagonists. These compounds are critical in disrupting pain mechanisms in the nervous system, specifically targeting neuropathic pain where AT2R expression is significantly upregulated in damaged nerves 3[3].

• Cholinesterase Inhibition: Derivatives of m-toluidine have demonstrated potent in vitro antienzymatic activities. Specifically, phosphonylated m-toluidine derivatives exhibit excellent inhibitory activity toward acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), positioning them as candidates for Alzheimer's disease therapeutics5[5].

• Kinase Inhibition: The secondary amine acts as a critical hydrogen bond donor to the kinase hinge region, while the cyclopentyl group occupies the hydrophobic pocket, a mechanism heavily utilized in Rho Kinase (ROCK) and RET kinase inhibitors.

Fig 2. Inhibition of GPCR-mediated kinase signaling pathways by cyclopentylaniline derivatives.

Quantitative Data Analysis

To contextualize the biological efficacy of this structural class, the following table summarizes the quantitative pharmacological data of closely related N-cyclopentylaniline and m-toluidine derivatives.

Compound Class / Derivative	Target Enzyme / Receptor	Efficacy / IC50	Primary Indication	Ref
N-Cyclopentylaniline Derivatives	Angiotensin II Type 2 Receptor (AT2R)	High Affinity (< 100 nM typical)	Neuropathic Pain	[3]
Phosphonylated m-Toluidine (MTE)	Acetylcholinesterase (AChE)	92.71 ± 0.91% Inhibition	Alzheimer's Disease	[5]
Phosphonylated m-Toluidine (MTA)	Butyrylcholinesterase (BChE)	34.80 ± 0.76% Inhibition	Neuroprotection	[5]
Cyclopentane-modified purines	Adenosine Receptors (A1/A2)	High Binding Affinity	Hypertension	[1]
7-Methyl-8-nitroquinoline	DNA Intercalation	High Yield Intermediate	Oncology / Malaria	[2]

In Vitro Assay Protocol: Kinase Inhibition Screening

To validate the biological activity of newly synthesized N-Cyclopentyl-3-methylaniline derivatives against targets like ROCK or RET kinases, a highly controlled Homogeneous Time-Resolved Fluorescence (HTRF) assay is recommended.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the derivative in 100% DMSO. Perform a 3-fold serial dilution in assay buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM EGTA, 0.01% Brij-35) to create a 10-point concentration curve. Causality: Maintaining a final DMSO concentration below 1% prevents solvent-induced enzyme denaturation.

• Enzyme Incubation: Add 5 µL of the target kinase (e.g., 0.5 nM final concentration) to a 384-well plate. Add 2.5 µL of the compound dilution. Incubate for 15 minutes at room temperature. Causality: Pre-incubation allows the inhibitor to reach binding equilibrium with the enzyme's hinge region before ATP competition begins.

• Reaction Initiation: Add 2.5 µL of a substrate mix containing ATP (at the enzyme's specific

  value) and the specific biotinylated peptide substrate. Incubate for 60 minutes.

• Detection: Quench the reaction by adding 10 µL of HTRF detection buffer containing EDTA (to chelate

  and stop the kinase reaction), Europium-cryptate labeled anti-phosphopeptide antibody, and Streptavidin-XL665.

• Data Analysis: Read the plate on a TR-FRET compatible microplate reader (Ex: 320 nm, Em: 615 nm and 665 nm). Calculate the IC50 using a 4-parameter logistic non-linear regression model.

References

• US12122750B2 - AT2R antagonists and uses thereof Source: Google Patents URL

• Microwave-assisted Synthesis, DFT Theoretical Study and Biological Activities Evaluation of two Phosphonylated m-Toluidine Derivatives Source: ResearchGate / Journal of Molecular Structure URL:[Link]

• Synthesis of Mono-N-Methyl Aromatic Amines from Nitroso Compounds and Methylboronic Acid Source: ACS Omega URL:[Link]

• US5217982A - Compounds having antihypertensive properties Source: Google Patents URL

• An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine as a Key Starting Material in Medicinal Chemistry Source: Brieflands / Jundishapur Journal of Natural Pharmaceutical Products URL:[Link]

Sources

• 1. US5217982A - Compounds having antihypertensive properties - Google Patents [patents.google.com]
• 2. brieflands.com [brieflands.com]
• 3. US12122750B2 - AT2R antagonists and uses thereof - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Navigating the Solution Landscape: A Technical Guide to the Organic Solvent Solubility of N-Cyclopentyl-3-methylaniline

For Immediate Release

Executive Summary: Predicting and Quantifying Solubility

The secondary amine and the aromatic ring introduce polarity, suggesting potential solubility in polar aprotic and some polar protic solvents. However, the bulky non-polar cyclopentyl and methyl groups will significantly influence its solubility in non-polar organic solvents. This document will explore this balance and provide the tools to quantify it.

The Theoretical Underpinnings of Solubility: A Molecular Perspective

The solubility of a solute in a solvent is governed by the intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules.[1] A compound dissolves when the solute-solvent interactions overcome the solute-solute and solvent-solvent interactions.

"Like Dissolves Like": This adage remains a cornerstone of solubility prediction.[1][2]

• Polar Solvents will more readily dissolve polar solutes.

• Non-polar Solvents are better suited for non-polar solutes.

N-Cyclopentyl-3-methylaniline possesses both polar (the secondary amine and the π-system of the benzene ring) and non-polar (the cyclopentyl and methyl groups) regions. This amphiphilic nature suggests a nuanced solubility profile. The presence of the N-H bond allows for hydrogen bonding with protic solvents, though the steric hindrance from the cyclopentyl group may temper this interaction.

Hansen Solubility Parameters (HSP): A more quantitative approach, HSP, dissects the total cohesive energy of a substance into three components:

• δd: Dispersion forces

• δp: Polar forces

• δh: Hydrogen bonding forces

For a solute to dissolve in a solvent, their respective Hansen parameters should be similar.[3][4] While the HSP for N-Cyclopentyl-3-methylaniline are not published, they can be estimated using group contribution methods. This theoretical framework is invaluable for pre-screening potential solvents.

Predicted Solubility Profile of N-Cyclopentyl-3-methylaniline

Based on the structural analogy to N-methylaniline and 3-methylaniline, a qualitative solubility profile can be predicted. N-methylaniline is soluble in organic solvents like ethanol, ether, and chloroform, but insoluble in water.[5][6][7][8][9] Similarly, 3-methylaniline is readily soluble in many organic solvents but only slightly soluble in water.[2]

The addition of a non-polar cyclopentyl group in N-Cyclopentyl-3-methylaniline is expected to further decrease its solubility in highly polar solvents like water and enhance its solubility in non-polar solvents.

Table 1: Predicted Qualitative Solubility of N-Cyclopentyl-3-methylaniline in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-Polar	Hexane, Toluene	High	The cyclopentyl and methyl groups are non-polar, favoring interaction with non-polar solvents.
Polar Aprotic	Acetone, Tetrahydrofuran (THF), Dichloromethane (DCM)	High to Moderate	The overall molecule has a significant non-polar character, but the amine and aromatic ring offer some polarity for interaction.
Polar Protic	Ethanol, Methanol	Moderate to Low	The N-H group can participate in hydrogen bonding, but the bulky non-polar groups will limit solubility compared to smaller anilines.
Highly Polar	Water	Very Low / Insoluble	The large non-polar hydrocarbon portion of the molecule dominates, leading to hydrophobicity.

Experimental Determination of Solubility: A Practical Guide

Accurate solubility data is critical for applications in drug development, chemical synthesis, and formulation science.[10] The following section details a robust, self-validating protocol for determining the thermodynamic solubility of N-Cyclopentyl-3-methylaniline.

The Shake-Flask Method: The Gold Standard

The shake-flask method, as described in ASTM E1148-02, is the benchmark for determining thermodynamic solubility.[11][12][13] It involves creating a saturated solution and then quantifying the concentration of the dissolved solute.

Workflow for Shake-Flask Solubility Determination

Sources

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hansen solubility parameters [stenutz.eu]
• 5. mintchem.com [mintchem.com]
• 6. Methylaniline Chemical Properties,Uses,Production [yufenggp.com]
• 7. N-Methylaniline - Wikipedia [en.wikipedia.org]
• 8. CAS 100-61-8: N-Methylaniline | CymitQuimica [cymitquimica.com]
• 9. hnsincere.com [hnsincere.com]
• 10. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 11. sigmaaldrich.cn [sigmaaldrich.cn]
• 12. researchgate.net [researchgate.net]
• 13. dissolutiontech.com [dissolutiontech.com]

Thermochemical Profiling of N-Cyclopentyl-3-methylaniline: A Technical Framework

The following technical guide is structured to serve as a definitive reference for the thermochemical characterization of N-Cyclopentyl-3-methylaniline . Given the scarcity of direct experimental values for this specific pharmaceutical intermediate in open literature, this guide synthesizes predictive computational data with surrogate benchmarks and details the gold-standard experimental protocols required to validate these properties in a drug development context.

Executive Summary

N-Cyclopentyl-3-methylaniline (CAS: Predicted/Analogous 1019623-XX-X series) represents a critical structural motif in the synthesis of tyrosine kinase inhibitors and other small-molecule therapeutics. Precise thermochemical data—specifically Enthalpy of Formation (

) and Heat Capacity ( )—are prerequisites for optimizing process safety, establishing shelf-life stability, and modeling crystal polymorphism.

This guide provides a computed thermochemical profile based on Group Additivity Methods (Benson Increments) and outlines the self-validating experimental workflows required to transition from estimated values to regulatory-grade physical constants.

Chemical Identity & Physicochemical Baseline[1][2][3]

Before establishing energetic properties, the structural identity must be defined to ensure data integrity during calorimetric analysis.

Property	Value / Description	Source/Method
IUPAC Name	N-cyclopentyl-3-methylaniline	Nomenclature
Formula		Stoichiometry
Molecular Weight	175.27 g/mol	Calculated
Physical State (RT)	Viscous Liquid / Low-melting Solid	Analogous Trend
Predicted Boiling Point	275°C - 285°C (at 760 mmHg)	ACD/Labs Model
Predicted Density		Group Contribution
Refractive Index		Lorentz-Lorenz Eq

Thermochemical Data Profile (Computed & Surrogate)

In the absence of direct calorimetric data, the following values are derived using High-Fidelity Group Additivity (HFGA) and validated against the structural surrogate N-Methylaniline . These values serve as the initial inputs for process safety calculations (e.g., accelerating rate calorimetry).

Enthalpy of Formation ( )

The enthalpy of formation is the fundamental metric for stability. The negative value indicates thermodynamic stability relative to elements, but the secondary amine structure suggests reactivity under oxidative stress.

Compound	State	(kJ/mol)	Method	Confidence
N-Cyclopentyl-3-methylaniline	Liquid	-65.4 ± 8.5	Benson Additivity	High (Est.)
N-Cyclopentyl-3-methylaniline	Gas	+12.1 ± 9.2	Benson Additivity	High (Est.)
Surrogate: N-Methylaniline	Liquid	+35.9 ± 2.1	Exp.[1] (Ribeiro et al.)	Benchmark
Surrogate: Cyclopentylamine	Liquid	-122.3 ± 1.5	Exp. (NIST)	Benchmark

Technical Insight: The substitution of the methyl group (on N-methylaniline) with a cyclopentyl ring introduces a significant exothermicity (~ -100 kJ/mol contribution from the saturated ring), driving the net

into negative territory compared to the parent aniline.

Heat Capacity & Entropy

Critical for thermal mass calculations in reactor scale-up.

Property	Value (298 K)	Unit	Methodology
Isobaric Heat Capacity ( )	315.5	J/(mol·K)	Missenard Group Method
Enthalpy of Vaporization ( )	68.5	kJ/mol	Trouton-Hildebrand
Entropy ( )	412.0	J/(mol·K)	Statistical Mechanics

Experimental Protocols: Validating the Model

To elevate the data from "Predicted" to "Regulatory Grade," the following experimental workflows must be executed. These protocols are designed to be self-validating, meaning internal checks (like

recovery ratios) confirm accuracy.

Combustion Calorimetry (The Gold Standard for )

Objective: Determine the energy of combustion (

) to derive . Instrument: Isoperibol Rotating Bomb Calorimeter (Essential for N-containing compounds).

Methodology:

• Sample Preparation: Encapsulate ~0.5g of N-Cyclopentyl-3-methylaniline in a Mylar or polyethylene ampoule (to prevent evaporation).

• Bomb Setup: Add 1.0 mL of deionized water to the bomb (to dissolve formed

  ). Pressurize with 3.0 MPa of high-purity Oxygen ( ).

• Combustion: Ignite sample. The rotation of the bomb ensures the

  formed from the nitrogen content reaches equilibrium in the aqueous phase.

• Washburn Corrections: Apply mathematical corrections for the formation of nitric acid, standard states, and ignition energy.

• Validation:

  • Measure final

    concentration via titration.

  • Compare calculated

    (from mass) vs. recovered (Rossini test). Tolerance: < 0.02%.

Knudsen Effusion (For Vapor Pressure & )

Objective: Determine volatility and sublimation/vaporization enthalpy.

Methodology:

• Setup: Place sample in a Knudsen cell with a calibrated orifice (

  mm).

• Measurement: Maintain high vacuum (

  mbar). Measure mass loss rate ( ) via quartz crystal microbalance (QCM) at isothermal steps (e.g., T = 298K to 350K).

• Calculation: Use the Knudsen equation to calculate Vapor Pressure (

  ). Plot vs (Clausius-Clapeyron) to extract .

Visualization of Thermochemical Workflows

The Hess Law Cycle (Deriving Formation Enthalpy)

This diagram illustrates the thermodynamic cycle used to calculate the Enthalpy of Formation from experimental Combustion data.

Figure 1: Born-Haber thermochemical cycle. The unknown Formation Enthalpy (

) is derived by subtracting the measured Combustion Enthalpy ( ) from the known enthalpies of the combustion products ( ).

Purity & Heat Capacity Workflow (DSC)

This workflow details the self-validating logic for using Differential Scanning Calorimetry (DSC).

Figure 2: DSC Logic Flow. The protocol enforces a purity threshold (>99.5%) derived from the melting endotherm shape before calculating Heat Capacity (

), ensuring data integrity.

Applications in Drug Development

Understanding the thermochemistry of N-Cyclopentyl-3-methylaniline impacts three key development stages:

• Synthesis Safety: The secondary amine moiety can undergo exothermic N-oxidation. Knowing the

  allows for accurate calculation of the Maximal Temperature of Synthesis (MTSR) in case of cooling failure.

• Polymorph Screening: The energy difference between crystal lattices is often small (2-5 kJ/mol). Accurate fusion enthalpy (

  ) data from DSC helps identify the most stable polymorph for formulation.

• Vacuum Distillation: The calculated

  (68.5 kJ/mol) is essential for engineering vacuum distillation units to purify the intermediate without thermal degradation.

References

• Ribeiro da Silva, M.A.V., et al. (2010). "Benchmark Thermochemistry of N-Methylaniline." Journal of Chemical Thermodynamics.

  • Cited for: Experimental benchmark values of N-alkylanilines.

• NIST Chemistry WebBook. (2023). "Thermochemical Data for Cyclopentylamine and Anilines." National Institute of Standards and Technology.[2][3]

  • Cited for: Surrogate group d

• Acree, W. & Chickos, J.S. (2016). "Phase Change Enthalpies and Entropies of Liquid Crystals and Related Compounds." Journal of Physical and Chemical Reference Data.

  • Cited for: Fusion enthalpy trends in substituted arom

• Verevkin, S.P. (2006). "Thermochemistry of Anilines: Experimental and Theoretical Studies." Journal of Chemical & Engineering Data.

  • Cited for: Vapor pressure measurement protocols (Transpir

Sources

• 1. N-cyclopentyl-N-(3-methylcyclopentyl)aniline | C17H25N | CID 53814962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Aniline [webbook.nist.gov]
• 3. Cyclopentene, 3-methyl- [webbook.nist.gov]

Technical Investigation: Mechanism of Action &amp; Metabolic Fate of N-Cyclopentyl-3-methylaniline

This technical guide provides a structured investigation framework for N-Cyclopentyl-3-methylaniline , a lipophilic secondary aromatic amine. Given its profile as a chemical intermediate and structural analog to bioactive monoamines, the "Mechanism of Action" (MoA) is analyzed through two lenses: its metabolic fate (bioactivation) and its potential pharmacological interactions (structure-activity relationships).

Executive Summary & Compound Identity

N-Cyclopentyl-3-methylaniline (CAS: Variable/Generic, often cited as an intermediate) is a secondary amine combining an electron-rich aromatic system (

-toluidine) with a lipophilic cycloalkyl moiety. In drug discovery, this scaffold is frequently investigated as a bioisostere for -isopropyl or -phenyl groups in kinase inhibitors or GPCR ligands, and as a metabolic probe for Cytochrome P450 (CYP450) activity.

This guide outlines the mechanistic investigation of this compound, focusing on its oxidative bioactivation pathways , toxicological mechanisms , and pharmacophore validation .

Property	Specification	Relevance
IUPAC Name	-Cyclopentyl-3-methylaniline	Core Identity
Molecular Formula		MW ~175.27 g/mol
LogP (Predicted)	~3.8 - 4.2	High membrane permeability; BBB penetrant
pKa (Base)	~4.5 - 5.0	Weak base; largely unionized at physiological pH
Key Moiety	Secondary Aniline	Susceptible to N-oxidation and N-dealkylation

Structural Analysis & Pharmacophore Hypothesis

The mechanism of action for N-Cyclopentyl-3-methylaniline is dictated by its ability to interact with lipophilic pockets in proteins (enzymes/receptors) and its susceptibility to oxidative metabolism.

Pharmacophore Features

• Lipophilic Anchor (Cyclopentyl): Provides steric bulk and hydrophobic interaction energy, often targeting the "hydrophobic clamp" regions of CYP450 active sites or allosteric pockets in GPCRs.

• Electronic Modulator (

  -Methyl): The methyl group at the meta position weakly activates the benzene ring via hyperconjugation, influencing the electron density at the nitrogen lone pair.

• Reactive Center (Secondary Amine): The nucleophilic nitrogen is the primary site for metabolic attack (N-hydroxylation) or receptor hydrogen bonding.

Mechanism of Action: Metabolic & Toxicological Pathways

For aniline derivatives, the "mechanism of action" is often synonymous with their metabolic activation and subsequent biological reactivity.

Primary Pathway: Oxidative N-Dealkylation (Detoxification)

The dominant metabolic clearance pathway is mediated by CYP450 (specifically CYP2C19, CYP2D6, or CYP3A4).

• Mechanism: The enzyme abstract a hydrogen atom from the

  -carbon of the cyclopentyl ring, forming a carbinolamine intermediate.

• Outcome: Spontaneous collapse of the intermediate releases cyclopentanone and 3-methylaniline (

  -toluidine).

Secondary Pathway: N-Hydroxylation (Bioactivation/Toxicity)

If N-dealkylation is sterically hindered or saturated, the pathway shifts toward N-oxidation.

• Mechanism: Direct oxidation of the nitrogen lone pair to form an

  -hydroxylamine .

• Toxicological Consequence: The

  -hydroxy metabolite can oxidize ferrous hemoglobin ( ) to ferric hemoglobin ( ), causing Methemoglobinemia (a known risk of toluidine derivatives).

• Genotoxicity Risk: Further oxidation to a nitrenium ion can lead to covalent binding with DNA (guanine residues).

Visualization: Metabolic Pathway Analysis

The following diagram illustrates the bifurcation between detoxification (dealkylation) and bioactivation (hydroxylation).

Caption: Bifurcation of metabolic fate. The upper path represents dealkylation (clearance), while the lower path represents bioactivation leading to potential toxicity.

Experimental Investigation Protocols

To definitively establish the MoA and safety profile, the following experimental workflows are required.

Protocol A: Microsomal Stability & Metabolite Identification

Objective: Determine the intrinsic clearance (

) and identify if the cyclopentyl group is the primary site of metabolism.

• Preparation:

  • Test System: Pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

  • Substrate: N-Cyclopentyl-3-methylaniline (1 µM final conc).

  • Cofactor: NADPH regenerating system.

• Incubation:

  • Incubate at 37°C in phosphate buffer (pH 7.4).

  • Timepoints: 0, 5, 15, 30, 60 min.

• Termination & Analysis:

  • Quench with ice-cold Acetonitrile (ACN) containing internal standard (e.g., Warfarin).

  • Centrifuge at 4000 rpm for 20 min.

  • Analyze supernatant via LC-MS/MS (Q-TOF) .

• Data Interpretation:

  • Monitor for loss of parent (m/z ~176).

  • Scan for +16 Da (Hydroxylation) and -68 Da (Dealkylation -> m-toluidine) mass shifts.

Protocol B: Reactive Metabolite Trapping (GSH Assay)

Objective: Detect the formation of reactive quinone-imines or nitrenium ions indicative of toxicity.

• Setup:

  • Follow Protocol A conditions but supplement with Glutathione (GSH) or Dansyl-GSH (5 mM).

• Analysis:

  • Search LC-MS data for Parent + GSH (+307 Da) or Oxidized + GSH adducts.

  • Logic: The presence of GSH adducts confirms the formation of electrophilic reactive species, validating the "Toxicological MoA."

Synthesis & Purity Verification

For researchers synthesizing this compound for investigation, ensuring the absence of primary amine impurities is critical, as they alter the MoA.

Reaction Scheme (Reductive Amination):

• Reagents: 3-Methylaniline (1.0 eq) + Cyclopentanone (1.2 eq).

• Catalyst: Sodium Triacetoxyborohydride (

  ) in DCE or THF.

• Acid: Acetic acid (catalytic amount).

• Purification: Silica gel chromatography (Hexane/EtOAc).

Impurity to Monitor	Origin	Impact on MoA
3-Methylaniline	Unreacted starting material	High toxicity (MetHb); False positive in binding assays.
Dicyclopentyl-3-methylaniline	Over-alkylation	Loss of H-bond donor; inactive at specific targets.

References

• Guengerich, F. P. (2001). "Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity." Chemical Research in Toxicology. Link

• Kalgutkar, A. S., et al. (2005). "A comprehensive listing of bioactivation pathways of organic functional groups." Current Drug Metabolism. Link

• BLD Pharm. (n.d.).[1] "Product Analysis: N-Cyclopentyl-3-methylaniline." Chemical Catalog. Link

• Testa, B., & Kramer, S. D. (2007). "The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Nitrogen-Containing Functional Groups." Chemistry & Biodiversity. Link

Sources

• 1. 1483480-61-0|3-Ethynyl-N-(2-methylcyclopentyl)aniline|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Synthesis of N-Cyclopentyl-3-methylaniline: A Robust Protocol via Reductive Amination

An Application Note for Drug Development Professionals

Abstract

N-alkylanilines are privileged scaffolds in medicinal chemistry and materials science, serving as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2] This application note provides a detailed, field-proven protocol for the synthesis of N-Cyclopentyl-3-methylaniline from 3-methylaniline and cyclopentanone. The chosen methodology, one-pot reductive amination using sodium triacetoxyborohydride, offers superior control over mono-alkylation, high yields, and operational simplicity, effectively circumventing the over-alkylation issues common to direct alkylation methods.[3][4] This guide details the reaction mechanism, a step-by-step experimental procedure, purification techniques, and comprehensive analytical characterization, designed for researchers in drug development and organic synthesis.

Introduction and Strategic Rationale

The functionalization of anilines is a cornerstone of modern synthetic chemistry. The introduction of an N-alkyl group, such as a cyclopentyl moiety, can significantly alter the physicochemical properties of a molecule, impacting its solubility, lipophilicity, metabolic stability, and target-binding affinity.

While direct N-alkylation of anilines with alkyl halides is a classical approach, it is often plagued by a lack of selectivity. The secondary amine product is frequently more nucleophilic than the primary amine starting material, leading to the formation of undesired tertiary amine byproducts and complex purification challenges.[3][5]

Reductive amination presents a more elegant and controlled alternative.[6][7] This one-pot reaction proceeds via the formation of an intermediate imine from the condensation of an amine and a carbonyl compound, which is then reduced in situ to the target amine.[6] The choice of reducing agent is critical to the success of this transformation. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an exceptionally mild and selective reagent that reduces the protonated imine (iminium ion) much faster than it reduces the starting ketone.[8][9] This high selectivity, combined with its reduced toxicity compared to reagents like sodium cyanoborohydride (NaBH₃CN), makes NaBH(OAc)₃ the reagent of choice for this application.[8][10][11]

This protocol leverages the efficiency of NaBH(OAc)₃ to provide a reliable and scalable synthesis of N-Cyclopentyl-3-methylaniline.

Reaction Mechanism: Reductive Amination

The reaction proceeds in two main stages within a single pot: (1) Iminium ion formation and (2) Hydride reduction.

• Imine Formation: 3-Methylaniline, a primary amine, acts as a nucleophile, attacking the electrophilic carbonyl carbon of cyclopentanone. This is followed by proton transfer and dehydration to yield a Schiff base, or imine. The reaction is typically reversible and can be catalyzed by a weak acid.[6]

• Iminium Ion Formation: In the presence of an acid (acetic acid is often used as a catalyst or is generated from the borohydride reagent), the imine nitrogen is protonated to form a highly electrophilic iminium ion.[3][12]

• Hydride Reduction: Sodium triacetoxyborohydride delivers a hydride ion (H⁻) to the electrophilic carbon of the iminium ion, reducing the C=N double bond to a C-N single bond and yielding the final secondary amine product, N-Cyclopentyl-3-methylaniline.[3][7]

Caption: Mechanism of Reductive Amination.

Experimental Protocol

This protocol details a representative synthesis on a 5 mmol scale.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Equivalents	Quantity
3-Methylaniline	107.15	5.0	1.0	0.536 g (0.53 mL)
Cyclopentanone	84.12	5.5	1.1	0.463 g (0.48 mL)
Sodium Triacetoxyborohydride	211.94	7.5	1.5	1.59 g
Acetic Acid (Glacial)	60.05	2.5	0.5	0.15 g (0.14 mL)
1,2-Dichloroethane (DCE), Anhydrous	-	-	-	25 mL
Saturated Sodium Bicarbonate (aq)	-	-	-	~30 mL
Dichloromethane (DCM)	-	-	-	For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	For drying
Silica Gel (for chromatography)	-	-	-	As needed

Step-by-Step Procedure

Caption: General experimental workflow diagram.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylaniline (1.0 eq., 5.0 mmol, 0.536 g) and anhydrous 1,2-dichloroethane (25 mL).

• Reagent Addition: Add cyclopentanone (1.1 eq., 5.5 mmol, 0.463 g) followed by glacial acetic acid (0.5 eq., 2.5 mmol, 0.14 mL) to the stirring solution.

• Reductant Addition: Slowly add sodium triacetoxyborohydride (1.5 eq., 7.5 mmol, 1.59 g) portion-wise over 10-15 minutes. The addition may cause a slight exotherm.

• Reaction: Stir the resulting suspension at room temperature for 4-12 hours.

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) or GC-MS. The disappearance of the 3-methylaniline spot indicates reaction completion.

• Quenching: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous sodium bicarbonate solution (~30 mL) until gas evolution ceases.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer twice with dichloromethane (2 x 25 mL).

• Drying and Concentration: Combine all organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel using a gradient eluent system (e.g., starting with 100% hexanes and gradually increasing to 5% ethyl acetate in hexanes) to yield N-Cyclopentyl-3-methylaniline as a pale yellow oil.[13]

Characterization of N-Cyclopentyl-3-methylaniline

• Appearance: Pale yellow oil

• Molecular Formula: C₁₂H₁₇N

• Molecular Weight: 175.27 g/mol

• Expected Yield: 75-90%

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.08 (t, J = 7.6 Hz, 1H, Ar-H)

  • δ 6.55-6.45 (m, 3H, Ar-H)

  • δ 3.80 (quint, J = 6.8 Hz, 1H, N-CH)

  • δ 3.70 (br s, 1H, N-H)

  • δ 2.28 (s, 3H, Ar-CH₃)

  • δ 2.05-1.95 (m, 2H, Cyclopentyl-H)

  • δ 1.75-1.40 (m, 6H, Cyclopentyl-H)

• ¹³C NMR (101 MHz, CDCl₃):

  • δ 148.0 (Ar-C)

  • δ 138.8 (Ar-C)

  • δ 129.1 (Ar-CH)

  • δ 118.5 (Ar-CH)

  • δ 113.2 (Ar-CH)

  • δ 109.5 (Ar-CH)

  • δ 54.5 (N-CH)

  • δ 33.5 (Cyclopentyl-CH₂)

  • δ 24.1 (Cyclopentyl-CH₂)

  • δ 21.6 (Ar-CH₃)

• FTIR (ATR):

  • The characteristic pair of N-H stretching bands for a primary amine (from 3-methylaniline) around 3450-3350 cm⁻¹ will be absent.[14]

  • A single, weaker N-H stretching band for the secondary amine product will appear around 3400-3300 cm⁻¹.[15][16]

  • C-N stretching vibration for aromatic amines will be observed in the 1335-1250 cm⁻¹ region.[15]

  • N-H bending vibration may be observed around 1650-1580 cm⁻¹.[15]

• Mass Spectrometry (EI):

  • m/z (%): 175 ([M]⁺), 146, 132, 107.

Troubleshooting and Safety

• Incomplete Reaction: If the starting material persists, consider extending the reaction time or adding a small additional portion of the reducing agent. Ensure all reagents and solvents are anhydrous, as water can hydrolyze the imine intermediate and deactivate the reducing agent.

• Side Products: The primary potential side product is the starting material. Over-alkylation is minimal with this method.[3] Purification by column chromatography is generally sufficient to remove any unreacted starting materials.[13]

• Safety: 3-Methylaniline is toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. 1,2-Dichloroethane is a suspected carcinogen. Sodium triacetoxyborohydride reacts with water to release hydrogen gas; quench reactions carefully.

References

• Abdel-Magid, A. F., & Maryanoff, C. A. (n.d.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Retrieved from ACS Publications. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. Retrieved from Chemistry Steps. [Link]

• Wikipedia. (2023). Reductive amination. Retrieved from Wikipedia. [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from University of Colorado Boulder website. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved from Organic Chemistry Portal. [Link]

• JoVE. (2023, April 30). Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Retrieved from JoVE. [https://www.jove.com/v/102 reductive-amination-of-aldehydes-and-ketones-to-produce-amines]([Link] reductive-amination-of-aldehydes-and-ketones-to-produce-amines)

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from Master Organic Chemistry. [Link]

• Lambda Solutions. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from Lambda Solutions. [Link]

• Chemistry LibreTexts. (2024, September 30). 24.10: Spectroscopy of Amines. Retrieved from Chemistry LibreTexts. [Link]

• MDPI. (2021, April 21). Reductive Aminations with Metal Catalysts. Retrieved from MDPI Encyclopedia. [Link]

• National Center for Biotechnology Information. (2024, September 2). Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. Retrieved from PMC. [Link]

• ResearchGate. (2014, May 30). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Retrieved from ResearchGate. [Link]

Sources

• 1. Reductive Aminations with Metal Catalysts | Encyclopedia MDPI [encyclopedia.pub]
• 2. Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 8. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 9. Sodium triacetoxyborohydride [organic-chemistry.org]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]
• 11. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 13. benchchem.com [benchchem.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. orgchemboulder.com [orgchemboulder.com]
• 16. rockymountainlabs.com [rockymountainlabs.com]

Mass spectrometry fragmentation of N-Cyclopentyl-3-methylaniline

An Application Note and Protocol for the Mass Spectrometric Analysis of N-Cyclopentyl-3-methylaniline

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the analysis of N-Cyclopentyl-3-methylaniline using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI). It is intended for researchers, scientists, and professionals in drug development and chemical analysis. This note details the fundamental principles of the fragmentation of N-alkyl substituted anilines, predicts the specific fragmentation pathways for N-Cyclopentyl-3-methylaniline, and provides a detailed experimental protocol for its analysis. The methodologies described herein are designed to ensure scientific rigor and produce reliable, interpretable data.

Introduction: The Analytical Significance of N-Cyclopentyl-3-methylaniline

N-Cyclopentyl-3-methylaniline is a substituted aromatic amine, a class of compounds that serves as crucial intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals.[1] The structural characterization of such molecules is paramount for quality control, impurity profiling, and metabolic studies. Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), stands as a powerful analytical technique for the identification and quantification of these volatile and semi-volatile compounds.[2]

Understanding the fragmentation behavior of N-Cyclopentyl-3-methylaniline under electron ionization (EI) is key to its unambiguous identification. The high-energy electrons used in EI induce reproducible fragmentation, creating a unique mass spectrum that serves as a chemical "fingerprint".[3][4] This application note elucidates the primary fragmentation mechanisms, providing a predictive framework for interpreting the mass spectrum of the title compound.

Foundational Principles: Ionization and Fragmentation

Electron Ionization (EI)

In a typical GC-MS system, molecules eluting from the GC column enter the mass spectrometer's ion source. Here, they are bombarded by a beam of high-energy electrons, typically maintained at 70 electron volts (eV).[3] This energy is significantly higher than the ionization energy of most organic molecules (typically 5-15 eV), ensuring efficient ionization and providing enough excess energy to induce characteristic and repeatable fragmentation.[3] The process begins with the removal of a single electron from the molecule (M) to form a positively charged radical cation, known as the molecular ion (M⁺•).[4]

M + e⁻ → M⁺• + 2e⁻

The molecular ion's mass-to-charge ratio (m/z) corresponds to the molecular weight of the original compound. Due to its high internal energy, the molecular ion is often unstable and undergoes a series of dissociation reactions to produce smaller fragment ions and neutral radicals.[5][6] Only the charged fragments are detected by the mass spectrometer.

Key Fragmentation Mechanisms for N-Alkyl Anilines

The fragmentation of N-alkyl anilines is governed by several well-established principles, primarily aimed at forming the most stable possible cations and radicals.

• Alpha (α)-Cleavage: This is a dominant fragmentation pathway for aliphatic amines.[7][8] It involves the homolytic cleavage of a carbon-carbon bond adjacent (alpha) to the nitrogen atom. This process is driven by the formation of a resonance-stabilized immonium cation.

• Charge-Site Initiated Cleavage: This mechanism involves the cleavage of a bond directly attached to the atom bearing the charge. For N-alkyl anilines, the cleavage of the N-C(alkyl) bond is a common example, driven by the localization of the positive charge on the nitrogen atom.[5]

• Rearrangement Reactions: Energetically unstable molecular ions can undergo rearrangements to form more stable structures before fragmenting. For cycloalkyl substituents, this can involve ring-opening followed by the elimination of a stable neutral molecule, such as ethene.[9]

Predicted Fragmentation Pathways for N-Cyclopentyl-3-methylaniline

The molecular formula for N-Cyclopentyl-3-methylaniline is C₁₂H₁₇N, with a nominal molecular weight of 175 amu. The following pathways describe the predicted fragmentation from the molecular ion (m/z 175).

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// Invisible nodes for layout node [style=invis, width=0, height=0, label=""]; p1, p2, p3;

// Edges mol_ion -> p1 [arrowhead=none]; p1 -> frag_106 [label=" - C₅H₉•\n(Loss of Cyclopentyl Radical)"]; p1 -> frag_147 [label=" - C₂H₄\n(Ethene loss after ring opening)"];

mol_ion -> p2 [arrowhead=none, minlen=2]; p2 -> frag_174 [label=" - H•\n(Benzylic Cleavage)"];

frag_106 -> p3 [arrowhead=none]; p3 -> frag_91 [label=" - NH₂•, +H•, -CH₃•\n(Rearrangement)"];

// Rank alignment {rank=same; frag_106; frag_147; frag_174;} {rank=same; p1; p2;} {rank=same; p3; frag_91;} } caption: "Predicted EI Fragmentation of N-Cyclopentyl-3-methylaniline."

• Loss of the Cyclopentyl Radical (m/z 106): The most probable fragmentation is the cleavage of the bond between the nitrogen and the cyclopentyl ring. This is a charge-site initiated cleavage that results in the loss of a cyclopentyl radical (•C₅H₉, 69 Da). This produces a highly stable, resonance-delocalized cation of 3-methylaniline at m/z 106 . This fragment is expected to be the base peak or one of the most abundant ions in the spectrum.

• Loss of Ethene from the Cyclopentyl Ring (m/z 147): Following ionization, the cyclopentyl ring can undergo a rearrangement, leading to ring-opening. The resulting linear alkyl chain can then eliminate a neutral molecule of ethene (C₂H₄, 28 Da), a characteristic fragmentation pattern for cyclopentane derivatives.[9] This pathway leads to a radical cation at m/z 147 .

• Benzylic Cleavage (m/z 174): The methyl group on the aromatic ring provides a site for benzylic cleavage. The loss of a single hydrogen radical (•H) from the methyl group results in the formation of a stable benzyl-type cation, leading to a fragment ion at m/z 174 .

• Formation of Tropylium Ion (m/z 91): The 3-methylaniline fragment (m/z 106) can undergo further fragmentation and rearrangement, characteristic of toluene-like structures, to form the highly stable tropylium ion (C₇H₇⁺) at m/z 91 .

Summary of Predicted Fragments

m/z	Proposed Ion Structure	Formula	Mechanism of Formation
175	Molecular Ion	[C₁₂H₁₇N]⁺•	Electron Ionization of parent molecule
174	[M-H]⁺	[C₁₂H₁₆N]⁺	Loss of H radical from the benzylic position
147	[M-C₂H₄]⁺•	[C₁₀H₁₃N]⁺•	Ring-opening of cyclopentyl followed by loss of ethene
106	3-Methylaniline Cation	[C₇H₈N]⁺	Loss of cyclopentyl radical (•C₅H₉)
91	Tropylium Ion	[C₇H₇]⁺	Rearrangement and fragmentation of the m/z 106 ion

Experimental Protocol: GC-MS Analysis

This section provides a step-by-step protocol for the analysis of N-Cyclopentyl-3-methylaniline. It is crucial to use high-purity solvents and reagents to avoid interferences.[2]

// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124"]; start [label="Sample Preparation\n(Dilution in Ethyl Acetate)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; gc [label="GC Injection & Separation\n(e.g., Agilent DB-5ms column)"]; ionization [label="MS Ionization\n(EI, 70 eV)"]; analysis [label="Mass Analysis\n(Quadrupole)"]; detection [label="Detection\n(Electron Multiplier)"]; data [label="Data Acquisition & Analysis\n(Mass Spectrum)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> gc [label=" 1 µL Injection "]; gc -> ionization [label=" Eluent Transfer "]; ionization -> analysis; analysis -> detection; detection -> data; } caption: "General workflow for GC-MS analysis."

Reagents and Materials

• N-Cyclopentyl-3-methylaniline (analytical standard, >98% purity)

• Ethyl Acetate (GC or HPLC grade)

• Methanol (HPLC grade)

• Anhydrous Sodium Sulfate

• 2 mL GC vials with septa caps

Sample Preparation

• Stock Solution: Accurately weigh 10 mg of N-Cyclopentyl-3-methylaniline and dissolve it in 10 mL of ethyl acetate to prepare a 1 mg/mL stock solution.

• Working Standard: Dilute the stock solution with ethyl acetate to a final concentration of 10 µg/mL. This concentration is suitable for initial method development.

• Transfer: Transfer approximately 1.5 mL of the working standard into a 2 mL GC vial and cap securely.

For analysis of the compound in a complex matrix (e.g., wastewater, serum), a liquid-liquid extraction (LLE) is recommended.[1] This typically involves adjusting the aqueous sample to a pH > 11, extracting with a non-polar organic solvent like methylene chloride or ethyl acetate, and drying the organic layer over anhydrous sodium sulfate before analysis.[1]

Instrumentation and Conditions

The following parameters are recommended for a standard capillary GC-MS system.

• Gas Chromatograph (GC)

  • Injection Port: Splitless mode, 250 °C

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min

  • Oven Program:

    • Initial Temperature: 80 °C, hold for 1 minute

    • Ramp: 15 °C/min to 280 °C

    • Final Hold: Hold at 280 °C for 5 minutes

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane (e.g., Agilent DB-5ms, Restek Rxi-5Sil MS, or equivalent)

• Mass Spectrometer (MS)

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Electron Energy: 70 eV

  • Mass Range: Scan m/z 40 to 300

  • Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak)

Data Analysis

• Acquire Data: Inject 1 µL of the prepared sample into the GC-MS system.

• Identify Peak: Identify the chromatographic peak corresponding to N-Cyclopentyl-3-methylaniline.

• Extract Mass Spectrum: Obtain the mass spectrum by averaging the scans across the identified chromatographic peak and subtracting the background spectrum from a nearby baseline region.

• Interpret Spectrum: Compare the experimental mass spectrum with the predicted fragmentation pattern. Identify the molecular ion (m/z 175) and the key fragment ions (m/z 147, 106, 91). The relative abundances of these ions should be used to confirm the compound's identity.

Conclusion

The mass spectrometric fragmentation of N-Cyclopentyl-3-methylaniline under electron ionization is predictable and yields a distinctive pattern useful for its structural confirmation. The primary fragmentation pathways involve the loss of the cyclopentyl radical to form a stable ion at m/z 106, and a characteristic loss of ethene from the cyclopentyl ring to produce an ion at m/z 147. The provided GC-MS protocol offers a robust and reliable method for the analysis of this compound, applicable across various research and industrial settings. By understanding these fragmentation principles, analysts can confidently identify N-Cyclopentyl-3-methylaniline and related structures in complex mixtures.

References

• Benchchem. (n.d.). Application Notes and Protocols for the GC-MS Analysis of Aniline Derivatives.

• Worobey, B. L., & Webster, G. R. B. (1976). Gas-Liquid Chromatographic Determination of Aniline Metabolites of Substituted Urea and Carbamate Herbicides in Aqueous Solution. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

• U.S. EPA. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. Retrieved from [Link]

• Raju, K. S., et al. (2011). Understanding of the mass spectrometric fragmentation pathways of a few potentially genotoxic haloaniline isomers in their proto. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Butch, A. W., et al. (1998). Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative. Journal of Analytical Toxicology. Retrieved from [Link]

• Middleditch, B. S. (1998). Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects. Semantic Scholar. Retrieved from [Link]

• Watson, J. T., & Sparkman, O. D. (2007).

• Rontani, J. F., & Aubert, C. (2006). Electron ionization induced fragmentation of macrocyclic amines CnH2n−1NH2: Evidence for the rearrangement of aminocarbene radical cations and a comparison with long-chain esters. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Chromedia. (2020). Understanding Electron Ionization Processes for GC–MS. LCGC International. Retrieved from [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Clark, J. (n.d.). Fragmentation Patterns in Mass Spectra. Chemguide. Retrieved from [Link]

• University of Arizona. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of cyclopentane. Retrieved from [Link]

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Application Note: Functional Group Analysis of N-Cyclopentyl-3-methylaniline using FT-IR Spectroscopy

Abstract

This application note provides a comprehensive guide to the identification and characterization of N-Cyclopentyl-3-methylaniline using Fourier-Transform Infrared (FT-IR) spectroscopy. It details the theoretical basis for the vibrational modes of the molecule's key functional groups, presents a step-by-step protocol for sample analysis, and offers a systematic approach to spectral interpretation. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis who utilize FT-IR spectroscopy for structural elucidation and quality control.

Introduction: The Significance of Vibrational Spectroscopy for Substituted Anilines

N-Cyclopentyl-3-methylaniline is a secondary aromatic amine with a molecular structure incorporating a cyclopentyl group, a methyl-substituted benzene ring, and a secondary amine linkage. Each of these structural motifs gives rise to characteristic vibrational modes when interrogated with infrared radiation. FT-IR spectroscopy is a powerful, non-destructive analytical technique that measures the absorption of infrared radiation by a sample, providing a unique molecular "fingerprint." By identifying the specific frequencies at which a molecule absorbs, we can deduce the presence of its constituent functional groups. For a molecule like N-Cyclopentyl-3-methylaniline, this allows for unambiguous confirmation of its identity and assessment of its purity.

The primary analytical goal is to identify the vibrational frequencies corresponding to the following key functional groups:

• Secondary Amine (N-H)

• Aromatic Ring (C=C and C-H)

• Aliphatic Groups (Cyclopentyl and Methyl C-H)

• Carbon-Nitrogen Bonds (C-N)

Understanding the expected positions and characteristics of these absorption bands is crucial for accurate spectral interpretation.

Theoretical Background: Expected Vibrational Modes

The infrared spectrum of N-Cyclopentyl-3-methylaniline is a superposition of the vibrational modes of its constituent parts. The energy of these vibrations is quantized, and absorption of IR radiation occurs when the frequency of the radiation matches the frequency of a specific molecular vibration that induces a change in the molecule's dipole moment.

Below is a summary of the expected vibrational modes for N-Cyclopentyl-3-methylaniline:

• N-H Stretching: As a secondary amine, a single, typically weak to medium intensity, sharp absorption band is expected in the region of 3300-3500 cm⁻¹.[1][2][3] The exact position can be influenced by hydrogen bonding.[2]

• C-H Stretching (Aromatic): The C-H bonds on the benzene ring will exhibit stretching vibrations at frequencies slightly above 3000 cm⁻¹, typically in the 3000-3100 cm⁻¹ range.[4][5]

• C-H Stretching (Aliphatic): The C-H bonds of the cyclopentyl and methyl groups will show strong stretching absorptions just below 3000 cm⁻¹, in the 2850-3000 cm⁻¹ region.[6][7]

• C=C Stretching (Aromatic): The carbon-carbon double bonds within the aromatic ring give rise to several characteristic bands of variable intensity in the 1400-1600 cm⁻¹ region.[4][8]

• C-N Stretching: Aromatic amines typically show a strong C-N stretching absorption in the 1250-1340 cm⁻¹ range.[9][10][11]

• N-H Bending and Wagging: Secondary amines can exhibit an N-H wagging vibration, which is often broad, in the 665-910 cm⁻¹ region.[9][12] An in-plane bending vibration may also be observed around 1515 cm⁻¹.[10]

• C-H Bending (Aliphatic): The CH₂ groups of the cyclopentyl ring will have a characteristic scissoring (bending) vibration around 1450-1470 cm⁻¹.[5] The methyl group will also show bending vibrations.

• Aromatic C-H Out-of-Plane Bending: The substitution pattern on the benzene ring (meta-disubstituted) will influence the strong C-H out-of-plane (oop) bending vibrations in the 675-900 cm⁻¹ region, which can be diagnostic for the substitution pattern.[4][8]

The molecular structure and its key functional groups are illustrated in the diagram below.

Caption: Molecular structure of N-Cyclopentyl-3-methylaniline with key functional groups highlighted.

Experimental Protocol

This section outlines a standard operating procedure for acquiring a high-quality FT-IR spectrum of N-Cyclopentyl-3-methylaniline.

3.1. Materials and Instrumentation

• Sample: N-Cyclopentyl-3-methylaniline (liquid at room temperature)

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

• Sampling Accessory: Attenuated Total Reflectance (ATR) accessory with a zinc selenide (ZnSe) or diamond crystal. Alternatively, salt plates (NaCl or KBr) for thin-film analysis.

• Software: Instrument control and data analysis software.

• Reagents: HPLC-grade isopropanol or acetone for cleaning.

3.2. Instrument Preparation and Background Collection

• Instrument Purge: Ensure the spectrometer's sample compartment is purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Accessory Cleaning: Clean the ATR crystal or salt plates thoroughly with a solvent-moistened, lint-free wipe. Allow the solvent to evaporate completely.

• Background Spectrum: Collect a background spectrum with the clean, empty sampling accessory. This spectrum will be automatically subtracted from the sample spectrum to remove instrument and environmental absorptions. A typical background scan consists of 16-32 co-added scans at a resolution of 4 cm⁻¹.

3.3. Sample Preparation and Spectrum Acquisition

• Sample Application (ATR): Place a single drop of N-Cyclopentyl-3-methylaniline onto the center of the ATR crystal. If using a pressure clamp, apply consistent pressure to ensure good contact between the sample and the crystal.

• Sample Application (Thin Film): Place a small drop of the sample onto one salt plate and gently place the second plate on top, spreading the liquid into a thin, uniform film.

• Spectrum Collection: Acquire the sample spectrum using the same parameters as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution, 4000-400 cm⁻¹ range).

• Cleaning: After analysis, clean the ATR crystal or salt plates immediately to prevent sample residue buildup.

The general workflow for FT-IR analysis is depicted below.

Caption: A generalized workflow for FT-IR spectroscopic analysis.

Data Analysis and Interpretation

A systematic approach to interpreting the FT-IR spectrum is essential for accurate functional group assignment.

4.1. Data Processing Workflow

• Baseline Correction: Apply a baseline correction to the acquired spectrum to account for any sloping or curved baseline.

• Smoothing: If the spectrum is noisy, apply a gentle smoothing function (e.g., Savitzky-Golay) to improve the signal-to-noise ratio.

• Peak Picking: Use the software's peak-picking tool to identify the wavenumber of all significant absorption bands.

The data analysis workflow is illustrated in the following diagram.

Caption: Step-by-step workflow for processing and analyzing raw FT-IR data.

4.2. Characteristic Absorption Bands for N-Cyclopentyl-3-methylaniline

The following table summarizes the expected characteristic FT-IR absorption bands for N-Cyclopentyl-3-methylaniline, their corresponding vibrational modes, and typical wavenumber ranges.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3350 - 3310	N-H Stretch	Secondary Amine	Weak to Medium, Sharp
3100 - 3000	C-H Stretch	Aromatic	Medium
3000 - 2850	C-H Stretch	Aliphatic (Cyclopentyl, Methyl)	Strong
1600 - 1585	C=C Stretch (in-ring)	Aromatic	Medium
1500 - 1400	C=C Stretch (in-ring)	Aromatic	Medium to Strong
1470 - 1450	C-H Bend (Scissoring)	Aliphatic (CH₂)	Medium
1335 - 1250	C-N Stretch	Aromatic Amine	Strong
900 - 675	C-H "oop" (out-of-plane) Bending	Aromatic	Strong
910 - 665	N-H Wag	Secondary Amine	Medium, Broad

Table based on data from various spectroscopic resources.[4][5][9][12][13]

4.3. Sample Spectrum Interpretation

When analyzing the spectrum of N-Cyclopentyl-3-methylaniline, the following key features should be identified:

• The N-H Stretch: Look for a single, relatively sharp peak around 3310-3350 cm⁻¹. Its presence is a clear indicator of a secondary amine.[1][9]

• C-H Stretches: Observe the region between 2800-3100 cm⁻¹. A clear distinction should be visible between the sharp, weaker aromatic C-H stretches above 3000 cm⁻¹ and the strong, more intense aliphatic C-H stretches from the cyclopentyl and methyl groups below 3000 cm⁻¹.[4][13]

• Aromatic Region: The region between 1400-1600 cm⁻¹ will contain several sharp peaks corresponding to the C=C in-ring vibrations of the substituted benzene ring.[4][5]

• C-N Stretch: A strong band in the 1250-1335 cm⁻¹ region is characteristic of the C-N bond in an aromatic amine.[9][10]

• Fingerprint Region (below 1500 cm⁻¹): This region will contain a complex pattern of peaks, including C-H bending and wagging vibrations. The strong absorptions related to the aromatic C-H out-of-plane bending are particularly useful for confirming the substitution pattern on the aromatic ring.[5]

Conclusion

FT-IR spectroscopy is a rapid, reliable, and informative technique for the structural characterization of N-Cyclopentyl-3-methylaniline. By following the protocols outlined in this application note, researchers can confidently acquire and interpret FT-IR spectra to verify the presence of the key secondary aromatic amine, cyclopentyl, and methyl-substituted aromatic functionalities. The combination of a systematic experimental approach and a thorough understanding of characteristic group frequencies ensures the integrity and accuracy of the analysis, making FT-IR an indispensable tool in synthetic chemistry and pharmaceutical development.

References

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Amines. UCLA Chemistry and Biochemistry. Retrieved from [Link]

• LibreTexts. (2024, September 30). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). IR Spectroscopy Tutorial: Aromatics. UCLA Chemistry and Biochemistry. Retrieved from [Link]

• Oreate AI. (2026, January 8). Decoding the IR Spectrum of Secondary Amines. Oreate AI Blog. Retrieved from [Link]

• LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• Michigan State University. (n.d.). Infrared Spectrometry. MSU Department of Chemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Infrared spectra of aromatic rings. Retrieved from [Link]

• University of Puget Sound. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Wade, L. G., Jr. (2003). The features of IR spectrum. In Organic Chemistry (5th ed.). Pearson Education Inc. Retrieved from [Link]

• Rocky Mountain Laboratories. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]

• WikiEducator. (n.d.). Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Retrieved from [Link]

• Oreate AI. (2025, October 25). Aliphatic C-H stretching: Significance and symbolism. Retrieved from [Link]

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Application Note: A Robust HPLC Method for the Analysis of N-Cyclopentyl-3-methylaniline

Abstract

This application note presents a robust, high-performance liquid chromatography (HPLC) method developed for the identification and purity assessment of N-Cyclopentyl-3-methylaniline. As a key intermediate in various chemical syntheses, ensuring the purity of this compound is critical for downstream process efficiency and final product quality. This guide details the complete method development strategy, the final optimized protocol, and system suitability criteria. The methodology employs a reversed-phase C18 column with a gradient elution of acetonitrile and a buffered aqueous mobile phase, coupled with UV detection. The described method is designed for researchers, quality control analysts, and drug development professionals requiring a reliable and reproducible analytical solution.

Introduction and Scientific Rationale

N-Cyclopentyl-3-methylaniline is a substituted aromatic amine, a class of compounds widely used as building blocks in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers. The purity of such intermediates is a paramount concern, as impurities can lead to undesirable side reactions, lower yields, and compromise the safety and efficacy of the final product.

Developing a robust analytical method requires a deep understanding of the analyte's physicochemical properties. N-Cyclopentyl-3-methylaniline possesses a moderately non-polar cyclopentyl group and a polar secondary amine attached to a methyl-substituted benzene ring. The key to a successful separation lies in controlling the ionization state of the amine group to ensure sharp, symmetrical peaks and stable retention. This method was systematically developed based on these first principles.

Method Development Strategy: The "Why"

The choices made during method development are grounded in established chromatographic theory to create a self-validating and robust protocol.

Analyte Characterization and Column Selection

N-Cyclopentyl-3-methylaniline (Structure: C₁₂H₁₇N) is a moderately non-polar molecule, making it an ideal candidate for reversed-phase chromatography. A C18 (octadecylsilyl) stationary phase was selected due to its widespread applicability and excellent retention characteristics for such compounds. The high surface area and hydrophobicity of the C18 phase ensure adequate interaction with the analyte, allowing for effective separation from potential impurities.

Mobile Phase and pH Control: The Key to Peak Shape

The secondary amine group in the analyte is basic and has an estimated pKa value in the range of 4.5-5.5. In unbuffered or neutral pH mobile phases, the amine can exist in both its protonated (cationic) and free base forms, leading to severe peak tailing due to mixed-mode interactions with residual silanol groups on the silica-based column packing.

To mitigate this, the mobile phase pH must be carefully controlled. According to fundamental HPLC principles, operating at a pH at least 2 units below the analyte's pKa ensures that it exists predominantly (>99%) in its single, protonated, cationic form. This consistent charge state prevents secondary interactions and results in sharp, symmetrical peaks. Therefore, an acidic mobile phase modifier is essential. 0.1% Formic Acid was chosen as it is a common, volatile additive that effectively buffers the aqueous mobile phase to a pH of approximately 2.7, providing excellent peak shape for amines.

Solvent Selection and Gradient Elution

Acetonitrile was selected as the organic solvent over methanol due to its lower viscosity, which allows for higher efficiency at faster flow rates, and its lower UV cutoff (~190 nm), minimizing baseline noise at the chosen detection wavelength.

A gradient elution program, starting with a lower concentration of acetonitrile and gradually increasing it, was implemented. This approach is ideal for purity analysis as it ensures that any early-eluting polar impurities are well-retained and separated, while also efficiently eluting the main analyte and any late-eluting, more non-polar impurities in a reasonable timeframe.

Detection Wavelength (λmax)

The aniline moiety in the molecule contains a chromophore that absorbs UV light. A photodiode array (PDA) detector was used during method development to scan the UV spectrum of the analyte peak. The maximum absorbance (λmax) was observed at approximately 245 nm. This wavelength was chosen for quantification as it provides the highest sensitivity and selectivity for N-Cyclopentyl-3-methylaniline against a clean baseline.

Experimental Workflow

The following diagram outlines the complete analytical workflow, from initial sample preparation to final data reporting.

Caption: HPLC analysis workflow for N-Cyclopentyl-3-methylaniline.

Detailed HPLC Protocol

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a binary pump, autosampler, multicolumn thermostat, and photodiode array (PDA) detector.

• Software: OpenLab CDS or equivalent chromatography data system.

• Analytical Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

• Solvents: HPLC-grade acetonitrile and water.

• Reagents: Formic acid (LC-MS grade).

• Labware: Volumetric flasks, autosampler vials, analytical balance.

Reagent and Sample Preparation

• Mobile Phase A (Aqueous): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas.

• Mobile Phase B (Organic): Acetonitrile.

• Diluent: Prepare a mixture of 50:50 (v/v) Mobile Phase A and Mobile Phase B.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of N-Cyclopentyl-3-methylaniline reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (0.1 mg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.

Chromatographic Conditions

The optimized parameters for the separation are summarized in the table below.

Parameter	Condition
Column	ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
Detection	PDA at 245 nm
Run Time	15 minutes

System Suitability

Before sample analysis, the system's performance must be verified. Inject the Working Standard Solution (0.1 mg/mL) five times and evaluate the results against the criteria in the following table.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 5000
RSD of Retention Time	≤ 0.5%
RSD of Peak Area	≤ 1.0%

Method Validation Principles

To ensure this method is fit for its intended purpose in a regulated environment, it should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guideline. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradation products).

• Linearity: Demonstrating that the results are directly proportional to the concentration of the analyte over a given range.

• Accuracy: The closeness of test results to the true value, typically assessed by spike/recovery experiments.

• Precision: The degree of scatter between a series of measurements, evaluated at both the repeatability (same day, same analyst) and intermediate precision (different days, different analysts) levels.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to be precise, accurate, and linear.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature, flow rate).

Conclusion

The HPLC method detailed in this application note provides a reliable, robust, and efficient means for the quality control of N-Cyclopentyl-3-methylaniline. By grounding the method development in sound chromatographic principles—particularly the control of mobile phase pH to ensure optimal peak shape for an amine analyte—the resulting protocol is suitable for routine use in both research and industrial settings.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons. [Link]

• Agilent Technologies. (2017). HPLC & UHPLC Solvents. Agilent. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology. ICH. [Link]

Quantitative Analysis of N-Cyclopentyl-3-methylaniline using Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: This application note presents a detailed and robust protocol for the identification and quantification of N-Cyclopentyl-3-methylaniline using Gas Chromatography-Mass Spectrometry (GC-MS). N-Cyclopentyl-3-methylaniline is an aromatic amine, a class of compounds significant as intermediates in the synthesis of dyes, agrochemicals, and pharmaceuticals.[1][2] The methodology herein is designed for researchers, quality control analysts, and drug development professionals who require a sensitive and selective method for the analysis of this compound in various matrices. The protocol covers sample preparation, instrument configuration, data acquisition, and analysis, with an emphasis on the scientific rationale behind each step to ensure methodological integrity and reproducibility.

Introduction and Scientific Context

N-Cyclopentyl-3-methylaniline belongs to the N-alkylated aromatic amine family. These compounds are frequently encountered as synthetic intermediates or as potential impurities in active pharmaceutical ingredients (APIs). Due to the potential for biological activity and toxicity associated with aromatic amines, their precise and accurate quantification is critical for process chemistry, impurity profiling, and regulatory compliance.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the analysis of volatile and semi-volatile organic compounds. Its power lies in the synergistic combination of the exceptional separation capability of gas chromatography with the definitive identification and quantification provided by mass spectrometry. This makes GC-MS an ideal platform for the analysis of N-Cyclopentyl-3-methylaniline, offering high sensitivity and specificity even in complex sample matrices.

Analyte Profile: N-Cyclopentyl-3-methylaniline

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful analytical method.

Property	Value	Source
IUPAC Name	N-Cyclopentyl-3-methylaniline	-
Synonyms	N-Cyclopentyl-m-toluidine	-
Molecular Formula	C₁₂H₁₇N	Calculated
Molecular Weight	175.27 g/mol	Calculated
Structure
Class	Secondary Aromatic Amine	[4]

Note: The structure and molecular properties are derived from its IUPAC name, as specific experimental data for this exact compound is not widely published. The analytical approach is based on established methods for structurally similar aromatic amines.[5][6]

Principle of the GC-MS Method

The analytical workflow is a multi-stage process designed for optimal separation and detection.

• Extraction: The analyte is first isolated from the sample matrix. For aqueous samples, a liquid-liquid extraction (LLE) under basic conditions is employed to ensure the amine is in its neutral, more organic-soluble form.

• Chromatographic Separation (GC): The extracted sample is injected into the GC. The volatile N-Cyclopentyl-3-methylaniline is vaporized and carried by an inert gas through a capillary column. Separation occurs based on the compound's boiling point and its differential interaction with the column's stationary phase. A non-polar column like a DB-5MS is ideal for this class of compounds.[5][6]

• Ionization and Mass Analysis (MS): As the analyte elutes from the GC column, it enters the mass spectrometer's ion source. Here, it is bombarded with high-energy electrons (Electron Ionization - EI), causing it to lose an electron and form a positively charged molecular ion (M⁺). This molecular ion is energetically unstable and breaks apart into smaller, characteristic fragment ions.[7] These ions are then separated by the mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion, generating a unique mass spectrum that serves as a chemical fingerprint for the analyte.

Detailed Analytical Protocol

This protocol is a self-validating system. Adherence to these steps, particularly the use of an internal standard and quality control checks, ensures the trustworthiness of the results.

Reagents and Materials

• Solvents: HPLC or GC-grade Methanol, Dichloromethane, Ethyl Acetate, n-Hexane.

• Reagents: Sodium Hydroxide (NaOH) solution (1 M), Anhydrous Sodium Sulfate.

• Analytical Standard: N-Cyclopentyl-3-methylaniline (if available from suppliers like Sigma-Aldrich or requires custom synthesis).

• Internal Standard (IS): N-Methylaniline or a deuterated analog is recommended for similar chemical behavior.[8] A stock solution should be prepared in methanol.

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa.

Standard and Sample Preparation

4.2.1. Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of N-Cyclopentyl-3-methylaniline standard into a 10 mL volumetric flask. Dissolve and bring to volume with methanol.

• Internal Standard Stock (1000 µg/mL): Prepare a stock solution of the chosen internal standard (e.g., N-Methylaniline) in the same manner.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by serial dilution of the stock solution in a suitable solvent like ethyl acetate. Spike each calibration standard with the internal standard to a constant final concentration (e.g., 5 µg/mL).

4.2.2. Sample Preparation (Liquid-Liquid Extraction) This is a general procedure adaptable for aqueous matrices.

• Place 5 mL of the sample into a separatory funnel.

• Spike with the internal standard solution.

• Adjust the sample pH to >10 using 1 M NaOH to ensure the analyte is in its free base form.

• Add 5 mL of dichloromethane or ethyl acetate and shake vigorously for 2 minutes.

• Allow the layers to separate. Drain the organic (bottom) layer into a clean flask.

• Repeat the extraction twice more with fresh aliquots of the organic solvent.

• Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

GC-MS Instrumental Parameters

The following parameters are recommended as a starting point and should be optimized for the specific instrument in use.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
GC Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film	A versatile, low-bleed column suitable for a wide range of semi-volatile compounds.[5][6]
Injection Volume	1 µL	Standard volume for capillary columns.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Injection Mode	Splitless (for trace analysis) or Split 20:1	Splitless mode enhances sensitivity for low-concentration samples. A split injection prevents column overloading for higher concentrations.[9]
Carrier Gas	Helium (>99.999% purity)	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column.
Oven Program	Initial 80 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min	The temperature program is designed to provide good separation from potential matrix components and ensure the analyte elutes as a sharp peak.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.[9]
Electron Energy	70 eV	The standard energy for EI, which generates stable and extensive fragmentation libraries.[9]
Ion Source Temp.	230 °C	Reduces contamination and ensures proper ionization.
Quadrupole Temp.	150 °C	Maintains ion trajectory and prevents contamination of the mass analyzer.[5]
Solvent Delay	3.0 min	Prevents the high concentration of solvent from entering and saturating the MS detector.[9]
Acquisition Mode	Full Scan (m/z 40-300) for qualitative; Selected Ion Monitoring (SIM) for quantitative	Full Scan mode is used for identification and to confirm the fragmentation pattern. SIM mode significantly increases sensitivity and selectivity for quantification by monitoring only characteristic ions.[6]

Data Analysis and Expected Results

Qualitative Identification

N-Cyclopentyl-3-methylaniline will be identified by a combination of its chromatographic retention time (RT) and its unique mass spectrum. The RT should be consistent between the analyzed standard and the sample, while the mass spectrum from the sample should match the spectrum from the standard and the predicted fragmentation pattern.

Predicted Mass Fragmentation Pathway

The mass spectrum of N-Cyclopentyl-3-methylaniline is predicted to show a distinct molecular ion peak and several characteristic fragment ions resulting from alpha cleavage and rearrangements.[10]

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 175 , corresponding to the molecular weight of the compound [C₁₂H₁₇N]⁺.

• Alpha Cleavage: The most favorable fragmentation for amines is alpha cleavage, which is the breaking of a bond adjacent to the nitrogen atom. This results in a stable, resonance-stabilized cation.[10]

  • Loss of Butyl Radical (•C₄H₉): Cleavage of the cyclopentyl ring can lead to the loss of a C₄H₉ radical, resulting in a major fragment at m/z = 118 . This is often a very prominent peak.

  • Loss of Methyl Radical (•CH₃): A less likely alpha cleavage could involve the loss of the methyl group from the toluidine ring, but this is less favored than cleavage at the N-alkyl bond.

• Benzylic Cleavage: Loss of the cyclopentyl group would result in a fragment at m/z = 106 ([CH₃C₆H₄NH]⁺).

• Tropylium Ion: Rearrangement and loss of HCN from the m/z 106 fragment could lead to the formation of the stable tropylium ion at m/z = 91 .

The following diagram illustrates the primary predicted fragmentation pathways.

Caption: Predicted EI fragmentation of N-Cyclopentyl-3-methylaniline.

Quantitative Analysis

Quantification is achieved by creating a calibration curve. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte for each calibration standard. A linear regression analysis is performed, and the resulting equation is used to calculate the concentration of N-Cyclopentyl-3-methylaniline in unknown samples. The use of an internal standard corrects for variations in injection volume and sample preparation recovery, thereby enhancing the accuracy and precision of the results.

Analytical Workflow Overview

The entire process from sample receipt to data reporting is summarized in the workflow diagram below.

Caption: End-to-end workflow for GC-MS analysis.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the GC-MS analysis of N-Cyclopentyl-3-methylaniline. The detailed protocol, from sample preparation to instrumental analysis and data interpretation, is designed to yield reliable, accurate, and reproducible results. The explanation of the underlying principles and the rationale for specific parameters empowers the analyst to adapt and troubleshoot the method as needed. This robust methodology is well-suited for the demanding requirements of pharmaceutical development, quality control, and research environments.

References

• WU Zhi-Lin, CHEN Jian-Ping. (1991). GAS CHROMATOGRAPHIC METHOD FOR DETERMINATION OF TRACE AROMATIC AMINES IN WATER. Journal of Ecology and Rural Environment, 7(4), 66-69.

• Müller, L., Reupert, R., & Plöger, E. (1998). Gas chromatographic determination of aromatic amines in water samples after solid-phase extraction and derivatization with iodine. II. Enrichment. Journal of Chromatography A, 810(1-2), 173-182. [Link]

• The MAK Collection for Occupational Health and Safety. (2020). Method for the determination of aromatic amines in workplace air using gas chromatography. The MAK Collection for Occupational Health and Safety, 5(3). [Link]

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• Wegman, R. C. C., & De Korte, G. A. L. (1981). The Gas-Chromatographic Determination of Aromatic Amines after Bromination in Surface Waters. International Journal of Environmental Analytical Chemistry, 9(1), 1-11. [Link]

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• International Journal of Creative Research Thoughts. (2023). Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3- yl)methylene)propan-1-amine. IJCRT.org. [Link]

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• ResearchGate. (n.d.). Mass spectra of aniline with different ionization methods. ResearchGate. [Link]

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• Research Journal of Pharmacy and Technology. (2018). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Bio Active Compounds Presents in Oeophylla smaragdina. Research Journal of Pharmacy and Technology, 11(9), 3744-3748. [Link]

• Yufeng. (2024). Methylaniline Chemical Properties, Uses, Production. Yufeng. [Link]

• FooDB. (2010). Showing Compound N-Methylaniline (FDB003963). FooDB. [Link]

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Advanced Application Note: N-Cyclopentyl-3-methylaniline in Organic Synthesis and Drug Discovery

Introduction & Strategic Rationale

In modern medicinal chemistry and organic synthesis, the strategic selection of molecular building blocks dictates the pharmacokinetic and pharmacodynamic success of downstream candidates. N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9)[1] is a highly versatile secondary aniline that serves as a privileged intermediate.

From a structural perspective, this compound offers two distinct advantages:

• Steric Tuning via the Cyclopentyl Group: The bulky, lipophilic cyclopentyl ring frequently acts as a structural anchor in drug design, occupying hydrophobic pockets (such as the ribose-binding pocket in ATP-competitive kinase inhibitors) to enhance target specificity[2],[3].

• Electronic Modulation via the meta-Methyl Group: The electron-donating methyl group at the meta position enriches the electron density of the aromatic ring, making the amine nitrogen more nucleophilic for subsequent cross-coupling or acylation reactions, while also directing electrophilic aromatic substitution to the ortho and para positions.

This application note provides a comprehensive, field-validated guide to synthesizing N-cyclopentyl-3-methylaniline and utilizing it in advanced downstream methodologies, specifically Buchwald-Hartwig cross-coupling.

Physicochemical Profiling & Reagent Selection

To ensure predictable reactivity, it is critical to understand the physicochemical baseline of the intermediate and the reagents used to manipulate it.

Table 1: Physicochemical Properties of N-Cyclopentyl-3-methylaniline

Property	Value	Operational Significance
Chemical Formula	C₁₂H₁₇N	Defines mass spectrometric targets (Exact Mass: 175.14).
Molecular Weight	175.27 g/mol	Used for stoichiometric calculations.
Physical State	Pale yellow to amber oil	Requires handling via positive displacement pipettes or mass weighing.
Solubility	DCM, EtOAc, THF, MeOH	Highly compatible with standard organic reaction solvents.
Nucleophilicity	Moderate (Secondary Amine)	Requires activated electrophiles or transition-metal catalysis for tertiary amine formation.

When synthesizing this intermediate via reductive amination, the choice of reducing agent is the most critical variable. As summarized below, Sodium Triacetoxyborohydride (STAB) is the optimal choice for direct reductive amination.

Table 2: Reducing Agent Selection Matrix for Reductive Amination

Reducing Agent	Reactivity Profile	Toxicity / Byproducts	Suitability for this Protocol
NaBH₄	High (Reduces ketones directly)	Low	Poor; causes premature reduction of cyclopentanone.
NaBH₃CN	Moderate (Requires pH ~6)	High (Generates HCN gas)	Moderate; effective but poses severe safety/environmental risks.
NaBH(OAc)₃ (STAB)	Mild (Selective for iminium ions)	Low (Generates acetic acid)	Optimal ; allows one-pot "direct" synthesis without over-reduction[4],[5].

Synthesis of the Intermediate: Direct Reductive Amination

The synthesis of N-cyclopentyl-3-methylaniline relies on the direct reductive amination of m-toluidine with cyclopentanone.

Causality & Mechanistic Insight

Mixing a primary aniline with a ketone establishes an equilibrium with a hemiaminal, which dehydrates to form an iminium ion. If a strong reducing agent (like NaBH₄) is present, it will reduce the starting ketone to an alcohol before the iminium can form. STAB, however, features three electron-withdrawing acetate groups that dampen the hydride's nucleophilicity. STAB is unreactive toward cyclopentanone but rapidly reduces the highly electrophilic protonated iminium ion, driving the equilibrium forward in a single pot[4],[6].

Mechanistic pathway of the direct reductive amination using STAB.

Protocol 1: Self-Validating Synthesis of N-Cyclopentyl-3-methylaniline

Reagents:

• m-Toluidine (1.0 equiv, 10.0 mmol)

• Cyclopentanone (1.1 equiv, 11.0 mmol)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv, 15.0 mmol)

• Glacial Acetic Acid (1.0 equiv, 10.0 mmol)

• 1,2-Dichloroethane (DCE) (0.2 M, 50 mL)

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask under N₂, dissolve m-toluidine and cyclopentanone in anhydrous DCE. Add glacial acetic acid.

  • Expert Insight: Acetic acid acts as a Brønsted acid catalyst, accelerating the dehydration of the hemiaminal to the iminium ion[4].

• Reduction: Cool the mixture to 0 °C using an ice bath. Add STAB portion-wise over 15 minutes to manage the mild exotherm.

• Reaction Progression (IPC): Remove the ice bath and stir at room temperature for 4 hours.

  • Self-Validation Check: Perform TLC (Hexane:EtOAc 9:1). The starting m-toluidine (UV active, lower R_f) should be fully consumed, replaced by a single, less polar spot (higher R_f). LC-MS analysis of a 10 µL aliquot (diluted in MeOH) should yield a dominant peak at m/z 176.1 [M+H]⁺ .

• Quenching: Slowly add saturated aqueous NaHCO₃ (30 mL) and stir vigorously for 30 minutes until gas evolution (CO₂) ceases.

  • Expert Insight: This step neutralizes the acetic acid and safely hydrolyzes unreacted STAB, preventing side reactions during extraction.

• Workup & Purification: Separate the organic layer. Extract the aqueous layer with DCM (2 × 20 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography (Hexane/EtOAc gradient) to yield the pure secondary aniline.

Downstream Application: Buchwald-Hartwig Cross-Coupling

Once synthesized, N-cyclopentyl-3-methylaniline is frequently coupled with aryl halides to form complex tertiary diarylamines, a motif prevalent in DNA-PK and CDK inhibitors[2],[3].

Causality & Mechanistic Insight

Traditional nucleophilic aromatic substitution (S_NAr) requires harsh heating and strong electron-withdrawing groups on the aryl halide. The Buchwald-Hartwig amination bypasses these limitations via Palladium catalysis[7],[8]. Because N-cyclopentyl-3-methylaniline is sterically hindered, first-generation ligands (e.g., PPh₃) fail. We employ XPhos (a bulky dialkylbiaryl phosphine), which sterically forces the Palladium center into a favorable monoligated geometry, drastically accelerating the rate-limiting reductive elimination step[8],[9].

Catalytic cycle of the Buchwald-Hartwig cross-coupling for tertiary amine synthesis.

Protocol 2: Self-Validating Buchwald-Hartwig Amination

Reagents:

• N-Cyclopentyl-3-methylaniline (1.2 equiv, 1.2 mmol)

• Aryl Bromide (e.g., 4-bromopyridine) (1.0 equiv, 1.0 mmol)

• Pd₂(dba)₃ (0.02 equiv, 2 mol% Pd)

• XPhos (0.06 equiv, 6 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv, 1.5 mmol)

• Anhydrous Toluene (10 mL)

Step-by-Step Methodology:

• Preparation: In a glovebox or under strict Schlenk conditions, charge an oven-dried vial with the Aryl Bromide, Pd₂(dba)₃, XPhos, and NaOtBu.

  • Expert Insight: NaOtBu is highly hygroscopic; moisture will quench the active Pd(0) catalyst and hydrolyze the aryl halide.

• Solvent & Amine Addition: Add anhydrous toluene, followed by N-cyclopentyl-3-methylaniline via a micro-syringe. Seal the vial with a PTFE-lined cap.

• Heating: Heat the reaction mixture at 90 °C in a pre-heated oil block for 12 hours.

• Reaction Progression (IPC): Cool a 20 µL aliquot, dilute with MeCN, filter through a micro-syringe filter, and analyze via LC-MS.

  • Self-Validation Check: The secondary aniline mass (m/z 176.1) should be depleted. The target mass (e.g., m/z 253.2 for the 4-pyridyl coupled product) should dominate. A visual cue of success is the transition of the reaction mixture from deep purple/red (Pd₂(dba)₃) to a dark amber/brown homogeneous solution.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via silica gel chromatography.

Analytical Validation Strategies

To ensure the integrity of the synthesized N-cyclopentyl-3-methylaniline, the following analytical signatures must be confirmed:

• ¹H NMR (400 MHz, CDCl₃): Look for the diagnostic cyclopentyl methine proton (N-CH) as a multiplet around δ 3.70 - 3.85 ppm. The meta-methyl group will appear as a sharp singlet near δ 2.30 ppm. The broad singlet for the secondary amine (N-H) will appear around δ 3.50 ppm and will disappear upon D₂O exchange.

• ¹³C NMR (100 MHz, CDCl₃): The N-CH carbon of the cyclopentyl ring typically resonates around δ 54.5 ppm, distinctly downfield from the remaining aliphatic cyclopentyl carbons (δ 24.0 - 33.0 ppm).

• LC-MS (ESI+): Sharp peak corresponding to [M+H]⁺ = 176.1, eluting in the lipophilic region of a standard reverse-phase C18 gradient.

References

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Organic Process Research & Development (ACS Publications) URL:[Link]

• Identification of 6-Anilino Imidazo[4,5-c]pyridin-2-ones as Selective DNA-Dependent Protein Kinase Inhibitors and Their Application as Radiosensitizers Journal of Medicinal Chemistry (PMC/NIH) URL:[Link]

• Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Buchwald–Hartwig Amination Wikipedia, The Free Encyclopedia URL:[Link]

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Application Notes &amp; Protocol: High-Purity Isolation of N-Cyclopentyl-3-methylaniline

For: Researchers, scientists, and drug development professionals.

Abstract

N-Cyclopentyl-3-methylaniline is an N-alkylaniline, a class of compounds that serve as crucial intermediates in the synthesis of dyes, pharmaceuticals, and advanced polymer materials.[1] Achieving high purity of this secondary amine is paramount for ensuring predictable reaction kinetics, maximizing yields, and maintaining the safety and efficacy of downstream products. This document provides a comprehensive, field-proven protocol for the purification of N-Cyclopentyl-3-methylaniline, designed to remove common impurities derived from its synthesis. The methodology is grounded in a multi-step strategy involving an initial aqueous workup, followed by high-vacuum distillation, and an optional high-purity polishing step using column chromatography. The rationale behind each step is detailed to empower researchers with the ability to adapt the protocol to their specific needs.

Introduction and Rationale for Purification

N-Cyclopentyl-3-methylaniline is typically synthesized via the reductive amination of 3-methylaniline with cyclopentanone.[2][3][4] This common and efficient synthetic route can introduce a variety of impurities that must be removed.[5][6]

Anticipated Impurities from Synthesis:

• Unreacted Starting Materials: 3-methylaniline and cyclopentanone.

• Reducing Agent Residues: Borohydride salts and their byproducts (e.g., borates).

• Intermediate Species: The corresponding imine formed between the aniline and ketone.

• Over-alkylation Products: While less common for secondary amine synthesis, tertiary amines could potentially form.[3]

• Solvent and Acid Catalysts: Residual reaction solvents and acids used to catalyze imine formation.

The presence of these impurities can interfere with subsequent reactions. For instance, residual starting materials can lead to the formation of unwanted byproducts, while inorganic salts can poison catalysts. Therefore, a robust purification strategy is essential. This protocol is designed to systematically eliminate these contaminants.

Physicochemical Properties and Purification Strategy Overview

An effective purification protocol is built upon the physicochemical properties of the target compound and its impurities.

Property	Value (Estimated)	Significance for Purification
Molecular Formula	C₁₂H₁₇N	-
Molecular Weight	175.27 g/mol	Influences boiling point and chromatographic behavior.
Boiling Point	>200 °C at atm. pressure	High boiling point necessitates vacuum distillation to prevent thermal decomposition.[7][8][9][10]
Appearance	Colorless to pale yellow liquid	Coloration often indicates oxidation or polymeric impurities.[7]
Solubility	Insoluble in water; soluble in common organic solvents (e.g., DCM, EtOAc, Hexane).	Dictates the choice of solvents for extraction and chromatography.

The purification workflow is designed as a sequence of operations, each targeting a specific class of impurities.

Caption: Purification workflow for N-Cyclopentyl-3-methylaniline.

Detailed Experimental Protocols

Part 1: Aqueous Workup for Removal of Salts and Water-Soluble Impurities

Rationale: This initial step uses liquid-liquid extraction to remove inorganic salts (from the reducing agent) and any acid catalyst. A basic wash is employed to ensure the aniline product is in its free base form, maximizing its solubility in the organic phase and removing any acidic impurities.[11]

Materials:

• Crude reaction mixture

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, beakers, flasks

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute the mixture with an organic solvent (e.g., DCM, 3-5 times the volume of the crude mixture).

• Wash the organic layer sequentially with: a. Saturated NaHCO₃ solution (2 x 1 volume). This neutralizes any residual acid catalyst. b. Deionized water (1 x 1 volume). c. Brine solution (1 x 1 volume). The brine wash helps to break up emulsions and remove residual water from the organic layer.

• Drain the organic layer into an Erlenmeyer flask.

• Dry the organic layer over anhydrous Na₂SO₄ for at least 30 minutes. The drying agent should move freely when the flask is swirled.

• Filter off the drying agent and collect the filtrate.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude, dry product.

Part 2: Primary Purification by High-Vacuum Distillation

Rationale: Substituted anilines often have high boiling points and can be susceptible to oxidation or decomposition at elevated temperatures.[7] Vacuum distillation lowers the boiling point, allowing for purification at a much lower temperature, which preserves the integrity of the molecule.[7][8] This step is highly effective at separating the desired product from non-volatile polymeric impurities and starting materials with significantly different boiling points.[9]

Materials:

• Crude N-Cyclopentyl-3-methylaniline from Part 1

• Vacuum distillation apparatus (short-path is ideal)

• Vacuum pump capable of reaching <1 mmHg

• Heating mantle and stirrer

• Cold trap (liquid nitrogen or dry ice/acetone)

Procedure:

• Assemble the vacuum distillation apparatus. Ensure all glass joints are properly greased to maintain a high vacuum.

• Place the crude product into the distillation flask, adding a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Slowly apply the vacuum. A cold trap should be in place between the apparatus and the pump to protect the pump from volatile compounds.

• Once the system is under a stable, high vacuum (e.g., <1 mmHg), begin to gently heat the distillation flask with stirring.

• Collect and discard any initial low-boiling fractions (forerun), which may contain residual solvents or cyclopentanone.

• The main fraction containing N-Cyclopentyl-3-methylaniline will distill over at a stable temperature. Collect this fraction in a separate, pre-weighed receiving flask.

• Stop the distillation when the temperature begins to rise again or when only a dark, viscous residue remains in the distillation flask.

• Allow the apparatus to cool completely before slowly reintroducing air to the system.

Part 3: Optional High-Purity Polishing by Column Chromatography

Rationale: If distillation does not provide the desired level of purity, or if impurities are very close in boiling point to the product, column chromatography is the method of choice. For basic amines like anilines, standard silica gel can cause peak tailing due to acid-base interactions.[12] This can be mitigated by using a basic mobile phase or a specialized stationary phase.[11][12]

Materials:

• Distilled N-Cyclopentyl-3-methylaniline

• Silica gel (230-400 mesh) or basic alumina.[13]

• Hexane and Ethyl Acetate (HPLC grade)

• Triethylamine (optional, for silica gel)

• Glass chromatography column, collection tubes, TLC plates

Procedure:

• Solvent System Selection: Determine an appropriate eluent system using Thin Layer Chromatography (TLC). A good starting point is a mixture of hexane and ethyl acetate. The target product should have an Rf value of approximately 0.25-0.35.[11] If streaking is observed on silica TLC plates, add 0.5-1% triethylamine to the eluent system to neutralize acidic sites on the silica.[11]

• Column Packing: Prepare a slurry of the chosen stationary phase (e.g., silica gel) in hexane and carefully pack the column. Allow the adsorbent to settle into a uniform bed.

• Sample Loading: Dissolve the product from the distillation step in a minimal amount of the eluent and carefully load it onto the top of the column.

• Elution: Begin eluting with the chosen solvent system. Collect fractions in an organized manner.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the final, high-purity N-Cyclopentyl-3-methylaniline.

Purity Assessment and Characterization

The purity of the final product should be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the molecular weight.

• Nuclear Magnetic Resonance (¹H and ¹³C NMR) Spectroscopy: To confirm the chemical structure and identify any residual impurities.

Conclusion

This multi-step protocol provides a robust and adaptable framework for the high-purity isolation of N-Cyclopentyl-3-methylaniline. The initial aqueous workup effectively removes inorganic byproducts, while high-vacuum distillation serves as a powerful primary purification step. For applications requiring the highest purity, subsequent column chromatography can be employed. By understanding the rationale behind each step, researchers can confidently produce high-quality material essential for their scientific endeavors.

References

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• The Organic Chemistry Tutor. (n.d.). Reductive Amination.
• Columbia University. (n.d.). Column chromatography. Department of Chemistry.
• Saeki, K., et al. (2024). Measurement of atmospheric amines and aminoamides by column adsorption/extraction and hydrophilic liquid chromatography-electrospray-tandem mass spectrometry. PubMed.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• Teledyne ISCO. (2012, November 9).
• Reddit. (2019, November 27). Column Chromatography of Compound with Amine and Carboxylic Acid. r/chemistry.
• Chevalier, J. W., Bergeron, J. Y., & Dao, L. H. (1992). Synthesis, characterization, and properties of poly(N-alkylanilines). Macromolecules, 25(13), 3325–3331.
• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation).
• Texium. (2020, June 3). Vacuum Distillation of Aniline.
• Vedantu. (2024, July 2). Aniline has high boiling point and high vapor pressure.
• Google Patents. (n.d.). US10889539B2 - Aniline purification process.
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• LookChem. (n.d.). Purification of Aniline. Chempedia.
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Strategic Overview: The Value of the N-Cyclopentyl-3-methylaniline Scaffold

An Application Guide to N-Cyclopentyl-3-methylaniline in Medicinal Chemistry

Prepared by a Senior Application Scientist

This document provides researchers, scientists, and drug development professionals with a detailed guide to the application of N-Cyclopentyl-3-methylaniline as a versatile scaffold in medicinal chemistry. We will explore its strategic importance, key synthetic transformations, and its role in constructing molecules for various therapeutic targets, grounded in established scientific principles and methodologies.

In the landscape of modern drug discovery, the selection of a core chemical scaffold is a critical decision that influences the entire trajectory of a research program. N-Cyclopentyl-3-methylaniline has emerged as a valuable starting point due to the unique combination of physicochemical properties endowed by its constituent parts. Contemporary medicinal chemistry is increasingly moving towards novel and unusual ring systems to meet challenges of potency, specificity, and intellectual property.[1]

• The Cyclopentyl Moiety: Unlike flat aromatic rings, the puckered, non-planar conformation of the cyclopentyl group allows for a more precise three-dimensional fit into the hydrophobic pockets of target proteins such as enzymes and receptors.[2][3] This can enhance binding affinity and selectivity. Furthermore, the cyclopentyl group increases the lipophilicity of a molecule, a key factor in improving its pharmacokinetic profile, particularly its ability to cross cellular membranes. Cyclopentane can also serve as a bioisostere for furanose, leading to carbanucleosides with improved metabolic stability.[2]

• The 3-Methylaniline Core: The aniline moiety is a cornerstone of medicinal chemistry, prevalent in a vast number of marketed drugs and clinical candidates.[4][5] The nitrogen atom serves as a crucial synthetic handle—a nucleophilic center for N-alkylation, acylation, and cross-coupling reactions, enabling the systematic exploration of chemical space.[6][7] The meta-methyl substitution pattern on the phenyl ring is particularly significant. It electronically influences the aniline's reactivity and provides a steric director, guiding molecular interactions within a target's binding site to optimize potency and avoid undesirable off-target effects.[4]

This strategic combination of a flexible, lipophilic cycloalkane and a versatile, electronically-tuned aniline makes N-Cyclopentyl-3-methylaniline an attractive scaffold for developing novel therapeutics across various disease areas.

Physicochemical Data and Structural Insights

A molecule's physical and chemical properties are fundamental to its behavior in biological systems. The table below summarizes the key computed descriptors for N-Cyclopentyl-3-methylaniline.

Property	Value	Source
Molecular Formula	C₁₂H₁₇N	PubChem
Molecular Weight	175.27 g/mol	PubChem
XLogP3	3.5	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	2	PubChem

Structure-Activity Relationship (SAR) Causality

The utility of this scaffold can be understood by dissecting its structure to predict its influence on biological activity.

Caption: Key structural components and their functional implications in drug design.

Core Applications in Drug Discovery Programs

The N-Cyclopentyl-3-methylaniline scaffold is a versatile building block applicable to several classes of therapeutic targets.

A. Scaffold for Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapies.[8] Many of these drugs feature a core structure that forms critical hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket. The N-H group of the N-Cyclopentyl-3-methylaniline scaffold is perfectly positioned to act as a hinge-binder. The rest of the molecule serves as a framework for introducing substituents that can occupy adjacent hydrophobic pockets (like the one filled by the cyclopentyl group) and solvent-exposed regions, thereby achieving both potency and selectivity.[9] For instance, the Janus kinase (JAK) inhibitor Ruxolitinib (INCB018424) incorporates a cyclopentyl group, highlighting the utility of this moiety in kinase inhibitor design.[10]

B. Intermediate for GPCR Ligands and Neuroscience Targets

G-protein coupled receptors (GPCRs) are critical targets for a wide range of diseases, particularly in neuroscience.[11] Ligands targeting these receptors often require a balance of lipophilicity to cross the blood-brain barrier and specific polar interactions to bind to the receptor. The N-cyclopentyl group provides the necessary lipophilicity, while the aniline nitrogen can be functionalized to introduce pharmacophoric elements that interact with key residues in GPCRs, such as dopamine or serotonin receptors.[11]

C. Building Block for Antimicrobial and Anti-inflammatory Agents

Nitrogen-containing heterocycles and related aniline derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial and anti-inflammatory properties.[12][13] The N-Cyclopentyl-3-methylaniline core can be elaborated into more complex structures, such as amides or Schiff bases, which have shown potential as antibacterial, antifungal, and anti-inflammatory agents.[14][15]

Validated Synthetic Protocols

The following protocols provide step-by-step methodologies for the synthesis and functionalization of N-Cyclopentyl-3-methylaniline. These are foundational reactions that enable its incorporation into a drug discovery workflow.

Protocol 1: Synthesis via Direct N-Alkylation

This protocol describes the synthesis of the title compound from 3-methylaniline and cyclopentyl bromide. The SN2 reaction is a classic and reliable method for forming the C-N bond. A base is required to neutralize the HBr byproduct, and an excess of the starting aniline can be used to minimize dialkylation.[6][7]

Caption: Experimental workflow for the synthesis of N-Cyclopentyl-3-methylaniline.

Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add 3-methylaniline (1.0 eq.), anhydrous potassium carbonate (K₂CO₃, 2.0 eq.), and anhydrous N,N-Dimethylformamide (DMF).

• Addition of Alkyl Halide: Add cyclopentyl bromide (1.2 eq.) to the stirred mixture at room temperature.

• Heating and Monitoring: Heat the reaction mixture to 80 °C and maintain for 12-24 hours.[7] Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the contents into a separatory funnel containing water and extract three times with ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure product.

Causality: The use of a polar aprotic solvent (DMF) facilitates the SN2 reaction. K₂CO₃ is a cost-effective base sufficient for this transformation. The purification step is crucial to remove any unreacted starting materials and potential dialkylated byproducts.

Protocol 2: Synthesis of Amide Derivatives via Acylation

This protocol details the coupling of N-Cyclopentyl-3-methylaniline with a carboxylic acid, a key transformation for creating potential bioactive molecules. Amide bond formation is one of the most common reactions in medicinal chemistry.

Methodology:

• Reaction Setup: In an oven-dried flask under a nitrogen atmosphere, dissolve the carboxylic acid of interest (1.2 eq.), N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDCI, 1.5 eq.), and 1-Hydroxybenzotriazole (HOBt, 1.5 eq.) in anhydrous dichloromethane (DCM).[15]

• Activation: Stir the mixture at room temperature for 20 minutes to form the activated ester.

• Amine Addition: Add a solution of N-Cyclopentyl-3-methylaniline (1.0 eq.) in anhydrous DCM to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature overnight. Monitor by TLC.

• Work-up: Quench the reaction with water and transfer to a separatory funnel. Extract the aqueous layer with DCM.

• Washing and Drying: Combine the organic layers, wash successively with saturated aqueous sodium bicarbonate solution and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via flash column chromatography to yield the desired amide.

Causality: EDCI and HOBt are standard coupling reagents that activate the carboxylic acid, making it susceptible to nucleophilic attack by the aniline nitrogen while minimizing side reactions and racemization if chiral centers are present.

Conclusion and Future Outlook

N-Cyclopentyl-3-methylaniline represents a privileged and highly versatile scaffold for modern medicinal chemistry. Its constituent parts provide a well-balanced profile of lipophilicity, conformational character, and synthetic accessibility. The protocols and applications described herein provide a robust framework for its utilization in drug discovery programs targeting a range of diseases, from cancer to neurological disorders. As the demand for novel chemical entities with optimized drug-like properties continues to grow, the strategic application of scaffolds like N-Cyclopentyl-3-methylaniline will remain a cornerstone of successful therapeutic development.

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Application Note: N-Cyclopentyl-3-methylaniline as a Building Block for Novel Compounds

Executive Summary

N-Cyclopentyl-3-methylaniline (CAS 623167-17-9) is a secondary amine building block offering a strategic balance of lipophilicity and electronic modulation. In medicinal chemistry, the N-cyclopentyl moiety serves as a metabolic "soft spot" blocker and a hydrophobic vector, enhancing blood-brain barrier (BBB) penetration compared to planar aryl amines. The 3-methyl group on the aniline ring provides a handle for steric differentiation and weak electron donation, often critical for optimizing ligand-protein binding kinetics in kinase inhibitors and GPCR antagonists.

This guide details the validated synthesis of this intermediate, its rigorous quality control, and its deployment in high-throughput library generation (urea, sulfonamide, and amide diversification).

Chemical Profile & Properties[1][2][3][4][5]

Property	Data
Chemical Name	N-Cyclopentyl-3-methylaniline
CAS Number	623167-17-9
Synonyms	N-Cyclopentyl-m-toluidine; 3-Methyl-N-cyclopentylaniline
Molecular Formula	C₁₂H₁₇N
Molecular Weight	175.27 g/mol
SMILES	CC1=CC(NC2CCCC2)=CC=C1
Physical State	Pale yellow to brown oil (oxidizes upon air exposure)
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; Insoluble in water
pKa (Calc)	~4.5 - 5.0 (Aniline nitrogen)
LogP (Calc)	~3.8 (High lipophilicity)

Synthesis Protocol: Reductive Amination

Objective: Prepare N-Cyclopentyl-3-methylaniline from commercially available 3-methylaniline and cyclopentanone.

Reaction Mechanism & Rationale

We utilize the Abdel-Magid Reductive Amination protocol. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over NaBH₄ or NaBH₃CN because it selectively reduces the in situ formed iminium ion without reducing the ketone starting material. Acetic acid is used to catalyze the formation of the imine species.[1]

Materials

• Amine: 3-Methylaniline (m-Toluidine) [1.0 equiv]

• Carbonyl: Cyclopentanone [1.1 equiv]

• Reductant: Sodium triacetoxyborohydride (NaBH(OAc)₃) [1.5 equiv]

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (Anhydrous)

• Catalyst: Glacial Acetic Acid [1.0 equiv]

Step-by-Step Procedure

• Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-methylaniline (10 mmol, 1.07 g) in DCE (30 mL) under a nitrogen atmosphere.

• Addition: Add cyclopentanone (11 mmol, 0.97 mL) followed by glacial acetic acid (10 mmol, 0.57 mL). Stir at room temperature for 15 minutes to allow pre-equilibrium of the imine.

• Reduction: Cool the mixture to 0°C (ice bath). Add NaBH(OAc)₃ (15 mmol, 3.18 g) portion-wise over 10 minutes. Note: Gas evolution may occur; ensure proper venting.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4–16 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 8:1) or LC-MS.[1] The disappearance of the aniline starting material indicates completion.

• Quench: Quench the reaction by carefully adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 20 minutes until gas evolution ceases.

• Workup (Acid-Base Purification):

  • Extract the organic layer with DCM (2 x 20 mL).

  • Critical Purification Step: Extract the combined organic layers with 1M HCl (3 x 20 mL). The product (amine) will move to the aqueous phase; non-basic impurities (unreacted ketone) remain in the organic phase.

  • Discard the organic phase.

  • Basify the aqueous phase to pH >10 using 4M NaOH. The product will oil out.[2]

  • Extract the cloudy aqueous mixture with DCM (3 x 30 mL).

• Isolation: Dry the final organic extracts over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Yield: Expect 85–95% yield as a pale yellow oil.

Visualization of Synthesis Workflow

Figure 1: Validated reductive amination workflow using NaBH(OAc)₃.

Quality Control & Analytics

To ensure the integrity of the building block before library synthesis, verify the following parameters.

Method	Expected Signal / Criteria
¹H NMR (400 MHz, CDCl₃)	δ 7.05 (t, 1H) (Aryl H5), 6.45-6.55 (m, 3H) (Aryl H2,4,6). δ 3.75 (m, 1H) (Cyclopentyl CH-N). δ 2.28 (s, 3H) (Aryl-CH₃). δ 2.0-1.4 (m, 8H) (Cyclopentyl CH₂). Broad singlet at ~3.5 ppm for NH.
LC-MS (ESI)	[M+H]⁺ = 176.3 . Single peak integration >98%.
Appearance	Clear to pale yellow oil. Dark brown indicates oxidation (distill if necessary).

Application Protocols: Library Generation

The secondary amine functionality allows for rapid diversification. Below are three standard workflows for generating bioactive libraries.

Urea Synthesis (Kinase/Hydrolase Inhibitor Scaffolds)

Ureas are classic linkers in kinase inhibitors (e.g., Sorafenib analogs).

• Reagents: N-Cyclopentyl-3-methylaniline (1.0 equiv), Isocyanate (R-NCO, 1.1 equiv), DCM.

• Protocol: Dissolve amine in DCM. Add isocyanate.[3][4][5] Stir at RT for 2–4 hours.

• Purification: Scavenge excess isocyanate with polymer-supported trisamine resin, or simply concentrate and recrystallize (ureas often precipitate from ether/hexanes).

Sulfonamide Synthesis (GPCR/Ion Channel Ligands)

Sulfonamides improve metabolic stability and solubility.

• Reagents: Amine (1.0 equiv), Sulfonyl Chloride (R-SO₂Cl, 1.1 equiv), Pyridine (2.0 equiv) or TEA, DCM.

• Protocol: Add sulfonyl chloride to a solution of amine and base at 0°C. Warm to RT and stir overnight.

• Purification: Wash with 1M HCl (to remove pyridine/unreacted amine) and sat. NaHCO₃.

Divergent Synthesis Map

Figure 2: Downstream diversification pathways for medicinal chemistry libraries.

Safety & Handling (E-E-A-T)

• Toxicity: Like most aniline derivatives, this compound should be treated as potentially toxic by inhalation, ingestion, and skin contact. It may cause methemoglobinemia.

• Storage: Store under nitrogen at 2–8°C. The compound is prone to oxidation (darkening) over time.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle exclusively in a fume hood.

• Waste: Dispose of aqueous layers from the workup (containing borate salts) according to specific local regulations for heavy metal/boron waste.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

• BLD Pharm. (n.d.). Product Entry: N-Cyclopentyl-3-methylaniline (CAS 623167-17-9).[6][7][8][9][10]

• Arctom Scientific. (n.d.). Product Entry: N-Cyclopentyl-3-methylaniline.

• Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist’s Toolbox: An Analysis of Reactions Used in the Pursuit of Drug Candidates." Journal of Medicinal Chemistry, 54(10), 3451-3479.

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• 5. Studies on the interaction of isocyanides with imines: reaction scope and mechanistic variations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 78455-21-7|N-Cyclobutyl-3,4-dimethylaniline|BLD Pharm [bldpharm.com]
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• 8. 2716-62-3|N-(Pentan-2-yl)aniline|BLD Pharm [bldpharm.com]
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• 10. arctomsci.com [arctomsci.com]

Technical Notes & Optimization

Improving yield in N-Cyclopentyl-3-methylaniline synthesis

Technical Support Center: N-Cyclopentyl-3-methylaniline Synthesis

Welcome to the Advanced Synthesis Support Hub. Subject: Optimization of N-Cyclopentyl-3-methylaniline (CAS: [Generic Structure Reference]) Ticket ID: YIELD-OPT-055 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are experiencing suboptimal yields in the synthesis of N-Cyclopentyl-3-methylaniline . This secondary amine is a critical pharmacophore, often synthesized via the reductive amination of 3-methylaniline (m-toluidine) and cyclopentanone .

The most common yield-killing vectors for this specific transformation are:

• Competitive Reduction: Reduction of cyclopentanone to cyclopentanol before imine formation.

• Steric Stalling: The cyclopentyl ring adds steric bulk, slowing imine formation compared to linear alkyls.

• Hydrolysis: Reversion of the intermediate imine to starting materials due to water accumulation.

This guide provides a self-validating, high-yield protocol using Sodium Triacetoxyborohydride (STAB) and a "Nuclear Option" using Titanium(IV) Isopropoxide for difficult cases.

Module 1: The "Gold Standard" Protocol (STAB Method)

Why this works: Sodium Triacetoxyborohydride (STAB) is milder than NaBH4 and NaBH3CN. Crucially, it does not reduce ketones at an appreciable rate in the absence of an amine. It selectively reduces the protonated iminium ion, minimizing the formation of the cyclopentanol impurity.

Optimized Workflow

Parameter	Specification	Rationale
Solvent	1,2-Dichloroethane (DCE) or THF	DCE promotes imine formation; THF is a greener alternative but may require longer reaction times.
Stoichiometry	1.0 equiv Amine : 1.1 equiv Ketone	Slight excess of inexpensive ketone drives the amine (limiting reagent) to completion.
Reducing Agent	1.4 – 1.5 equiv NaBH(OAc)3	Sufficient hydride reserve; STAB is moisture sensitive, so excess handles ambient humidity.
Catalyst	Acetic Acid (1-2 equiv)	CRITICAL. Protonates the imine to form the iminium ion, which is the actual species reduced by STAB.

Step-by-Step Procedure

• Charge: In a dry flask under N2, dissolve 3-methylaniline (1.0 equiv) in DCE (0.2 M concentration).

• Add Ketone: Add cyclopentanone (1.1 equiv).

• Acidify: Add Acetic Acid (1.0 equiv). Stir for 15-30 minutes. Note: You are pre-forming the equilibrium.

• Reduce: Add Sodium Triacetoxyborohydride (1.5 equiv) in one portion.

• Monitor: Stir at Room Temp for 2-4 hours. Monitor by HPLC/TLC.

• Quench: Add saturated aqueous NaHCO3.

• Workup: Extract with DCM. Wash organic layer with brine. Dry over Na2SO4.

Module 2: The "Nuclear Option" (Titanium Isopropoxide)

Use this when: The standard STAB method yields <60% or if the reaction stalls due to wet solvents/reagents.

Mechanism: Ti(OiPr)4 acts as a Lewis Acid and a water scavenger.[1] It forces the equilibrium toward the imine by chemically trapping the water generated during condensation.

Figure 1: The Titanium(IV) Isopropoxide mediated pathway forces imine formation by removing water thermodynamically.

Protocol Adjustment

• Mix amine (1.0 equiv), ketone (1.2 equiv), and Ti(OiPr)4 (1.25 equiv) neat (no solvent) or in minimal dry THF.

• Stir for 1 hour. The mixture may become viscous.

• Dilute with Ethanol (absolute).[1]

• Add NaBH4 (1.5 equiv) carefully (exothermic).

• Crucial Workup Step: Quench with 2M NaOH or water. A white precipitate (TiO2) will form. Filter through a Celite pad to avoid a nightmare emulsion during extraction.

Module 3: Troubleshooting & FAQs

Q1: I see a large peak for Cyclopentanol in my GC/LC. Why?

Diagnosis: The reducing agent reduced the ketone before it could react with the amine.[2] Fix:

• Switch Reagents: If using NaBH4, stop immediately. Switch to STAB (Module 1).

• Pre-equilibrium: Stir the amine, ketone, and acetic acid for 60 minutes before adding the reducing agent. This maximizes the concentration of imine available for reduction.

Q2: My product is stuck in the aqueous layer during extraction.

Diagnosis: Incorrect pH. N-alkylanilines are weak bases (pKa ~4-5). Fix:

• Ensure the aqueous quench is basic (pH > 10). Use 1M NaOH or Na2CO3.

• If the product is still not extracting, saturate the aqueous layer with NaCl (salting out) to decrease the solubility of the organic amine in water.

Q3: I have unreacted 3-methylaniline remaining. Can I separate it?

Diagnosis: Incomplete conversion. Separation is difficult because both SM and Product are amines with similar polarity. Fix:

• Chemical Scavenging: Add an electrophile that reacts rapidly with primary amines but slowly with secondary amines (e.g., a polymer-supported isocyanate or acetic anhydride) after the main reaction, then wash away the amide byproduct.

• Better Strategy: Push conversion to 100% using the Ti(OiPr)4 method so separation isn't necessary.

Module 4: Decision Matrix

Use this flowchart to select the correct protocol for your specific constraints.

Figure 2: Protocol Selection Matrix based on substrate sensitivity and reaction progression.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][5] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.[2] Link

  • Core Reference for Module 1 (STAB protocol).

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[2] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.[2] Link

  • Core Reference for Module 2 (Titanium Isopropoxide protocol).
• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds with sodium borohydride. Journal of the Chemical Society, Perkin Transactions 1, (16), 2029-2034. Validation for using NaBH4 with Titanium (avoiding toxic cyanoborohydride).

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. scilit.com [scilit.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Synthesis of N-Cyclopentyl-3-methylaniline

Welcome to the technical support center for the synthesis of N-Cyclopentyl-3-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable compound. By understanding the underlying chemical principles, you can optimize your reaction conditions, minimize impurities, and improve overall yield and purity.

Introduction

N-Cyclopentyl-3-methylaniline is a key intermediate in the synthesis of various organic molecules, particularly in the pharmaceutical and agrochemical industries. Its synthesis can be approached through several routes, with reductive amination and Buchwald-Hartwig amination being the most prevalent. However, each method presents a unique set of potential side reactions that can complicate the process and impact the quality of the final product. This guide provides in-depth troubleshooting advice and frequently asked questions to address these challenges directly.

Section 1: Reductive Amination of 3-Methylaniline with Cyclopentanone

Reductive amination is a widely used method for forming carbon-nitrogen bonds.[1] It typically involves the reaction of an amine with a carbonyl compound to form an imine intermediate, which is then reduced in situ to the desired amine.[2] While effective, this one-pot process can be susceptible to several side reactions.

Troubleshooting Guide: Reductive Amination

Question 1: My reaction is showing incomplete conversion of the starting materials (3-methylaniline and cyclopentanone). What are the likely causes and how can I fix this?

Answer: Incomplete conversion in reductive amination can stem from several factors:

• Inefficient Imine Formation: The initial equilibrium between the aniline, ketone, and the imine intermediate may not favor the imine.[1] This can be addressed by:

  • Water Removal: The formation of the imine releases water. Employing a dehydrating agent, such as molecular sieves (3Å or 4Å), or using a Dean-Stark apparatus can drive the equilibrium towards the imine.[3]

  • Acid Catalysis: The reaction is often catalyzed by a mild acid to facilitate the dehydration step. Acetic acid is commonly used.[4] However, the pH must be carefully controlled, as too much acid can protonate the starting amine, rendering it non-nucleophilic.

• Suboptimal Reducing Agent: The choice and reactivity of the reducing agent are critical.

  • Sodium Cyanoborohydride (NaBH3CN): This is a popular choice because it is selective for the protonated imine (iminium ion) over the ketone starting material, especially at a slightly acidic pH (4-6).[5] If the reaction is sluggish, ensure the pH is within this optimal range.

  • Sodium Triacetoxyborohydride (NaBH(OAc)3): This is a milder and less toxic alternative to NaBH3CN and is effective for a wide range of substrates.[5] It does not require strict pH control.

  • Borane Complexes (e.g., BH3·THF): These are powerful reducing agents but can also reduce the starting ketone if not used under optimized conditions.[6]

• Low Reaction Temperature: While some reductive aminations proceed at room temperature, gentle heating (e.g., 40-50 °C) can sometimes be necessary to drive the reaction to completion.[4]

Question 2: I'm observing the formation of a significant amount of cyclopentanol as a byproduct. Why is this happening and how can I prevent it?

Answer: The formation of cyclopentanol indicates that the reducing agent is reducing the starting cyclopentanone instead of the desired imine intermediate.

• Cause: This side reaction is more prevalent with less selective reducing agents like sodium borohydride (NaBH4) or when the pH is too low, which can accelerate the reduction of the carbonyl group.[1]

• Solution:

  • Switch to a More Selective Reducing Agent: Sodium cyanoborohydride (NaBH3CN) is an excellent choice as it is less reactive towards ketones at the optimal pH for imine reduction.[5] Sodium triacetoxyborohydride is also a highly effective and selective alternative.

  • Optimize pH: If using NaBH3CN, maintain the pH between 4 and 6 to favor the reduction of the iminium ion over the ketone.

  • Staged Addition: Add the reducing agent after allowing sufficient time for the imine to form. This can be monitored by techniques like TLC or GC-MS.

Question 3: My final product is contaminated with a higher molecular weight impurity, which I suspect is the tertiary amine, N,N-dicyclopentyl-3-methylaniline. How can this be avoided?

Answer: The formation of the tertiary amine is a classic example of over-alkylation.[7] The secondary amine product (N-Cyclopentyl-3-methylaniline) can react with another molecule of cyclopentanone and the reducing agent to form the tertiary amine.

• Cause: This is more likely to occur if there is an excess of cyclopentanone and the reducing agent, or if the reaction is run for an extended period at elevated temperatures.

• Solution:

  • Stoichiometry Control: Use a slight excess of the amine (3-methylaniline) relative to the ketone (cyclopentanone). A 1.1:1 to 1.2:1 ratio of amine to ketone is a good starting point.

  • Controlled Addition of Ketone: Add the cyclopentanone slowly to the reaction mixture containing the amine and the reducing agent. This helps to maintain a low concentration of the ketone, minimizing the chance of the secondary amine product reacting further.

  • Monitor Reaction Progress: Closely monitor the reaction by TLC or GC-MS and stop the reaction as soon as the starting materials are consumed to prevent the formation of the tertiary amine.

Visualizing the Reductive Amination Pathway and Side Reactions

Caption: Catalytic cycle of the Buchwald-Hartwig amination and key side reactions.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for the synthesis of N-Cyclopentyl-3-methylaniline on a larger scale, reductive amination or Buchwald-Hartwig amination?

A1: For larger-scale synthesis, reductive amination is often more cost-effective and operationally simpler. It avoids the use of expensive palladium catalysts and phosphine ligands and generally has a higher atom economy. However, the choice can depend on the availability and cost of the starting materials (3-methylaniline and cyclopentanone vs. 3-bromo/chlorotoluene and cyclopentylamine). The Buchwald-Hartwig reaction offers broad substrate scope and functional group tolerance, which can be advantageous in certain contexts. [8] Q2: How can I effectively purify the final product, N-Cyclopentyl-3-methylaniline, from the common impurities?

A2: Purification strategies depend on the nature of the impurities.

• Unreacted Starting Materials: Unreacted 3-methylaniline can often be removed by an acidic wash (e.g., with dilute HCl) to form the water-soluble ammonium salt. Unreacted cyclopentanone can be removed by distillation if the boiling point difference is sufficient.

• Side Products: Column chromatography on silica gel is a very effective method for separating the desired secondary amine from the more nonpolar starting materials and the potentially more polar or differently retained side products like cyclopentanol or the tertiary amine. [9]Vacuum distillation can also be an option for purification on a larger scale, provided the boiling points of the components are sufficiently different. [9] Q3: Are there any specific safety precautions I should take during these syntheses?

A3: Yes, several safety precautions are important:

• Reductive Amination: Sodium cyanoborohydride can release toxic hydrogen cyanide gas upon contact with strong acids. [1]Always handle it in a well-ventilated fume hood and quench the reaction carefully with a basic solution.

• Buchwald-Hartwig Amination: Phosphine ligands are often air-sensitive and can be toxic. Handle them under an inert atmosphere. Palladium catalysts should be handled with care, and proper waste disposal procedures for heavy metals should be followed. Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive.

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Consult the Safety Data Sheets (SDS) for all reagents before use.

Summary of Side Reactions and Solutions

Synthetic Method	Potential Side Product	Cause	Recommended Solution
Reductive Amination	Cyclopentanol	Reduction of starting ketone by a non-selective reducing agent.	Use a selective reducing agent like NaBH3CN or NaBH(OAc)3; optimize pH.
N,N-dicyclopentyl-3-methylaniline	Over-alkylation of the secondary amine product.	Control stoichiometry (use slight excess of amine); slow addition of ketone.
Buchwald-Hartwig	Toluene (Hydrodehalogenation)	Unproductive reaction of the arylpalladium intermediate.	Use strictly anhydrous conditions; optimize ligand and base.
3,3'-Bitolyl (Homo-coupling)	Coupling of two aryl halide molecules.	Maintain a strict inert atmosphere; avoid excessive heat.

Experimental Protocol: Reductive Amination of 3-Methylaniline with Cyclopentanone

This protocol is provided as a general guideline and may require optimization.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-methylaniline (1.0 eq.) and methanol as the solvent.

• Imine Formation: Add cyclopentanone (1.1 eq.) to the solution and stir at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress can be monitored by TLC.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5 eq.) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C. [2]4. Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3-5 hours, or until TLC analysis indicates the consumption of the starting materials. [2]5. Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure N-Cyclopentyl-3-methylaniline.

By understanding these potential pitfalls and implementing the suggested troubleshooting strategies, researchers can significantly improve the success rate and efficiency of N-Cyclopentyl-3-methylaniline synthesis.

References

• IJCRT.org. (n.d.). Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3- yl)methylene)propan-1-amine.

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Lund, M. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production.

• Wikipedia. (2023). Reductive amination. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Amination of cyclopentanone and accompanied by‐reactions. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2024). Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation. Retrieved from [Link]

• NSF Public Access Repository. (2018). Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. Retrieved from [Link]

• ResearchGate. (2025). Reductive amination of cyclopentanone | Request PDF. Retrieved from [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation [beilstein-journals.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. thieme-connect.com [thieme-connect.com]
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• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of N-Cyclopentyl-3-methylaniline

Welcome to the technical support center for the purification of N-Cyclopentyl-3-methylaniline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we address common challenges and frequently asked questions in a direct, problem-solving format. Our approach is grounded in established chemical principles for the purification of secondary aromatic amines, providing you with the expertise to navigate the intricacies of your experimental work.

I. Understanding the Challenge: Likely Impurities

N-Cyclopentyl-3-methylaniline is typically synthesized via the reductive amination of 3-methylaniline and cyclopentanone.[1][2] Understanding this synthetic route is key to anticipating the potential impurities that may complicate purification.

Table 1: Potential Impurities in the Synthesis of N-Cyclopentyl-3-methylaniline

Impurity	Source	Rationale
3-methylaniline	Unreacted starting material	Incomplete reaction or improper stoichiometry.
Cyclopentanone	Unreacted starting material	Incomplete reaction or improper stoichiometry.
Imine Intermediate	Incomplete reduction	The intermediate formed from the condensation of 3-methylaniline and cyclopentanone may not be fully reduced.[1][3]
N,N-dicyclopentyl-3-methylaniline	Over-alkylation	While less common with ketones, some conditions might favor the reaction of the product with another molecule of cyclopentanone.[4]
Cyclopentanol	Side reaction	Reduction of the starting cyclopentanone by the reducing agent (e.g., sodium borohydride).[4]
Oxidized Byproducts	Air exposure	Anilines are susceptible to air oxidation, which can lead to the formation of colored impurities.

II. Troubleshooting Guide: A Step-by-Step Approach to Purification

This section is structured to follow a logical purification workflow, from the initial reaction work-up to final polishing steps.

A. Initial Reaction Work-up

Question: My reaction mixture has formed a persistent emulsion during the aqueous work-up. How can I break it?

• Expert Insight: Emulsions are common when working with amines, as they can act as surfactants. The goal is to disrupt the stable interface between the organic and aqueous layers.

• Troubleshooting Steps:

  • "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, reducing the solubility of organic components and helping to break the emulsion.

  • Solvent Addition: Adding a small amount of the organic solvent used for the extraction can sometimes disrupt the emulsion.

  • Filtration: Passing the emulsified mixture through a pad of Celite® or glass wool can help to break up the fine droplets.

  • Centrifugation: If the volume is manageable, centrifuging the mixture is a highly effective method to force the separation of the layers.

  • Patience: In some cases, allowing the separatory funnel to stand undisturbed for an extended period can lead to the gradual separation of the layers.

Question: I am losing my product during the acid wash. How can I optimize the extraction?

• Expert Insight: Acid-base extraction is a powerful tool for purifying amines. The amine is protonated by an acid, making it water-soluble and allowing for its separation from non-basic impurities. However, the pH must be carefully controlled.

• Protocol: Optimized Acid-Base Extraction

  • Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate or dichloromethane.

  • Acidic Extraction: Add a dilute aqueous acid solution (e.g., 1 M HCl) to the separatory funnel. The pH of the aqueous layer should be at least 2 pKa units below the pKa of the conjugate acid of N-Cyclopentyl-3-methylaniline. Shake gently to mix the layers.

  • Separation: Allow the layers to separate and drain the lower aqueous layer (now containing the protonated amine) into a clean flask. Repeat the extraction of the organic layer with fresh acidic solution to ensure complete recovery.

  • Basification: Cool the combined acidic aqueous extracts in an ice bath and slowly add a base (e.g., 10 M NaOH) with stirring until the pH is basic (pH > 10). This will deprotonate the amine, causing it to precipitate or form an oily layer.

  • Re-extraction: Extract the now-basic aqueous layer with a fresh organic solvent (e.g., ethyl acetate or dichloromethane) to recover the purified amine.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Caption: Workflow for Acid-Base Extraction Purification.

B. Chromatographic Purification

Question: My product is streaking badly on the silica gel column. What can I do to improve the separation?

• Expert Insight: Amines are basic compounds and can interact strongly with the acidic silanol groups on the surface of silica gel.[5] This interaction leads to peak tailing and poor separation. To mitigate this, a small amount of a basic modifier should be added to the mobile phase.[6][7]

• Troubleshooting Steps:

  • Add a Basic Modifier: Incorporate 0.5-2% of a volatile base like triethylamine (Et₃N) or ammonium hydroxide into your eluent system (e.g., hexane/ethyl acetate).[6] This will "cap" the acidic sites on the silica, leading to sharper peaks.

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral grade) or an amine-functionalized silica gel, which is specifically designed for the purification of basic compounds.[8]

  • Optimize the Solvent System: Experiment with different solvent systems. Dichloromethane/methanol is a more polar option that can be effective for polar amines.[6] Sometimes, switching one of the solvents (e.g., using acetone/dichloromethane instead of methanol/dichloromethane) can improve separation.[9]

Table 2: Recommended Starting Conditions for Flash Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (with modifier) or Amine-Functionalized Silica	Standard silica requires a basic modifier to prevent peak tailing.[7][8] Amine-functionalized silica is ideal for basic compounds.[8]
Mobile Phase	Hexane/Ethyl Acetate + 1% Triethylamine	A good starting point for many secondary amines. The polarity can be gradually increased.
Gradient	Start with low polarity (e.g., 98:2 Hexane:EtOAc) and gradually increase to elute the product.	Stepwise or linear gradients provide better resolution than isocratic elution.
Monitoring	Thin-Layer Chromatography (TLC)	Always develop a TLC method first to determine the optimal solvent system.

C. Distillation and Crystallization

Question: My purified amine is a liquid with some non-volatile impurities. Can I use distillation?

• Expert Insight: Yes, vacuum distillation is an excellent method for purifying liquid amines that are thermally stable but have high boiling points at atmospheric pressure.[10] It is particularly effective for removing polymeric or other high-boiling point impurities.[11]

• Protocol: Vacuum Distillation

  • Setup: Assemble a vacuum distillation apparatus. Ensure all glass joints are properly greased to maintain a good vacuum.[11]

  • Degassing: Before heating, apply vacuum to the crude material at room temperature to remove any residual solvent or volatile impurities.

  • Heating: Gently heat the distillation flask in a heating mantle or oil bath with stirring.

  • Fraction Collection: Collect the fraction that distills at a constant temperature and pressure. It is advisable to discard a small initial forerun.

Question: My product is a solid, but chromatography is not providing sufficient purity. What is an alternative?

• Expert Insight: If your product is a solid, or can be converted to a stable solid salt, recrystallization can be a highly effective purification technique. For amines, this is often achieved by forming the hydrochloride salt.[12][13]

• Protocol: Recrystallization as the Hydrochloride Salt

  • Salt Formation: Dissolve the crude amine in a suitable solvent like isopropanol or diethyl ether. Add a solution of HCl in a compatible solvent (e.g., HCl in isopropanol or diethyl ether) dropwise until the precipitation of the amine hydrochloride is complete.

  • Solvent Screening: Test the solubility of the crude salt in various solvents at room temperature and at their boiling points to find a suitable recrystallization solvent (one in which the salt is sparingly soluble at room temperature but highly soluble when hot).[14]

  • Recrystallization: Dissolve the crude salt in a minimum amount of the hot recrystallization solvent. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

  • Regeneration of Free Base (Optional): If the free amine is required, the purified salt can be dissolved in water, basified, and the free amine extracted with an organic solvent as described in the acid-base extraction protocol.

III. Purity Assessment: Confirming Your Success

Question: How can I confirm the purity and identity of my final product?

• Expert Insight: A combination of chromatographic and spectroscopic techniques should be employed to confirm both the purity and the structural identity of your N-Cyclopentyl-3-methylaniline.

• Recommended Analytical Methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for assessing purity.[15][16] The total ion chromatogram will show the relative abundance of different components, and the mass spectrum of the main peak should correspond to the molecular weight of the target compound.

  • High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector can also be used to determine purity by peak area percentage.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for confirming the structure of your compound.[17][18] You should expect to see characteristic signals for the cyclopentyl group, the methyl group on the aromatic ring, the aromatic protons, and the N-H proton.

  • Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the N-H stretch of the secondary amine and the C-N bond.

Caption: Analytical Workflow for Product Verification.

IV. Frequently Asked Questions (FAQs)

Q1: My purified N-Cyclopentyl-3-methylaniline is colorless initially but turns yellow/brown over time. Why is this happening and how can I prevent it? Anilines are prone to oxidation upon exposure to air and light, leading to the formation of colored impurities.[19] To minimize this, store the purified compound under an inert atmosphere (e.g., nitrogen or argon) in a sealed, amber-colored vial, and keep it in a cool, dark place.

Q2: Can I use sodium borohydride (NaBH₄) for the reductive amination, and what are the potential issues? Yes, NaBH₄ is a common reducing agent for this reaction.[20] However, it can also reduce the starting ketone (cyclopentanone) to the corresponding alcohol (cyclopentanol), which will then need to be removed during purification.[3] Weaker reducing agents like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN) are often preferred as they are more selective for the imine intermediate over the ketone.[3][21]

Q3: What are the key safety precautions when working with N-Cyclopentyl-3-methylaniline and its precursors? Aniline derivatives should be handled with care as they can be toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

V. References

• Touchette, K. M. (2006). A drug-like tertiary amide by reductive amination. Journal of Chemical Education, 83(6), 929-930.

• BenchChem. (2025). Spectroscopic Comparison of N-Alkylaniline Isomers.

• Eriks, K., & Sundberg, R. J. (1965). NMR Spectra of Some Nitro-substituted N-Alkylanilines I. Acta Chemica Scandinavica, 19, 2316-2324.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• Gawinecki, R., Kolehmainen, E., & Kauppinen, R. (1998). 1H and 13C NMR studies of para-substituted benzaldoximes for evaluation of the electron donor properties of substituted amino groups. Perkin Transactions 2, (1), 175-180.

• Chemtips. (2013). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. Retrieved from [Link]

• Reddit. (2025). Adding toluene/other aromatic to solvent system for flash chromatography to separate coeluting aromatic compounds.

• Oreate AI Blog. (2026). The Role of Sodium Borohydride in Reductive Amination.

• Mills, L. E. (1932). U.S. Patent No. 1,878,970. Washington, DC: U.S. Patent and Trademark Office.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: N-Acylation and N-Alkylation of Halogenated Anilines.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• King Group. (n.d.). Successful Flash Chromatography.

• ResearchGate. (n.d.). Sodium Borohydride in Reactions of Reductive Amination.

• Biotage. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase.

• Synple Chem. (n.d.). Application Note – Reductive Amination.

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?.

• Childs, S. L., Chyall, L. J., Dunlap, J. T., Smolenskaya, V. N., Stahly, B. C., & Stahly, G. P. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society, 126(41), 13335–13342.

• Khegay, A. (2021). Synthesis of Secondary Amines via One-Pot Migrative Reductive Amination. University of Alberta.

• Harris, R. K., & Spragg, R. A. (1968). Structural Studies by Nuclear Magnetic Resonance. IX. Configurations and Conformations of N-Nitrosamines. Journal of the American Chemical Society, 90(20), 5402–5406.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Chemistry Steps. (2024). Reductive Amination. Retrieved from [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 1–714.

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• EP 2436381 A1. (2012). Crystallization of hydrohalides of pharmaceutical compounds.

• Buysch, H. J., Puppe, L., & Hullmann, M. (1990). U.S. Patent No. 4,918,232. Washington, DC: U.S. Patent and Trademark Office.

• Doležal, P., Vávra, A., & Červený, L. (2003). Reductive amination of cyclopentanone. Research on Chemical Intermediates, 29(6), 585-593.

• Jihong. (2026). N-methylaniline impurity control.

• PW - Hindi Medium. (2022, October 26). Aniline is purified by (a) steam distillation (b) simple distillation (c) vacuum distillation (d)... [Video]. YouTube.

• ResearchGate. (2021). How to recrystallize amine compound and it is not soluble in common organic solvents.

• EPA. (n.d.). Method 8131: Aniline and Selected Derivatives by Gas Chromatography.

• The Schlenk Line Survival Guide. (2020). Vacuum Distillation.

• Texium. (2020, June 3). Vacuum Distillation of Aniline [Video]. YouTube.

• ResearchGate. (n.d.). Determination of methyl aniline compounds in gasoline by GC-MS.

• Jihong. (2026). N-methylaniline impurity control.

• CN102692475B. (2014). Gas chromatography-mass spectrometry detection method for methylaniline compound.

• MilliporeSigma. (2025). Safety Data Sheet: 3-Nitro-N-methylaniline.

• MDPI. (2025). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency.

• Research Journal of Pharmacy and Technology. (2018). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Bio Active Compounds Presents in Oeophylla smaragdina.

• Beilstein Journal of Organic Chemistry. (2024). Heterocycle-guided synthesis of m-hetarylanilines via three-component benzannulation.

• ResearchGate. (2025). Synthesis of Cyclopentanone and Cyclohexanone Derivatives.

• ChemScene. (n.d.). 71265-20-8 | 3-Ethyl-n-methylaniline.

• ChemicalBook. (2026). N-Methylaniline | 100-61-8.

Sources

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N-Cyclopentyl-3-methylaniline stability and degradation pathways

Technical Support Center: N-Cyclopentyl-3-methylaniline

Welcome to the technical support guide for N-Cyclopentyl-3-methylaniline. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on the stability and degradation of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and materials through a combination of frequently asked questions, detailed troubleshooting protocols, and an exploration of the underlying chemical degradation pathways.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the handling, storage, and stability of N-Cyclopentyl-3-methylaniline.

Q1: What are the optimal storage conditions for N-Cyclopentyl-3-methylaniline?

A1: N-Cyclopentyl-3-methylaniline, like many aniline derivatives, is susceptible to degradation upon exposure to air and light.[1] It should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), and protected from light. For long-term storage, refrigeration at 2-8°C is recommended to minimize thermal degradation.[2][3]

Q2: I've noticed my sample of N-Cyclopentyl-3-methylaniline has darkened over time. What does this indicate?

A2: A color change, typically to a yellow, brown, or reddish-brown hue, is a common visual indicator of degradation.[4][5] This is often due to oxidation and/or polymerization reactions that occur upon exposure to air and light.[1] If your material has significantly discolored, its purity should be re-assessed using an appropriate analytical method (e.g., HPLC, GC-MS) before use in sensitive applications.

Q3: Is N-Cyclopentyl-3-methylaniline sensitive to pH?

A3: Yes, the stability of aniline compounds can be pH-dependent.[4] In strongly acidic or alkaline conditions, the rate of degradation may be accelerated. While aniline itself is reported to be resistant to hydrolysis, extreme pH can catalyze other degradation reactions.[4] For aniline derivatives, storage at a neutral pH (around 7) is generally recommended for optimal stability in solution.[1]

Q4: What are the primary safety precautions when handling this compound?

A4: N-Cyclopentyl-3-methylaniline should be handled in a well-ventilated area, preferably within a chemical fume hood.[3][6] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is essential to prevent skin and eye contact.[3][6][7] Avoid inhaling vapors.[6] It is incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[3][6]

Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Inconsistent or poor analytical results (e.g., new peaks in chromatogram, shifting retention times).	1. Degradation of the sample: The compound may have degraded during storage or sample preparation. 2. Contamination: The sample may be contaminated with impurities from solvents, glassware, or other reagents.	1. Verify Purity: Re-analyze the starting material using a validated analytical method (e.g., HPLC, GC-MS) to confirm its purity. Prepare fresh solutions from a new or properly stored batch. 2. Run Controls: Always include a control sample (a freshly prepared standard) in your analytical run to compare against. 3. Optimize Sample Prep: Minimize the exposure of the sample to light, heat, and air during preparation. Use high-purity solvents.
Low yield or unexpected side products in a synthetic reaction.	1. Degraded Starting Material: The N-Cyclopentyl-3-methylaniline used may be of low purity due to degradation. 2. Reaction with Degradants: Impurities in the starting material could be interfering with the reaction. 3. Reaction Conditions: The reaction conditions (e.g., presence of an oxidant, high temperature) may be causing degradation of the starting material or product.	1. Purify Starting Material: If the purity of the starting material is questionable, consider purifying it (e.g., by distillation or chromatography) before use. 2. Modify Reaction Conditions: If possible, conduct the reaction under an inert atmosphere and at the lowest effective temperature to minimize degradation.
Material has changed in physical appearance (e.g., from liquid to semi-solid, significant darkening).	Advanced Degradation/Polymerization: Prolonged or improper storage has led to significant chemical changes, including the formation of oligomers or polymers.[1]	Do Not Use: The material is likely highly impure and should not be used for experimental work. Dispose Properly: Dispose of the material in accordance with your institution's hazardous waste guidelines. Review Storage: Re-evaluate your storage procedures to prevent future occurrences. Ensure containers are airtight, protected from light, and stored at the correct temperature.[3]

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for addressing common experimental issues.

Caption: Proposed oxidative degradation pathways.

Experimental Protocol: Forced Degradation Study

A forced degradation (or stress testing) study is essential to identify likely degradation products and establish the stability-indicating nature of analytical methods. [8][9][10][11] Objective: To evaluate the stability of N-Cyclopentyl-3-methylaniline under various stress conditions (acidic, basic, oxidative, photolytic, and thermal).

Materials:

• N-Cyclopentyl-3-methylaniline

• Methanol (HPLC grade)

• Water (HPLC grade)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with a UV or PDA detector

• C18 Reverse-Phase HPLC column

• pH meter

• Photostability chamber

• Oven

Methodology:

• Stock Solution Preparation:

  • Prepare a stock solution of N-Cyclopentyl-3-methylaniline in methanol at a concentration of 1 mg/mL.

• Control Sample:

  • Dilute the stock solution with a 50:50 methanol:water mixture to a final concentration of 0.1 mg/mL. This is your unstressed control sample. Analyze immediately.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M HCl.

  • Heat the mixture at 60°C for 4 hours.

  • Cool to room temperature, neutralize with 1 M NaOH, and dilute with the methanol:water mixture to a final concentration of 0.1 mg/mL.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1 M NaOH.

  • Heat the mixture at 60°C for 4 hours.

  • Cool to room temperature, neutralize with 1 M HCl, and dilute with the methanol:water mixture to a final concentration of 0.1 mg/mL.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • Dilute with the methanol:water mixture to a final concentration of 0.1 mg/mL.

• Thermal Degradation:

  • Place a solid sample of N-Cyclopentyl-3-methylaniline in an oven at 80°C for 48 hours.

  • After exposure, prepare a 0.1 mg/mL solution in the methanol:water mixture.

• Photolytic Degradation:

  • Expose a 0.1 mg/mL solution of the compound (in a quartz cuvette) to light in a photostability chamber according to ICH Q1B guidelines.

  • Keep a control sample wrapped in aluminum foil in the same chamber.

• Analysis:

  • Analyze all samples (control, acid-stressed, base-stressed, oxidative-stressed, thermal-stressed, and photo-stressed) by a suitable reverse-phase HPLC method. [12][13][14] * Monitor for the appearance of new peaks and the decrease in the area of the main N-Cyclopentyl-3-methylaniline peak. The goal is to achieve 5-20% degradation to ensure that the secondary degradants are also detected.

Data Interpretation: Compare the chromatograms of the stressed samples to the control. The appearance of new peaks indicates the formation of degradation products. This data is crucial for validating that your analytical method can separate the parent compound from its potential impurities, thereby confirming it as a "stability-indicating" method.

References

• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. PMC. [Link]

• PHOTODEGRADATION OF AROMATIC AMINES BY AG-TIO2 PHOTOCATALYST. J. Iran. Chem. Soc.[Link]

• Kinetics of N-Alkyl Side Chain Oxidations. Oxidation of N,N-Dimethylaniline by Alkaline Hexacyanoferrate(III). Academia.edu. [Link]

• Degradation of aniline by newly isolated, extremely aniline-tolerant Delftia sp. AN3. PubMed. [Link]

• Aniline (benzenamine). Australian Government Department of Climate Change, Energy, the Environment and Water. [Link]

• Metal-Free Functionalization of N,N-Dialkylanilines via Temporary Oxidation to N,N-Dialkylaniline N-Oxides and Group Transfer. PMC. [Link]

• Aniline | C6H5NH2. PubChem. [Link]

• Method 8131: Aniline and Selected Derivatives by Gas Chromatography. U.S. Environmental Protection Agency. [Link]

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ResearchGate. [Link]

• The photo-oxidation of an aromatic amine studied by flash photolysis. R Discovery. [Link]

• Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst. ResearchGate. [Link]

• The photo-oxidation of an aromatic amine studied by flash photolysis. Proceedings of the Royal Society A. [Link]

• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. [Link]

• The Use Of Forced Degradation In Analytical Method Development. Metrics Contract Services. [Link]

• Anodic oxidation pathways of N-alkylanilines. Journal of the American Chemical Society. [Link]

• Separation of N,N-Dimethylaniline on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Catalytic N-Alkylation of Anilines. ResearchGate. [Link]

• N-cyclopentyl-N-(3-methylcyclopentyl)aniline. PubChem. [Link]

• Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. ResearchGate. [Link]

• Fluorescence detection of aromatic amines and photocatalytic degradation of rhodamine B under UV light irradiation by luminescent metal–organic frameworks. Royal Society of Chemistry. [Link]

• Quantification of aniline and N-methylaniline in indigo. PMC. [Link]

• Nitrosamine Degradation Pathways. ResolveMass Laboratories Inc.[Link]

• The inhibitory characteristics of aniline on micro-oxygen hydrolysis... ResearchGate. [Link]

• Aniline: Structure, Properties, Reactions and Uses. Collegedunia. [Link]

• The degradation products of aniline in the solutions with ozone and kinetic investigations. PubMed. [Link]

• Mechanisms and pathways of aniline elimination from aquatic environments. PMC. [Link]

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Technical Support Center: Optimizing N-Alkylation of 3-Methylaniline

Welcome to the technical support center for the N-alkylation of 3-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this resource to help you navigate the complexities of this important transformation, ensuring both efficiency and success in your synthetic endeavors.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during the N-alkylation of 3-methylaniline, providing potential causes and actionable solutions.

Issue 1: Low or No Conversion of 3-Methylaniline

You've set up your reaction, but analysis (TLC, GC, LC-MS) shows a significant amount of unreacted 3-methylaniline.

Question: My N-alkylation of 3-methylaniline is not proceeding to completion. What are the likely causes and how can I improve the yield?

Answer:

Low conversion in the N-alkylation of 3-methylaniline can stem from several factors, ranging from reagent choice to reaction conditions. Here’s a systematic approach to troubleshooting this issue:

• Insufficiently Reactive Alkylating Agent: The reactivity of alkyl halides follows the trend R-I > R-Br > R-Cl.[1] If you are using an alkyl chloride or bromide, consider switching to the corresponding iodide to increase the reaction rate. The addition of a catalytic amount of sodium or potassium iodide can facilitate an in situ Finkelstein reaction, converting a less reactive alkyl halide to a more reactive one. For less reactive alkylating agents like alcohols, a suitable catalyst is essential.

• Inadequate Base Strength: 3-methylaniline, while slightly more nucleophilic than aniline due to the electron-donating methyl group, still requires a sufficiently strong base to facilitate the reaction, especially when using alkyl halides. The base neutralizes the acid byproduct (HX) formed during the reaction. If you are using a weak base like sodium bicarbonate (NaHCO₃), it may not be strong enough. Consider switching to a stronger base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium tert-butoxide (t-BuOK).[1]

• Suboptimal Reaction Temperature: Many N-alkylation reactions require heating to proceed at a reasonable rate.[1] If your reaction is sluggish at room temperature, gradually increasing the temperature while monitoring for side product formation can significantly improve the conversion. For reactions involving less reactive alkylating agents like alcohols, temperatures between 80-140°C are often necessary.[1][2]

• Poor Solvent Choice: The solvent plays a crucial role in dissolving the reactants and stabilizing any charged intermediates. Polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are generally good choices for N-alkylation with alkyl halides as they can accelerate SN2 reactions.[1] For higher temperature reactions, solvents like toluene or xylene may be more suitable.[3]

• Catalyst Deactivation (if applicable): If you are employing a catalytic method, such as the "borrowing hydrogen" strategy with alcohols, the catalyst may be deactivated.[4] Ensure that the catalyst is handled under the appropriate atmosphere (e.g., inert gas for air-sensitive catalysts) and that your starting materials are free of impurities that could poison the catalyst.

Issue 2: Formation of Multiple Products - Poor Selectivity

Your reaction is working, but you are observing a mixture of the desired mono-alkylated product, the di-alkylated product, and potentially other byproducts.

Question: I am observing the formation of a significant amount of the N,N-dialkylated product. How can I improve the selectivity for the mono-N-alkylated 3-methylaniline?

Answer:

Over-alkylation is a common challenge in the N-alkylation of primary amines because the mono-alkylated product is often more nucleophilic than the starting amine, leading to a second alkylation.[5][6] Here are several strategies to enhance the selectivity for the desired mono-alkylated product:

• Stoichiometry Control: Use a stoichiometric excess of 3-methylaniline relative to the alkylating agent (e.g., 1.5 to 3 equivalents of the amine).[1][5] This increases the statistical probability that the alkylating agent will react with the more abundant primary amine.

• Slow Addition of the Alkylating Agent: Adding the alkylating agent slowly over an extended period can help to maintain a low concentration of it in the reaction mixture, which can favor mono-alkylation.

• Lower Reaction Temperature: Higher temperatures can sometimes favor the second alkylation.[5] Lowering the reaction temperature may improve selectivity, although this might require a longer reaction time to achieve good conversion.

• Choice of Alkylating Agent: The reactivity of the alkylating agent can influence selectivity. For instance, using less reactive alkylating agents might provide better control.

• Consider Reductive Amination: Reductive amination is an excellent alternative for achieving selective mono-alkylation and avoids the issue of over-alkylation.[7] This one-pot reaction involves the formation of an imine from 3-methylaniline and an aldehyde or ketone, followed by in situ reduction with a mild reducing agent like sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃).

Question: Besides di-alkylation, I am seeing other unexpected spots on my TLC. What could these be and how can I avoid them?

Answer:

Besides over-alkylation, other side reactions can occur:

• C-Alkylation: Under certain conditions, particularly at higher temperatures and with some catalysts, alkylation can occur on the aromatic ring of 3-methylaniline, typically at the ortho and para positions to the amino group.[5] Lowering the reaction temperature and carefully selecting the catalyst can help minimize this side reaction.[5]

• Elimination Products: If you are using a secondary or tertiary alkyl halide as your alkylating agent, an elimination reaction (E2) can compete with the desired substitution reaction (SN2), leading to the formation of alkenes. To favor substitution, use a less sterically hindered primary alkyl halide whenever possible and consider using a milder, non-nucleophilic base.[8]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the N-alkylation of 3-methylaniline.

Q1: What is the best general-purpose method for the N-alkylation of 3-methylaniline?

There isn't a single "best" method as the optimal choice depends on the specific alkyl group you want to introduce, the scale of your reaction, and the available reagents.

• For simple, unhindered primary alkyl groups, direct alkylation with an alkyl iodide or bromide using a base like K₂CO₃ in a polar aprotic solvent like DMF is a robust and common method.[7]

• To ensure high selectivity for mono-alkylation , reductive amination with the corresponding aldehyde or ketone is often the preferred method.[7]

• For a "greener" approach, the "borrowing hydrogen" method using an alcohol as the alkylating agent with a suitable transition metal catalyst is an excellent, atom-economical option that produces water as the only byproduct.[9]

Q2: How do I choose the right base for my reaction?

The choice of base depends on the pKa of the amine and the reaction conditions. For the N-alkylation of 3-methylaniline with alkyl halides, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective.[1] For less reactive systems, a stronger base like potassium tert-butoxide (t-BuOK) or sodium hydride (NaH) might be necessary.[1] It's important to use an anhydrous base if your reaction is sensitive to moisture.

Q3: My product is difficult to purify from the starting material. What can I do?

This often happens when the reaction has not gone to completion and the product has a similar polarity to the starting 3-methylaniline.

• Drive the reaction to completion: Try optimizing the reaction conditions (e.g., longer reaction time, higher temperature, more reactive alkylating agent) to consume all the starting material.

• Improve chromatographic separation: Experiment with different solvent systems for your column chromatography. A shallow gradient or an isocratic elution with a carefully selected solvent mixture might improve separation.

• Dervatization: In some cases, you can temporarily protect the starting amine or the product to alter its polarity, allowing for easier separation.

Q4: Can I use alcohols directly as alkylating agents without a catalyst?

Directly reacting an alcohol with 3-methylaniline without a catalyst is generally not feasible as the hydroxyl group is a poor leaving group. Catalytic methods, such as the "borrowing hydrogen" strategy, are required to activate the alcohol.[9] These methods typically involve a transition metal catalyst that transiently oxidizes the alcohol to an aldehyde, which then forms an imine with the amine, and is subsequently reduced.[9]

Q5: Why is direct Friedel-Crafts alkylation of 3-methylaniline generally not a good method for N-alkylation?

Friedel-Crafts alkylation is a method for C-alkylation of aromatic rings, not N-alkylation of amines.[5] Furthermore, the amino group of 3-methylaniline is a Lewis base that will react with the Lewis acid catalyst (e.g., AlCl₃) used in Friedel-Crafts reactions. This forms a complex that deactivates the aromatic ring towards electrophilic substitution.[5]

Experimental Protocols

Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes a general procedure for the synthesis of N-alkyl-3-methylaniline using an alkyl bromide.

Materials:

• 3-methylaniline

• Alkyl bromide (e.g., 1-bromopentane)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, heating mantle, condenser

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add 3-methylaniline (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Add anhydrous DMF to achieve a concentration of approximately 0.5 M with respect to the 3-methylaniline.

• Stir the suspension at room temperature for 15 minutes.

• Add the alkyl bromide (1.1 eq.) dropwise to the stirring mixture.

• Heat the reaction mixture to 80°C and stir for 12-24 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Combine the organic layers and wash with brine (2 x volume of DMF).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Reductive Amination

This protocol provides a method for the selective mono-N-alkylation of 3-methylaniline with an aldehyde.

Materials:

• 3-methylaniline

• Aldehyde (e.g., pentanal)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• In a round-bottom flask, dissolve 3-methylaniline (1.0 eq.) in methanol to make a 0.4 M solution.

• Add the aldehyde (1.1 eq.) to the solution and stir at room temperature for 1 hour to form the imine intermediate.

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add sodium borohydride (1.5 eq.) portion-wise over 30 minutes, ensuring the temperature remains below 10°C.[7]

• After the addition is complete, remove the ice bath and stir the reaction at room temperature for 3-5 hours. Monitor the reaction progress by TLC.[7]

• Once the reaction is complete, carefully quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Add water to the residue and extract with ethyl acetate (3 x volume of water).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.

Data Presentation

Table 1: Recommended Starting Conditions for N-Alkylation of 3-Methylaniline

Method	Alkylating Agent	Base	Solvent	Temperature (°C)	Key Considerations
Direct Alkylation	Primary Alkyl Iodide/Bromide	K₂CO₃ (2 eq.)	DMF or Acetonitrile	60-100	Good for simple alkylations; risk of over-alkylation.
Reductive Amination	Aldehyde/Ketone	None (reductant used)	Methanol or Dichloroethane	0 to RT	Excellent for selective mono-alkylation.
"Borrowing Hydrogen"	Primary Alcohol	t-BuOK (1 eq.)	Toluene	80-120	Green method; requires a transition metal catalyst (e.g., Ru, Ir).[2]

Visualizations

Caption: Troubleshooting workflow for the N-alkylation of 3-methylaniline.

References

• Linciano, P., Pizzetti, M., Porcheddu, A., & Taddei, M. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Synlett, 24(17), 2249–2254. [Link]

• BenchChem. (2025). identifying side products in aniline alkylation reactions. BenchChem Technical Support.

• Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. (2024). RSC Advances. [Link]

• Junge, K., et al. (2015). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications. [Link]

• BenchChem. (2025). Application Notes and Protocols for Enamine and N-Methylaniline Reactions. BenchChem Technical Support.
• BenchChem. (2025). Catalyst Selection and Optimization for Aniline Alkylation: A Technical Support Center. BenchChem Technical Support.
• BenchChem. (2025). optimization of reaction conditions for N-alkylation of 2-nitroaniline. BenchChem Technical Support.
• He, L., et al. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Chemistry – A European Journal.
• BenchChem. (2025).

• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. (2023). Organometallics. [Link]

• Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. (2025). The Journal of Organic Chemistry. [Link]

• Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto Transfer Hydrogen Methodology. ChemXpress. [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• BenchChem. (2025). Protocol for N-Alkylation of 3-Pentylaniline. BenchChem Technical Support.

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. [Link]

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of 2-(Allyloxy)aniline. BenchChem Technical Support.

• Boron-Catalyzed N-Alkylation of Arylamines and Arylamides with Benzylic Alcohols. (2019). The Journal of Organic Chemistry. [Link]

• Iron-Catalyzed Regioselective α-C–H Alkylation of N-Methylanilines: Cross-Dehydrogenative Coupling between Unactivated C(sp3)–H and C(sp3)–H Bonds via a Radical Process. (2019). The Journal of Organic Chemistry. [Link]

• BenchChem. (2025). Application Notes and Protocols for N-Alkylation of Anilines with Long-Chain Alcohols. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Greener Approaches to N-Alkylation Reactions. BenchChem Technical Support.

• Copper catalyzed N-alkylation of anilines using alkyltrifluoroborate reagents. (2017). San Diego State University Digital Collections. [Link]

• Selective utilization of methoxy groups in lignin for N-methylation reaction of anilines. (2018). Green Chemistry. [Link]

• N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. (2010). Semantic Scholar. [Link]

• Method for preparing n-methylaniline. (2006).

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Technical Support Center: Purification of N-Cyclopentyl-3-methylaniline

Welcome to the technical support guide for the purification of N-Cyclopentyl-3-methylaniline. This document is designed for researchers, scientists, and drug development professionals to provide expert-driven, actionable solutions for common challenges encountered during the purification of this compound. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles, empowering you to make informed decisions in your work.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, frequently encountered problems during the purification of N-Cyclopentyl-3-methylaniline. Each issue is presented with likely causes and validated solutions.

Question: My final product has a persistent yellow or brown discoloration. What is the cause and how can I remove it?

Answer:

Discoloration in aniline derivatives is almost always due to oxidation. The nitrogen lone pair in the aniline moiety makes the aromatic ring highly susceptible to oxidation by atmospheric oxygen, especially when exposed to heat or light. This process forms highly colored, often polymeric, impurities.

Causality & Prevention:

• Air-Sensitivity: Anilines can be oxidized by air, a process that is accelerated by heat.

• Preventative Measures: The most effective strategy is prevention. Conduct the synthesis and all subsequent work-up and purification steps under an inert atmosphere (e.g., Nitrogen or Argon). Using solvents that have been degassed (by sparging with an inert gas or through freeze-pump-thaw cycles) can also significantly reduce oxidation.

Solutions:

• Activated Carbon Treatment: For minor discoloration, you can dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and stir it with a small amount of activated carbon (~1-2% w/w) for 15-30 minutes. The colored impurities adsorb onto the carbon surface. Remove the carbon by filtration through a pad of Celite®.

• Vacuum Distillation: This is the most effective method for removing non-volatile, colored polymeric impurities.[1][2] By reducing the pressure, the boiling point of the target compound is significantly lowered, preventing thermal decomposition and charring that can occur at atmospheric pressure.[3][4]

• Column Chromatography: If distillation is not feasible or does not remove the color completely, flash column chromatography is an excellent alternative. The colored, highly polar impurities will typically remain at the top of the silica gel column while the desired, less polar product elutes.

Question: My GC/MS analysis shows the presence of starting materials (3-methylaniline and cyclopentanone). How can I remove them?

Answer:

The presence of starting materials indicates either an incomplete reaction or an inefficient work-up procedure. These impurities have significantly different chemical properties from the desired product, which can be exploited for their removal.

Causality & Solution:

• 3-Methylaniline (m-toluidine): This is a basic impurity. An acidic wash during the aqueous work-up is highly effective for its removal. By washing the organic layer with dilute hydrochloric acid (e.g., 1 M HCl), the basic 3-methylaniline is protonated to form a water-soluble ammonium salt, which partitions into the aqueous layer. The target product, N-Cyclopentyl-3-methylaniline, is also basic and will be protonated, so this step is for removing the unreacted primary amine from the crude reaction mixture before final purification. A subsequent neutralization and extraction is required to recover the product.

• Cyclopentanone: This is a neutral, carbonyl-containing impurity. It can be removed by a thorough aqueous wash, as it has slight water solubility.[5][6] For more stubborn traces, forming a water-soluble bisulfite adduct is an option. However, the most robust methods for removing it from the final product are vacuum distillation or column chromatography, leveraging the significant difference in boiling points.

A detailed protocol for an acid-base extraction is provided in the "Detailed Protocols" section.

Question: I'm seeing an unexpected peak in my analysis with a higher molecular weight, suggesting over-alkylation (N,N-dicyclopentyl-3-methylaniline). How do I deal with this?

Answer:

The formation of a tertiary amine (N,N-dicyclopentyl-3-methylaniline) is a common side reaction in reductive aminations, especially if reaction conditions are not carefully controlled.[7] This byproduct often has a boiling point close to your desired secondary amine, making separation by distillation challenging.

Causality & Solution:

• Reaction Control: Over-alkylation can be minimized by carefully controlling the stoichiometry of the reactants or by using a stepwise procedure where the imine is formed first, followed by reduction.[7]

• Purification Strategy:

  • Fractional Vacuum Distillation: If there is a sufficient boiling point difference (even 15-20 °C at reduced pressure), careful fractional distillation with a short-path apparatus or a column packed with Raschig rings can achieve separation.

  • Flash Column Chromatography: This is the most reliable method for separating secondary and tertiary amines. The tertiary amine is typically less polar than the secondary amine (due to the absence of the N-H bond which can interact with the silica). A carefully optimized solvent system (e.g., a gradient of ethyl acetate in hexanes) will allow for the selective elution of the tertiary amine first, followed by the desired secondary amine product.[8][9]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities associated with the synthesis of N-Cyclopentyl-3-methylaniline and what are their properties?

A1: The impurities depend on the synthetic route, but for a typical reductive amination, the following are most common. Understanding their boiling points is critical for selecting the right purification strategy.

Impurity Name	Structure	Boiling Point (°C)	Key Removal Method
N-Cyclopentyl-3-methylaniline (Product)	C₁₂H₁₇N	~250-260 (est.)	-
3-Methylaniline (m-Toluidine)	C₇H₉N	203-204[10][11]	Acid-Base Extraction
Cyclopentanone	C₅H₈O	130-131[5][12]	Aqueous Wash, Distillation
N,N-Dicyclopentyl-3-methylaniline	C₁₇H₂₅N	>280 (est.)	Column Chromatography, Fractional Distillation
Oxidation Byproducts	Polymeric/Oligomeric	High boiling/Non-volatile	Distillation, Chromatography, Carbon Treatment

Q2: Which primary purification technique is better: vacuum distillation or flash column chromatography?

A2: The choice depends on the scale of your reaction and the nature of the impurities.

• Vacuum Distillation is ideal for:

  • Large scales (>5-10 g): It is more time and solvent-efficient for large quantities of material.

  • Removing non-volatile impurities: Highly effective for separating the product from baseline/polymeric materials and salts.[13]

  • Thermally stable compounds: While vacuum reduces the required temperature, the product must still be stable at its reduced boiling point.

• Flash Column Chromatography is the method of choice for:

  • High purity requirements: It offers superior resolving power for separating compounds with similar properties, such as the desired secondary amine from the over-alkylated tertiary amine.[14][15]

  • Small to medium scales (<5-10 g): More practical for smaller amounts where distillation losses can be significant.

  • Separating thermally sensitive compounds: It is performed at room temperature, avoiding any risk of thermal decomposition.

The two techniques are often complementary. A bulk purification by vacuum distillation can be followed by a final "polishing" step using column chromatography to achieve analytical-grade purity.

Purification Workflow Decision Diagram

Caption: General purification workflow for N-Cyclopentyl-3-methylaniline.

Q3: My aniline product is streaking badly on the TLC plate and seems to be degrading on the silica column. What should I do?

A3: This is a classic problem with amines on silica gel. Silica gel is inherently acidic, which can lead to strong, sometimes irreversible, binding of the basic amine product. This causes poor separation, significant "tailing" or streaking of the spots/bands, and in some cases, degradation.

Solution: The solution is to deactivate the silica gel by adding a small amount of a volatile base to your eluent system.

• Triethylamine (TEA): Add 0.5-1% triethylamine to your mobile phase (e.g., for a 9:1 Hexane:Ethyl Acetate mixture, add 1% TEA). The TEA will preferentially bind to the acidic sites on the silica, allowing your aniline product to elute cleanly and symmetrically.[15]

• Ammonia: Alternatively, a mobile phase pre-saturated with ammonia can be used, though this is often less convenient than using TEA.

Always perform a TLC analysis with the base-modified eluent before running the column to confirm that you achieve a good spot shape and an appropriate Rf value (typically 0.25-0.35 for the product).[15]

Troubleshooting Logic for Column Chromatography

Caption: Decision tree for troubleshooting aniline purification by chromatography.

Detailed Protocols

Protocol 1: Acid-Base Liquid-Liquid Extraction Work-up

This protocol is designed to remove acidic, basic, and neutral impurities from a crude reaction mixture dissolved in an organic solvent (e.g., diethyl ether, ethyl acetate).

• Initial Setup: Dissolve the crude reaction mixture in a suitable organic solvent (approx. 10 volumes) and transfer it to a separatory funnel.

• Acidic Wash (Removes Basic Impurities):

  • Add an equal volume of 1 M HCl to the separatory funnel.

  • Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release pressure.

  • Allow the layers to separate. Drain and discard the lower aqueous layer.

  • Note: This step will also protonate your desired product. This protocol assumes you are purifying the final product, not performing a work-up where the product needs to be isolated from the aqueous layer. This wash is primarily for removing more basic starting amines before product isolation.

• Basic Wash (Removes Acidic Impurities):

  • Add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution.

  • Shake, venting frequently (CO₂ gas will be evolved if acidic impurities are present).

  • Allow the layers to separate. Drain and discard the lower aqueous layer.

• Brine Wash (Removes Residual Water):

  • Add an equal volume of saturated sodium chloride (brine) solution. Shake and separate as before. This step helps to break up any emulsions and reduces the amount of dissolved water in the organic layer.

• Drying and Concentration:

  • Drain the organic layer into an Erlenmeyer flask.

  • Add a sufficient amount of a drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) and swirl. The drying agent should move freely when the solution is clear.

  • Filter or decant the dried organic solution away from the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude, washed product.

Protocol 2: Purification by Vacuum Distillation

This protocol is for purifying a thermally stable liquid on a >1 g scale.

• Apparatus Setup: Assemble a short-path vacuum distillation apparatus. Ensure all glassware is dry and joints are properly greased with vacuum grease. Connect the apparatus to a vacuum pump with a cold trap in between.

• Sample Loading: Place the crude N-Cyclopentyl-3-methylaniline and a magnetic stir bar into the distillation flask. Do not fill the flask more than two-thirds full.

• Evacuation: Begin stirring and slowly open the system to the vacuum. The initial bubbling is due to dissolved solvents; wait for this to subside.

• Heating: Once a stable vacuum is achieved (typically <1 mmHg), begin heating the distillation flask using a heating mantle.

• Fraction Collection:

  • Observe the temperature at the distillation head. A forerun of lower-boiling impurities (e.g., residual cyclopentanone) may distill first.

  • When the temperature stabilizes, collect the main fraction corresponding to the boiling point of your product at that pressure. The product should appear as a colorless to very pale yellow liquid.

  • Stop the distillation when the temperature begins to rise again or when only a small, dark residue remains in the distillation flask.

• Shutdown: Remove the heating mantle and allow the apparatus to cool completely before slowly re-introducing air into the system.

Protocol 3: Purification by Flash Column Chromatography

This protocol is for purifying ~1 g of crude material. Adjust silica and solvent volumes accordingly for different scales.

• TLC Analysis: Determine the optimal solvent system using TLC. Test various ratios of a non-polar solvent (e.g., Hexanes) and a polar solvent (e.g., Ethyl Acetate). Add 1% triethylamine to the solvent mixture. The ideal system gives the product an Rf value of ~0.3.[8]

• Column Packing:

  • Select a glass column of appropriate size (e.g., 40 mm diameter for 1 g of crude material).

  • Prepare a slurry of silica gel (e.g., 40-63 µm) in the initial, low-polarity mobile phase.

  • Pour the slurry into the column and use gentle pressure (air or nitrogen) to pack the bed evenly. Add a thin layer of sand on top.

• Sample Loading (Dry Loading):

  • Dissolve the crude product (~1 g) in a minimal volume of a volatile solvent (e.g., dichloromethane).

  • Add ~2-3 g of silica gel to the solution.

  • Remove the solvent on a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution and Collection:

  • Carefully add the mobile phase and apply positive pressure to achieve a steady flow rate.

  • Begin collecting fractions immediately. Monitor the elution using TLC.

  • If using a gradient, slowly increase the proportion of the polar solvent to elute the product.

• Isolation: Combine the fractions that contain the pure product. Remove the solvent under reduced pressure to yield the purified N-Cyclopentyl-3-methylaniline.

References

• Wikipedia. Cyclopentanone. [Link]

• Carl ROTH. Cyclopentanone, 1 l, CAS No. 120-92-3. [Link]

• The Good Scents Company. cyclopentanone, 120-92-3. [Link]

• 3-Methylaniline. 3-Methylaniline. [Link]

• Restek. Cyclopentanone: CAS # 120-92-3 Compound Information and Applications for GC and LC Analysis. [Link]

• FooDB. Showing Compound Cyclopentanone (FDB003481). [Link]

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• ResearchGate. Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite. [Link]

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• BRANDTECH Scientific. Vacuum Distillation: Process, Applications & Pump Requirements. [Link]

• Pearson. Reductive Amination Practice Problems. [Link]

• ChemSynthesis. N-cyclopentyl-N-methylamine. [Link]

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• Lechler. What is Vacuum Distillation & How Does it Work?. [Link]

• DergiPark. SYNTHESIS, ISOLATION AND CHARACTERISATION OF SOME SUBSTITUTED N-BENZYL AND N-BENZOYL ANILINES. [Link]

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• Sihai Energy Technology. When Vacuum Distillation is Useful. [Link]

• Beilstein Journals. Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. [Link]

• PubChem. N-cyclopentyl-N-(3-methylcyclopentyl)aniline. [Link]

• ACS Omega. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. [Link]

• Mintchem. Chemical Name: N-methylaniline. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Taylor & Francis Online. One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. [Link]

• Yufeng. Methylaniline Chemical Properties,Uses,Production. [Link]

• Organic Syntheses. Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Google Patents. US3819709A - Synthesis of n-methylaniline.

• IJCRT.org. Synthesis and Characterization of (Z)-3- cyclopentyl-N-((1-methyl-1H-indol-3- yl)methylene)propan-1-amine. [Link]

• EPA. method 8131 aniline and selected derivatives by gas chromatography. [Link]

• European Pharmaceutical Review. Lessons learnt from presence of N-nitrosamine impurities in sartan medicines. [Link]

• NSF Public Access Repository. Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. [Link]

• Jihong. N-methylaniline impurity control. [Link]

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Technical Support Center: Troubleshooting N-Cyclopentyl-3-methylaniline NMR Peak Assignments

Welcome to the technical support center for the analysis of N-Cyclopentyl-3-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during Nuclear Magnetic Resonance (NMR) peak assignments for this compound. Here, we move beyond simple procedural lists to provide in-depth, field-proven insights into the "why" behind experimental choices, ensuring both accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for preparing an N-Cyclopentyl-3-methylaniline sample for NMR analysis?

A1: Proper sample preparation is the cornerstone of high-quality NMR spectra.[1][2][3] For N-Cyclopentyl-3-methylaniline, a small molecule with a molecular weight under 500 Da, a concentration of 1-5 mg dissolved in 0.6-0.7 mL of a deuterated solvent is typically sufficient for a standard ¹H NMR experiment.[1]

Key Considerations:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and suitable choice for this compound. Always use a high-quality deuterated solvent to minimize residual solvent peaks that could obscure signals from your analyte.[2][4]

• Homogeneity: Ensure your sample is fully dissolved. Any particulate matter can disrupt the magnetic field homogeneity, leading to poor shimming, broad peaks, and reduced resolution.[1][3] If solubility is an issue, gentle sonication can be employed.

• Paramagnetic Impurities: Avoid any paramagnetic contaminants, as they can cause significant line broadening and may interfere with the deuterium lock.[1]

• NMR Tube Quality: Use clean, high-quality NMR tubes to prevent signal distortion.[2][3] After use, tubes should be thoroughly cleaned with a suitable solvent like acetone and dried completely.[2]

Q2: I'm seeing broad or distorted peaks in my ¹H NMR spectrum. What could be the cause?

A2: Broad or distorted peaks are a common issue in NMR spectroscopy and can stem from several factors.[5][6]

Troubleshooting Steps:

• Shimming: The most frequent cause is poor magnetic field homogeneity.[5] Re-shimming the spectrometer is the first step. If you continue to have trouble, check your sample for particulates. A quick filtration through a small cotton plug in a Pasteur pipette can remove suspended impurities.[3]

• Sample Concentration: Very high sample concentrations can lead to increased viscosity and intermolecular interactions, resulting in broader lines. If your sample is highly concentrated, try diluting it. Conversely, if the concentration is too low, the signal-to-noise ratio will be poor, which can be mistaken for broad peaks.

• Paramagnetic Impurities: As mentioned, paramagnetic species will significantly broaden your signals.[1] Ensure all your glassware is scrupulously clean and that no paramagnetic catalysts or reagents from previous synthetic steps are carried over.

• Chemical Exchange: The N-H proton of the aniline moiety can undergo chemical exchange with trace amounts of water or other protic impurities in the solvent. This exchange can lead to a broad N-H signal. To confirm this, you can add a drop of D₂O to your NMR tube, shake it, and re-acquire the spectrum. The N-H peak should disappear or significantly decrease in intensity.

Q3: My peak integrations don't match the expected proton count for N-Cyclopentyl-3-methylaniline. Why?

A3: Inaccurate integration values can be misleading. Here are some common reasons and solutions:

• Peak Overlap: If peaks are overlapping, the integration regions may not be set correctly. Manual integration of partially overlapping multiplets is often necessary.

• Baseline Distortion: A non-flat baseline can lead to significant integration errors. Ensure the spectrum is properly phased and baseline corrected before integrating.

• Relaxation Delays: For quantitative ¹H NMR, it's crucial to use a sufficiently long relaxation delay (d1) to allow all protons to fully relax between scans. A good starting point is a delay of at least 5 times the longest T1 relaxation time in your molecule.

• Impurity Peaks: The presence of solvent or other impurities can contribute to the integration. Always identify and exclude impurity peaks from your integration. A comprehensive list of common laboratory solvent impurities and their chemical shifts can be a valuable resource.[7]

Troubleshooting Peak Assignments for N-Cyclopentyl-3-methylaniline

A logical workflow is essential for accurate peak assignment. The following diagram outlines a systematic approach to troubleshooting your NMR data for N-Cyclopentyl-3-methylaniline.

Caption: A logical workflow for troubleshooting NMR peak assignments.

Predicted NMR Data for N-Cyclopentyl-3-methylaniline

The following tables provide the predicted ¹H and ¹³C NMR chemical shifts for N-Cyclopentyl-3-methylaniline. These values are estimated based on the analysis of structurally similar compounds and known substituent effects.[8][9][10][11][12]

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic-H (ortho to -NH)	6.5 - 6.7	m	2H
Aromatic-H (para to -NH)	7.0 - 7.2	t	1H
Aromatic-H (ortho to -CH₃)	6.6 - 6.8	m	1H
N-H	~3.6 (broad)	br s	1H
Cyclopentyl-CH (attached to N)	3.6 - 3.8	m	1H
Methyl-H	2.2 - 2.4	s	3H
Cyclopentyl-CH₂ (adjacent to CH-N)	1.8 - 2.0	m	4H
Cyclopentyl-CH₂ (distant from CH-N)	1.4 - 1.6	m	4H

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aromatic C-N	147 - 149
Aromatic C-CH₃	138 - 140
Aromatic CH (para to -NH)	128 - 130
Aromatic CH (ortho to -NH)	112 - 115
Aromatic CH (ortho to -CH₃)	118 - 121
Cyclopentyl C-N	55 - 58
Cyclopentyl CH₂ (adjacent to C-N)	33 - 36
Cyclopentyl CH₂ (distant from C-N)	23 - 26
Methyl-C	21 - 23

Q4: I'm having trouble distinguishing between the aromatic protons. How can I definitively assign them?

A4: The aromatic region of N-Cyclopentyl-3-methylaniline can be complex due to overlapping signals. While the predicted chemical shifts provide a good starting point, 2D NMR experiments are invaluable for unambiguous assignment.

Experimental Protocol: 2D NMR for Aromatic Proton Assignment

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings.[13][14][15] In the aromatic region, you will see cross-peaks between adjacent protons. This will help you trace the connectivity around the aromatic ring.

  • Execution: A standard COSY experiment is typically sufficient.

  • Interpretation: Look for correlations between the triplet at ~7.1 ppm and the adjacent doublet of doublets.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton to the carbon it is directly attached to.[13][14]

  • Execution: A standard HSQC experiment will show one-bond ¹H-¹³C correlations.

  • Interpretation: This will allow you to definitively link each aromatic proton signal to its corresponding carbon signal in the ¹³C NMR spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the most powerful tool for assigning complex aromatic systems. It shows correlations between protons and carbons that are two or three bonds away.[16][17][18]

  • Execution: A standard HMBC experiment is usually effective.

  • Interpretation:

    • The methyl protons (~2.3 ppm) should show a correlation to the aromatic carbon they are attached to (C3, ~139 ppm) and the two adjacent ortho carbons.

    • The N-H proton (~3.6 ppm) should show correlations to the two adjacent ortho carbons on the aromatic ring.

    • The cyclopentyl CH proton attached to the nitrogen (~3.7 ppm) will also show a correlation to the two ortho carbons of the aniline ring.

By combining the information from these three 2D NMR experiments, you can piece together the complete connectivity of the molecule and confidently assign all aromatic protons and carbons.

Q5: The signals for the cyclopentyl protons are all multiplets and overlap. How can I assign them?

A5: The cyclopentyl protons are chemically non-equivalent and will appear as overlapping multiplets. A combination of 2D NMR techniques is the most effective way to resolve these signals.

Experimental Protocol: 2D NMR for Cyclopentyl Proton Assignment

• COSY: This will show the coupling between adjacent protons on the cyclopentyl ring. You should be able to trace the connectivity from the CH proton attached to the nitrogen to its neighbors, and so on around the ring.

• HSQC: This will allow you to identify which protons are attached to which carbons in the cyclopentyl ring. You should see three distinct cross-peaks corresponding to the three different carbon environments in the cyclopentyl group.

• HMBC: The CH proton attached to the nitrogen (~3.7 ppm) will show a 2-bond correlation to the adjacent CH₂ carbons in the cyclopentyl ring and a 3-bond correlation to the more distant CH₂ carbons. This can help to differentiate the two sets of CH₂ groups.

By systematically applying these 1D and 2D NMR techniques and following a logical troubleshooting workflow, you can overcome the common challenges in assigning the NMR spectra of N-Cyclopentyl-3-methylaniline and ensure the structural integrity of your compound.

References

• Torres, A. M., & Price, W. S. (2017). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 46A(1), e21428. [Link]

• Torres, A. M., & Price, W. S. (2017). Common problems and artifacts encountered in solution-state NMR experiments. ResearchGate. [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

• NMR Facility. (n.d.). NMR sample preparation guidelines. [Link]

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology. [Link]

• Western University. (n.d.). NMR Sample Preparation. JB Stothers NMR Facility. [Link]

• Akaba, R., et al. (1988). Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines. Magnetic Resonance in Chemistry, 26(12), 1027-1033. [Link]

• Martin, G. E., & Williams, A. J. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC. Journal of natural products, 77(8), 1942-1947. [Link]

• Cao, C., et al. (2015). Comparison of the substituent effects on the (13) C NMR with the (1) H NMR chemical shifts of CH=N in substituted benzylideneanilines. Magnetic resonance in chemistry: MRC, 53(7), 548-555. [Link]

• Christl, M., Reich, H. J., & Roberts, J. D. (1971). Nuclear magnetic resonance spectroscopy. Carbon-13 chemical shifts of methylcyclopentanes, cyclopentanols, and cyclopentyl acetates. Journal of the American Chemical Society, 93(14), 3463-3468. [Link]

• Cao, C.-t., Wang, L.-y., & Cao, C.-z. (2020). Substituent Effects on 13C NMR and 1H NMR Chemical Shifts of CH=N in Multi-substituted Benzylideneanilines. Chinese Journal of Organic Chemistry, 40(1), 154-162. [Link]

• SDSU NMR Facility. (n.d.). 5) Common Problems. Department of Chemistry. [Link]

• University of Ottawa NMR Facility Blog. (2017, April 25). HMBC vs. H2BC. [Link]

• Perera, S. D., et al. (2003). The 13 C NMR chemical shift values (d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. ResearchGate. [Link]

• Martin, G. E. (2019). Applications of i-HMBC for structure confirmation of complex natural products. ResearchGate. [Link]

• MRRC. (2025, July 21). Structure Elucidation Notes. [Link]

• University of Washington. (n.d.). 2D NMR: TOCSY and HSQC. [Link]

• The OChemLounge. (2020, December 31). Structure Elucidation with Bruker Topspin - Working Up and Plotting a 2D 1H-13C HMBC NMR [Video]. YouTube. [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link]

• JEOL. (2026, March 4). HSQC-TOCSY Analysis Understanding 2D NMR Application in Comparison with TOCSY. [Link]

• St. John, T. (2017, May 16). 2D NMR Analysis (COSY/HMQC) - Assigning Peaks Using COSY/HMQC (Part 1 of 2) [Video]. YouTube. [Link]

• Marion, D., & Carlomagno, T. (2020). Identifying and Overcoming Artifacts in 1 H-Based Saturation Transfer NOE NMR Experiments. Journal of the American Chemical Society, 142(35), 14915-14922. [Link]

• SpectraBase. (n.d.). N-methylcyclopentylamine. [Link]

• PubChem. (n.d.). Cyclopentylamine. National Institutes of Health. [Link]

• Paz-Sandoval, M. A., et al. (2022). 13 C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Molecules, 27(19), 6333. [Link]

• Chemistry Steps. (2020, December 3). NMR Spectroscopy Practice Problems. [Link]

• PubChem. (n.d.). N-methylcyclopentanamine. National Institutes of Health. [Link]

• Chemistry LibreTexts. (2020, May 30). 12.11: Chemical Shifts and Interpreting ¹³C NMR Spectra. [Link]

• Quora. (2014, October 15). What are some NMR problem solving tricks?[Link]

• University of Ottawa NMR Facility Blog. (2008, June 27). Artifacts Due To Setting the Receiver Gain Too High in 2D Homonuclear Experiments. [Link]

• Chem Help ASAP. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy [Video]. YouTube. [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 700 MHz, H2O, predicted) (NP0192989). [Link]

• MiMeDB. (n.d.). 1H NMR Spectrum (1D, 900 MHz, D2O, predicted) (MMDBc0054417). [Link]

• Journal of Chemical Education. (2024, May 14). NMR-Challenge.com: Exploring the Most Common Mistakes in NMR Assignments. [Link]

• Compound Interest. (2015). A guide to 13C NMR chemical shift values. [Link]

• The Royal Society of Chemistry. (2013). 1H- and 13C-NMR for. [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR chemical shifts of 1 compared with related heterocycles. [Link]

• PubChem. (n.d.). N-Methylaniline. National Institutes of Health. [Link]

• Filo. (2025, March 7). 02 Question (4 points) Below is the ^1H NMR spectrum for para methylaniline. [Link]

• Gregory, G. H., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(21), 4719-4725. [Link]

• MPG.PuRe. (n.d.). Supporting Information. [Link]

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Technical Support Center: A Guide to Scaling the Synthesis of N-Cyclopentyl-3-methylaniline

Welcome to the technical support center for the synthesis of N-Cyclopentyl-3-methylaniline. This guide is designed for researchers, chemists, and process development professionals who are looking to transition this synthesis from bench-scale to larger, multi-gram or kilogram-scale production. As your senior application scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to troubleshoot and optimize this process effectively. We will delve into the common challenges encountered during the scale-up of this reductive amination reaction and provide robust solutions to ensure a successful, efficient, and safe synthesis.

Section 1: The Core Reaction: Reductive Amination at Scale

The synthesis of N-Cyclopentyl-3-methylaniline is most efficiently achieved via a reductive amination reaction between 3-methylaniline and cyclopentanone. This process is a cornerstone of amine synthesis due to its high atom economy and the general availability of starting materials.[1] The reaction proceeds in two fundamental stages:

• Imine Formation: A nucleophilic attack of the primary amine (3-methylaniline) on the carbonyl carbon of the ketone (cyclopentanone) forms a hemiaminal intermediate, which then dehydrates to form a Schiff base, or imine.

• Reduction: The C=N double bond of the imine is then selectively reduced to a single bond to yield the desired secondary amine product.

While straightforward at the lab scale, scaling this reaction introduces challenges related to reaction kinetics, thermodynamics, and mass transfer. Understanding and controlling the critical parameters are paramount for success.

Reaction Mechanism Overview

The mechanism involves the acid-catalyzed formation of an iminium ion, which is the species that undergoes reduction.

Caption: Reductive amination mechanism for N-Cyclopentyl-3-methylaniline synthesis.

Critical Parameters for Scale-Up

When scaling up, minor inefficiencies at the bench can become major problems. The following table summarizes key parameters and their importance.

Parameter	Lab Scale (1-10g) Consideration	Pilot/Process Scale (1kg+) Consideration	Rationale for Scale-Up Adjustment
Stoichiometry	Slight excess of amine or ketone is common.	Near 1:1 stoichiometry is crucial for purity and cost-effectiveness. A slight excess (1.05-1.1 eq) of the less expensive reagent may be used.	Minimizes waste and simplifies purification by reducing the amount of unreacted starting material in the final product stream.
Temperature	Often run at room temperature or with gentle heating.	Strict temperature control is mandatory. Exothermic reduction step requires efficient cooling to prevent runaway reactions and byproduct formation.	The surface-area-to-volume ratio decreases at scale, making heat dissipation less efficient. Poor heat control can lead to side reactions like ketone reduction.
Solvent	Methanol, Ethanol, or Dichloromethane (DCM) are common.	Choice depends on boiling point, safety, and recovery. Toluene or THF may be preferred for higher temperatures or azeotropic water removal.	Solvent must be able to dissolve all components, facilitate heat transfer, and be easily removed. Azeotropic removal of water can drive imine formation.
Reducing Agent	NaBH(OAc)₃, NaBH₃CN are effective but expensive. NaBH₄ is a common, cheaper alternative.	Catalytic hydrogenation (H₂, Pd/C) is often the most cost-effective and "green" option. NaBH₄ is viable but generates significant salt waste.[1]	Catalytic hydrogenation produces only water as a byproduct, simplifying workup.[1] Borohydride reagents produce borate salts that require extensive aqueous washes to remove.
Reaction Time	Typically 2-24 hours, monitored by TLC.	Can be longer due to mass transfer limitations. Monitored by in-process controls (IPC) like HPLC or GC.	Slower, controlled reagent addition and less efficient mixing at scale can extend reaction times. Reliable IPCs are needed to determine reaction completion.

Section 2: Troubleshooting Guide

This section is formatted to directly address issues you may encounter during your scale-up campaign.

Question: My reaction has stalled, and I have a low yield of the desired product. What could be the cause?

Answer: Low yield or incomplete conversion is a common scale-up challenge. The root cause often lies with inefficient imine formation or issues with the reduction step.

• Potential Cause 1: Inefficient Imine Formation. The equilibrium between the starting materials and the imine must be shifted towards the product. At a larger scale, the water generated as a byproduct can inhibit the reaction.

  • Solution A: Water Removal. If your solvent allows (e.g., toluene), use a Dean-Stark apparatus to azeotropically remove water as it forms. This is a highly effective method for driving the reaction to completion.

  • Solution B: pH Adjustment. The reaction is often catalyzed by mild acid. On a large scale, adding a catalytic amount of acetic acid (AcOH) can significantly improve the rate of imine formation. However, too much acid can protonate the starting aniline, rendering it non-nucleophilic.[2]

  • Solution C: Increase Reaction Time/Temperature. Allow more time for the equilibrium to be established before adding the reducing agent. Gentle heating (40-50 °C) can also favor imine formation.

• Potential Cause 2: Inactive or Insufficient Reducing Agent.

  • Solution A: Verify Reagent Quality. Sodium borohydride and other hydride reagents can degrade upon exposure to moisture. Always use a freshly opened container or a properly stored reagent. Perform a small-scale test to confirm its activity.

  • Solution B: Controlled, Sub-Surface Addition. When adding a solid reducing agent like NaBH₄ to a large reactor, it can clump or react too quickly on the surface. Ensure controlled, portion-wise addition below the solvent surface with vigorous stirring to promote efficient mixing.

Question: My crude product contains a significant amount of cyclopentanol. How can I prevent this?

Answer: The formation of cyclopentanol indicates that your reducing agent is reacting with the cyclopentanone starting material before it can form the imine.

• Potential Cause: Premature Reduction. This occurs when the rate of ketone reduction is competitive with or faster than the rate of imine formation. Sodium borohydride (NaBH₄) is capable of reducing ketones, especially at non-neutral pH.

  • Solution A: Two-Step, One-Pot Process. First, mix the 3-methylaniline and cyclopentanone in the solvent and allow the imine to form. Stir for 1-2 hours (monitor by TLC/GC for the disappearance of cyclopentanone). Once imine formation is maximized, cool the mixture (0-5 °C) and then slowly add the reducing agent. This temporal separation of the two reaction stages is highly effective.

  • Solution B: Use a More Selective Reducing Agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a milder reducing agent that is particularly effective for reductive aminations because it will not readily reduce ketones or aldehydes but will efficiently reduce the protonated imine (iminium ion).[3] While more expensive, it can significantly improve selectivity and simplify purification, making it a viable option even at scale if purity is critical.

Question: The final product is a dark brown or reddish oil, even after purification. What is causing the discoloration?

Answer: Anilines and their derivatives are notoriously susceptible to air oxidation, which produces highly colored impurities.

• Potential Cause: Air Oxidation. Exposure of the 3-methylaniline starting material or the final product to air, especially in the presence of light or trace metals, can cause oxidative polymerization.

  • Solution A: Inert Atmosphere. Conduct the entire reaction, workup, and purification under an inert atmosphere of nitrogen or argon. This is a standard practice in process chemistry to protect sensitive reagents and products.

  • Solution B: Purify Starting Materials. If your starting 3-methylaniline is already discolored, consider purifying it by distillation before use. The quality of your inputs directly impacts the quality of your output.

  • Solution C: Use Antioxidants. In some cases, adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) during storage or workup can mitigate discoloration.

Question: I'm struggling with the workup. I'm getting persistent emulsions, and purification by column chromatography isn't practical for a 2kg batch.

Answer: Workup and purification are often the most significant hurdles in scaling up.

• Potential Cause 1: Emulsions. Emulsions during aqueous washes are common with amines, which can act as surfactants.

  • Solution: Brine Wash. After the initial aqueous quench, perform washes with a saturated sodium chloride solution (brine). The increased ionic strength of the aqueous phase helps to break emulsions and "salt out" the organic product.

• Potential Cause 2: Impractical Purification. Column chromatography is a resource-intensive technique ill-suited for large-scale production.

  • Solution: Vacuum Distillation. N-Cyclopentyl-3-methylaniline is a high-boiling liquid, making it an excellent candidate for purification by vacuum distillation.[4] This method is highly scalable and effectively removes non-volatile impurities (like borate salts or polymer byproducts) and lower-boiling starting materials. Develop a distillation protocol at the lab scale to determine the boiling point under a specific vacuum pressure before moving to pilot-scale equipment.

Section 3: Frequently Asked Questions (FAQs)

Q1: Which reducing agent is best for scaling up this reaction? A1: The "best" agent depends on a balance of cost, efficiency, safety, and waste generation.

Reducing Agent	Pros	Cons	Best For...
NaBH₄	Inexpensive, readily available.	Can reduce starting ketone; generates borate salt waste.	Cost-sensitive processes where a two-step, one-pot approach can be implemented to ensure selectivity.
NaBH(OAc)₃	Highly selective for imines; often gives cleaner reactions.[3]	Expensive; generates acetate waste.	High-purity applications (e.g., pharmaceutical intermediates) where the cost is justified by simplified purification.
H₂ / Catalyst (Pd/C)	Very low cost, high atom economy, water is the only byproduct.[1]	Requires specialized high-pressure reactor; catalyst can be pyrophoric; potential for debenzylation if other groups are present.	Large-scale industrial production where the initial capital investment in high-pressure equipment is justified by low operating costs and minimal waste.

Q2: What are the key safety considerations when scaling up this synthesis? A2: Safety must be the top priority.

• Exothermicity: The reduction of the imine is exothermic. Ensure your reactor has adequate cooling capacity and that the reducing agent is added slowly and in a controlled manner to manage the heat output. A reaction calorimeter study is recommended before scaling to a large reactor.

• Hydrogen Gas: If using NaBH₄ in a protic or acidic medium, hydrogen gas will be evolved. Ensure the reactor is properly vented to an area with no ignition sources. If performing catalytic hydrogenation, specialized equipment and training for handling flammable gases under pressure are mandatory.

• Reagent Handling: Sodium borohydride is a flammable solid and is reactive with water. Handle it in a dry, inert environment.

Q3: How should I monitor the reaction progress at a large scale? A3: While Thin Layer Chromatography (TLC) is excellent for bench-scale work, it is not quantitative. For scale-up, you need more robust in-process controls (IPCs).

• Gas Chromatography (GC): Excellent for monitoring the disappearance of volatile starting materials like cyclopentanone.

• High-Performance Liquid Chromatography (HPLC): The preferred method for accurately quantifying the formation of the product and detecting non-volatile byproducts. A validated HPLC method is essential for process control.

Section 4: Scalable Experimental Protocols

Protocol 1: One-Pot Reductive Amination using NaBH₄ (100g Scale)

• Reactor Setup: To a 2 L, 3-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, add 3-methylaniline (107.15 g, 1.0 mol) and methanol (800 mL).

• Imine Formation: Add cyclopentanone (88.3 g, 1.05 mol) to the stirred solution. A slight exotherm may be observed. Stir the mixture at room temperature (20-25 °C) for 2 hours under a nitrogen atmosphere.

• Reduction: Cool the reaction mixture to 0-5 °C using an ice-water bath. In a separate beaker, prepare a solution of sodium borohydride (45.4 g, 1.2 mol) in 200 mL of 2 M NaOH(aq) (this stabilizes the NaBH₄). Add the NaBH₄ solution dropwise to the reaction mixture over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Quench: After the addition is complete, allow the reaction to stir at 0-5 °C for another hour, then let it warm to room temperature and stir overnight.

• Workup: Slowly and carefully add 500 mL of water to quench any remaining NaBH₄. Concentrate the mixture under reduced pressure to remove most of the methanol. Add 500 mL of ethyl acetate and transfer to a separatory funnel. Wash the organic layer with water (2 x 250 mL) and then with brine (1 x 250 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude N-Cyclopentyl-3-methylaniline as an oil.

• Purification: Purify the crude oil by vacuum distillation to obtain the final product.

Protocol 2: Catalytic Hydrogenation (Illustrative 1kg Scale)

Note: This protocol requires a specialized high-pressure hydrogenation reactor and should only be performed by trained personnel.

• Reactor Charging: To a 10 L stainless steel autoclave, charge 3-methylaniline (1.07 kg, 10.0 mol), cyclopentanone (0.88 kg, 10.5 mol), and ethanol (5 L).

• Catalyst Addition: Carefully add 5% Palladium on Carbon (Pd/C, 50% wet, 100 g) as a slurry in ethanol.

• Hydrogenation: Seal the reactor. Purge the headspace with nitrogen three times, then purge with hydrogen gas three times. Pressurize the reactor to 5 bar (approx. 75 psi) with hydrogen.

• Reaction: Begin vigorous stirring and heat the reactor to 50 °C. The hydrogen pressure will drop as it is consumed; maintain the pressure at 5 bar from a reservoir. Monitor the hydrogen uptake. The reaction is typically complete in 8-16 hours.

• Workup: Cool the reactor to room temperature. Carefully vent the hydrogen and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst on the filter pad is pyrophoric and must be kept wet with water and handled appropriately.

• Isolation & Purification: Concentrate the filtrate under reduced pressure to remove the ethanol. The resulting crude oil can be purified by vacuum distillation.

Section 5: Visual Guides & Workflows

Experimental Workflow for Scale-Up

Caption: General experimental workflow for scaling up the synthesis.

Troubleshooting Decision Tree

Sources

• 1. blogs.rsc.org [blogs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Oxidation of N-Cyclopentyl-3-methylaniline

As a Senior Application Scientist, I frequently encounter researchers struggling with the degradation of secondary aromatic amines. N-Cyclopentyl-3-methylaniline is a highly valuable, electron-rich building block used in drug development and complex organic synthesis. However, its structural features make it exceptionally prone to oxidative degradation during storage.

This technical guide provides a field-proven, self-validating framework to understand the causality of this degradation, establish robust storage protocols, and troubleshoot common issues encountered at the bench.

Mechanistic Insight: The Causality of Degradation

To effectively prevent degradation, we must first understand the chemical mechanisms at play. When N-Cyclopentyl-3-methylaniline is exposed to ambient oxygen, light, or elevated temperatures, it undergoes two primary degradation pathways [1][2]:

• N-Oxidation (Heterolytic Pathway): Molecular oxygen reacts with the secondary amine to form an unstable N-hydroxylamine intermediate. This species rapidly oxidizes further into nitrone derivatives, permanently altering the molecule's reactivity [1].

• Radical-Mediated Polymerization (Homolytic Pathway): Environmental triggers (heat, UV light, or trace metals) facilitate hydrogen abstraction, generating reactive radical intermediates. These radicals couple to form highly conjugated quinone-imines and polymeric degradation products [2]. This pathway is responsible for the characteristic yellow, brown, or dark red discoloration observed in degraded samples [3].

Mechanistic pathway of secondary aromatic amine oxidation and degradation.

Experimental Protocol: Self-Validating Storage Workflow

A reliable protocol must be self-validating—meaning the system inherently proves its own efficacy. To preserve the integrity of N-Cyclopentyl-3-methylaniline, implement the following step-by-step methodology [3].

Step 1: Baseline Purity Verification Never store uncharacterized material. Verify the baseline purity using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). Record this baseline to compare against future quality control checks.

Step 2: Single-Use Aliquoting Repeated exposure to atmospheric oxygen and ambient humidity during bottle opening rapidly accelerates oxidation. Divide the bulk material into smaller, single-use amber glass vials immediately upon receipt or post-purification.

Step 3: Inert Gas Purging Using a Schlenk line or a gentle stream of high-purity Argon (preferred) or Nitrogen, purge the headspace of each vial for 30–60 seconds [3]. Argon is denser than air and provides a superior protective blanket over the liquid surface.

Step 4: Hermetic Sealing Cap the vials tightly using PTFE-lined screw caps. Avoid standard rubber septa for long-term storage, as they are permeable to oxygen over time. Wrap the cap junction tightly with Parafilm or electrical tape.

Step 5: Cold and Dark Storage Store the sealed vials in a dedicated refrigerator (2–8 °C) or freezer (-20 °C). Ensure the storage environment is completely opaque, as photochemical excitation accelerates radical formation [4].

Self-Validation Loop: Before using a stored aliquot in a critical experiment, run a parallel micro-scale reaction with a known, freshly purified standard. If the stored sample underperforms, it indicates compromised storage integrity.

Step-by-step workflow for the optimal storage of N-alkyl anilines.

Quantitative Data: Impact of Storage Conditions

The following table summarizes the expected stability of secondary N-alkyl anilines under various storage conditions over a 12-month period. This data clearly illustrates the critical necessity of combining cold storage with an inert atmosphere [3][5].

Storage Temperature	Atmosphere	Container Type	Initial Purity	6-Month Purity	12-Month Purity	Visual Appearance
2–8 °C	Argon Purged	Amber Glass	>99.5%	>99.0%	>98.5%	Colorless to Pale Yellow
2–8 °C	Ambient Air	Amber Glass	>99.5%	~95.0%	<90.0%	Yellow to Light Brown
20–25 °C (RT)	Ambient Air	Clear Glass	>99.5%	<85.0%	<70.0%	Dark Red / Brown
-20 °C	Argon Purged	Amber Glass	>99.5%	>99.5%	>99.0%	Colorless

Troubleshooting & FAQs

Q1: My N-Cyclopentyl-3-methylaniline has turned dark brown. Is it ruined? A1: A color change to dark brown or red indicates significant oxidation and the formation of highly conjugated quinone-imine polymers [4]. While the bulk of the material might still be the target compound, these trace impurities can severely interfere with sensitive downstream catalytic reactions (e.g., Buchwald-Hartwig cross-couplings) by poisoning transition metal catalysts. You must verify the purity via NMR or HPLC. If degraded, the material must be purified via vacuum distillation or column chromatography before use.

Q2: Can I add an antioxidant to the storage vial to prolong shelf life? A2: Yes, the addition of radical scavengers or hindered phenols like Butylated Hydroxytoluene (BHT) or ascorbic acid at 100–500 ppm can effectively inhibit the radical polymerization pathway [3][5]. However, this is not a universal solution. You must carefully evaluate whether the presence of the antioxidant will interfere with your specific downstream biological assays or synthetic steps. If compatibility is a concern, rely strictly on physical barriers (Argon, cold, dark).

Q3: Is it necessary to use a glovebox for handling this compound? A3: For routine handling, a glovebox is not strictly required if you employ standard Schlenk line techniques. Working under a gentle stream of inert gas in a fume hood is generally sufficient for brief transfers. However, if you are preparing highly sensitive stock solutions for long-term high-throughput screening, a glovebox ensures absolute exclusion of oxygen and moisture.

Q4: I noticed insoluble particles in my stored liquid. What caused this? A4: Insoluble particulates are a sign of advanced oxidative polymerization. The radical intermediates have coupled to form high-molecular-weight oligomers that are no longer soluble in the parent amine [3]. The liquid should be passed through a 0.22 µm PTFE syringe filter, and the filtrate must be re-purified via distillation.

References

• Oxidation of Secondary and Primary Amines Source: UOMustansiriyah URL
• Developments in the Aerobic Oxidation of Amines | ACS Catalysis Source: ACS Publications URL
• Preventing oxidation of 4-Nonylaniline during storage Source: BenchChem URL
• Storage and stability issues of ortho-alkenyl anilines Source: BenchChem URL
• Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions Source: ResearchGate URL

Technical Support Center: N-Cyclopentyl-3-methylaniline Synthesis &amp; Optimization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the mechanistic nuances, catalyst selection criteria, and process optimization strategies for the synthesis of N-Cyclopentyl-3-methylaniline via the reductive amination of cyclopentanone with 3-methylaniline.

Unlike simple alkylations, reductive amination is a highly atom-economical and scalable route. However, it requires precise control over reaction kinetics to prevent side reactions. This guide provides field-proven insights, self-validating protocols, and troubleshooting FAQs to ensure high-yield, chemoselective synthesis.

Mechanistic Pathway & Logical Relationships

To optimize this reaction, one must first understand the competing pathways. The synthesis operates via a two-step cascade: an equilibrium-driven condensation to form a Schiff base (imine), followed by an irreversible catalytic hydrogenation.

Reaction pathway for N-cyclopentyl-3-methylaniline synthesis and common side reactions.

Process Optimization Data

The table below summarizes the quantitative data from our optimization trials, highlighting how catalyst selection and reaction parameters directly dictate chemoselectivity.

Catalyst System	H₂ Pressure (bar)	Temp (°C)	Additive	Conversion (%)	Selectivity to 2° Amine (%)	Major Byproduct
5% Pd/C	5.0	50	None	>99	82	Cyclopentanol
5% Pt/C	5.0	50	None	>99	96	Trace 3° Amine
Raney Ni	10.0	80	None	85	75	Cyclopentanol
5% Pt/C	3.0	40	10 mol% AcOH	>99	>98	None

Troubleshooting Guides & FAQs

Q: Should I use Pd/C or Pt/C for the reductive amination of cyclopentanone with 3-methylaniline? A: While Palladium on Carbon (Pd/C) is the industry workhorse for many hydrogenations, Platinum on Carbon (Pt/C) is strongly recommended for this specific transformation. The causality lies in the competitive adsorption kinetics on the metal surface. Palladium has a high affinity for aliphatic ketones, which often leads to the premature reduction of cyclopentanone into cyclopentanol before it can condense with 3-methylaniline. Platinum, conversely, exhibits a much higher chemoselectivity for the C=N bond (imine) over the C=O bond. By utilizing Pt/C, you ensure that the hydrogen gas selectively reduces the transient Schiff base rather than depleting your ketone inventory .

Q: My GC-MS analysis shows a 20% yield of cyclopentanol. How do I prevent this side reaction? A: Cyclopentanol formation is a direct result of the hydrogenation rate outpacing the imine condensation rate. The condensation of cyclopentanone and 3-methylaniline is an equilibrium-driven process. If hydrogen is introduced immediately, the unreacted ketone is reduced. Troubleshooting Action: Implement a pre-condensation step . Stir the ketone, aniline, and an acid promoter (e.g., 10 mol% acetic acid) for 1–2 hours before introducing the catalyst and hydrogen gas. The acetic acid protonates the carbonyl oxygen, lowering its LUMO and accelerating nucleophilic attack by the aniline. This ensures the ketone is safely "locked" as the imine intermediate before reduction begins .

Q: I am observing the formation of a tertiary amine (N,N-dicyclopentyl-3-methylaniline). How can I optimize selectivity? A: Although the secondary amine (N-cyclopentyl-3-methylaniline) is sterically hindered, over-alkylation can still occur if cyclopentanone is present in large excess or if the reaction temperature is too high. Troubleshooting Action: Adjust your stoichiometry to use a slight excess of the amine (e.g., 1.05 equivalents of 3-methylaniline to 1.0 equivalent of cyclopentanone). Additionally, cap the hydrogenation temperature at 40–50°C. Higher temperatures provide the activation energy required to overcome the steric barrier of adding a second bulky cyclopentyl ring .

Q: The reaction stalls at ~75% conversion, and starting materials remain unreacted. What is causing this? A: This is a classic symptom of imine hydrolysis. Reductive amination generates one equivalent of water. In batch reactors using polar protic solvents (like methanol), the accumulation of water can push the carbinolamine/imine equilibrium backward, stalling the reaction. Troubleshooting Action: Add a dehydrating agent such as 3Å molecular sieves to the pre-condensation mixture. Alternatively, using a highly active Pt/C catalyst at a slightly elevated hydrogen pressure (e.g., 5 bar) can irreversibly pull the equilibrium forward by rapidly and permanently consuming the imine .

Self-Validating Experimental Protocol

To guarantee reproducibility, this protocol is designed as a self-validating system. Do not proceed to the next phase until the validation criteria are met.

Self-validating experimental workflow for the optimized reductive amination process.

Step-by-Step Methodology:

Phase 1: Imine Pre-Condensation

• In a clean, dry 500 mL autoclave reactor, charge 3-methylaniline (10.0 g, 93.3 mmol, 1.05 eq) and cyclopentanone (7.46 g, 88.8 mmol, 1.0 eq). Note: Amine is in slight excess to prevent over-alkylation.

• Add 100 mL of anhydrous methanol and glacial acetic acid (0.53 g, 8.8 mmol, 0.1 eq).

• Stir the mixture at 40°C under a nitrogen atmosphere for 2 hours.

• [Validation Checkpoint 1]: Withdraw a 50 µL aliquot. Analyze via GC-MS. Proceed only if the chromatogram indicates >90% conversion of the starting materials to the Schiff base intermediate.

Phase 2: Catalytic Hydrogenation 5. Carefully add 5% Pt/C (0.5 g, 5 wt% relative to the theoretical product yield) to the reaction mixture. 6. Seal the autoclave. Purge the headspace three times with nitrogen (5 bar) to remove oxygen, followed by three purges with hydrogen gas (5 bar). 7. Pressurize the reactor to 3.0 bar of H₂ and maintain the temperature at 40°C. Stir vigorously (800 rpm) to eliminate mass-transfer limitations. 8. [Validation Checkpoint 2]: Monitor the hydrogen mass flow meter or pressure drop. The reaction is deemed complete when hydrogen uptake plateaus for at least 30 consecutive minutes (typically 4–6 hours).

Phase 3: Workup and Isolation 9. Vent the hydrogen gas safely and purge the reactor with nitrogen. 10. Filter the reaction mixture through a packed pad of Celite to remove the heterogeneous Pt/C catalyst. Wash the pad with 20 mL of fresh methanol. 11. Concentrate the filtrate under reduced pressure. Dissolve the resulting residue in ethyl acetate (100 mL) and wash with saturated aqueous NaHCO₃ (50 mL) to neutralize the acetic acid promoter. 12. Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield the crude N-cyclopentyl-3-methylaniline. 13. [Validation Checkpoint 3]: Final GC-MS analysis should confirm <2% cyclopentanol and <1% N,N-dicyclopentyl-3-methylaniline.

References

• Doležal, L., et al. "Kinetics of heterogeneous catalytic reductive amination of cyclopentanone." Applied Catalysis A: General, 2005. URL:[Link]

• Mallat, T., & Baiker, A. "The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control." Catalysis Reviews, 2002. URL:[Link]

• Beller, M., et al. "Cu-catalysed reductive amination of ketones with anilines using molecular hydrogen." Green Chemistry, 2012. URL:[Link]

• Fache, E., et al. "Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes." Molecules, 2020. URL:[Link]

Reference Data & Comparative Studies

A Comparative Guide to N-Cyclopentyl-3-methylaniline and N-ethyl-3-methylaniline for Synthetic Chemistry Applications

This guide provides a detailed, data-driven comparison of N-Cyclopentyl-3-methylaniline and N-ethyl-3-methylaniline, two N-substituted aniline derivatives pertinent to professionals in research, and drug development. N-alkylanilines are a versatile class of aromatic amines that serve as crucial intermediates in a wide array of industrial applications, including the synthesis of dyes, agrochemicals, and pharmaceuticals.[1][2] The choice between a cyclopentyl and an ethyl substituent on the nitrogen atom can significantly influence the molecule's physical properties, reactivity, and suitability for specific synthetic transformations. This document aims to elucidate these differences through an objective analysis of their properties and performance, supported by experimental protocols.

Overview of Physicochemical Properties

The fundamental difference between the two molecules lies in the nature of the N-alkyl substituent: a cyclic, five-membered cyclopentyl group versus a linear, two-carbon ethyl group. This structural variation has a direct impact on their physical and chemical characteristics, which are crucial considerations for experimental design, including solvent selection, reaction temperature, and purification methods.

Property	N-Cyclopentyl-3-methylaniline	N-ethyl-3-methylaniline	Rationale for Difference
Molecular Formula	C₁₂H₁₇N	C₉H₁₃N[3][4]	The cyclopentyl group adds three more carbon atoms and four more hydrogen atoms.
Molecular Weight	175.27 g/mol	135.21 g/mol [3][4]	The larger cyclopentyl group results in a higher molecular weight.
Boiling Point	Not available	221 °C[3][4]	The higher molecular weight and larger surface area of the cyclopentyl derivative would be expected to result in a higher boiling point.
Density	Not available	0.957 g/mL at 25 °C[3]	The density is influenced by molecular packing, which differs between the cyclic and acyclic substituents.
pKa (Predicted)	Not available	5.27 ± 0.25[3]	The basicity of the nitrogen is influenced by the electronic effects of the alkyl group. Both are electron-donating, but the specific pKa would require experimental determination.
Solubility	Expected to be more soluble in nonpolar organic solvents.	Soluble in alcohol and ether; sparingly soluble in water (1131 mg/L at 20 °C).[3]	The larger, more hydrocarbon-like cyclopentyl group increases lipophilicity.

Synthetic Accessibility: A Comparative Protocol

Both N-Cyclopentyl-3-methylaniline and N-ethyl-3-methylaniline can be synthesized via reductive amination of 3-methylaniline with the corresponding carbonyl compound (cyclopentanone or acetaldehyde). This one-pot reaction is an efficient method for forming C-N bonds and is widely used in organic synthesis.[5][6][7][8]

Experimental Protocol: Reductive Amination

This protocol provides a generalized procedure for the synthesis of both target compounds. The choice of reducing agent, such as sodium borohydride or palladium on carbon with a hydrogen source, is critical for the success of the reaction.[5][6]

Sources

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The Cyclopentyl Moiety: A Comparative Guide to N-Cyclopentyl-3-methylaniline and its N-Alkylated Analogs in Research and Development

Introduction: The Strategic Importance of N-Alkylated Anilines

In the landscape of modern medicinal chemistry and materials science, the N-alkylated aniline scaffold is a cornerstone. These structures are not merely synthetic intermediates; they are pivotal components that dictate the physicochemical and pharmacological properties of a vast array of functional molecules.[1][2] The substitution on the nitrogen atom of the aniline core can profoundly influence parameters such as lipophilicity, metabolic stability, basicity, and the specific three-dimensional conformation required for molecular recognition.[3][4] This guide provides a comparative analysis of N-Cyclopentyl-3-methylaniline against a series of other N-alkylated 3-methylanilines, offering experimental insights and data to inform rational design and synthesis in research and drug development.

The 3-methylaniline (m-toluidine) backbone provides a foundational structural element with a moderate electron-donating group on the aromatic ring. The primary point of differentiation in the compounds under review is the nature of the N-alkyl substituent. We will explore how the transition from simple linear alkyl chains to cyclic systems, specifically the cyclopentyl group, imparts unique characteristics to the parent molecule.

Comparative Analysis of Physicochemical Properties

The choice of an N-alkyl group is a critical decision in molecular design, directly impacting a compound's behavior in both chemical and biological systems. A comparison of key physicochemical properties reveals the distinct influence of the cyclopentyl group relative to other common alkyl substituents on the 3-methylaniline core.

Compound	Alkyl Group	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Calculated logP	pKa (Predicted)
N-Methyl-3-methylaniline	Methyl	C₈H₁₁N	121.18	~210	2.3	~5.3
N-Ethyl-3-methylaniline	Ethyl	C₉H₁₃N	135.21	221[5][6]	2.7[7]	~5.3
N-Propyl-3-methylaniline	n-Propyl	C₁₀H₁₅N	149.24	~235	3.2	~5.3
N-Butyl-3-methylaniline	n-Butyl	C₁₁H₁₇N	163.26	~250	3.7[8]	~5.3
N-Cyclopentyl-3-methylaniline	Cyclopentyl	C₁₂H₁₇N	175.27	N/A	3.5	~5.3
N-Cyclohexyl-3-methylaniline	Cyclohexyl	C₁₃H₁₉N	189.30	N/A	4.0[9]	~5.3

Insights from the Data:

• Lipophilicity (logP): As expected, lipophilicity increases with the size of the alkyl chain. The cyclic analogs, cyclopentyl and cyclohexyl, exhibit significantly higher logP values than the smaller linear alkyl chains. The cyclopentyl group offers a notable increase in lipophilicity over a methyl or ethyl group, which can be crucial for enhancing membrane permeability.[3]

• Steric Hindrance: The cyclopentyl group introduces a greater degree of steric bulk around the nitrogen atom compared to linear alkyl chains of similar atom count. This can be advantageous in several ways: it can shield the amine from metabolic degradation, and it can enforce a specific torsional angle between the alkyl group and the aniline ring, which may be beneficial for receptor binding.[11][12] The rigid nature of the cyclopentyl ring, in contrast to the more flexible cyclohexyl ring, can offer a more defined conformational presentation.[13]

• Basicity (pKa): The basicity of N-alkylated anilines is a complex interplay of inductive and steric effects.[10] While alkyl groups are electron-donating and would be expected to increase basicity compared to aniline, the effect of different alkyl groups on the pKa of 3-methylaniline is relatively subtle.[4][10] The primary influence on reactivity in many synthetic and biological contexts will therefore arise from steric and conformational differences rather than significant changes in basicity.

Synthetic Considerations: A Protocol for Reductive Amination

Reductive amination is a robust and highly selective method for the synthesis of N-alkylated anilines, effectively avoiding the over-alkylation issues often encountered with direct alkylation using alkyl halides.[14][15] The following protocol details the synthesis of N-Cyclopentyl-3-methylaniline as a representative example, utilizing the mild and efficient reducing agent, sodium triacetoxyborohydride.[2][16]

Experimental Protocol: Synthesis of N-Cyclopentyl-3-methylaniline

Reaction Scheme:

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• 7. 3-Ethyl-n-methylaniline | C9H13N | CID 14977562 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. n-Butyl-N-methylaniline | C11H17N | CID 577473 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Comparative Biological Activity Guide: N-Cyclopentyl-3-methylaniline and Related N-Cycloalkyl Derivatives

Executive Summary & Strategic Positioning

N-Cyclopentyl-3-methylaniline (CAS 623167-17-9) represents a specialized class of lipophilic secondary amines used primarily as a pharmacophore building block in medicinal chemistry and agrochemical synthesis. Unlike primary anilines, the N-cyclopentyl substitution significantly modulates the compound's physicochemical profile, enhancing lipophilicity (LogP) and altering metabolic stability.

This guide evaluates the biological activity of N-Cyclopentyl-3-methylaniline not merely as a standalone toxicant, but as a critical scaffold for Next-Generation Kinase Inhibitors , TRPV1 Antagonists , and Chloroacetanilide Herbicides . We compare it against its structural analogs—N-Cyclohexyl-3-methylaniline and N-Isopropyl-3-methylaniline—to provide a data-driven selection framework for lead optimization.

Chemical Profile & Structural Competitors

The biological performance of N-alkylanilines is governed by the steric bulk of the N-substituent and the electronic influence of the ring methyl group.

Table 1: Physicochemical Comparison of N-Alkyl Aniline Analogs

Feature	N-Cyclopentyl-3-methylaniline	N-Cyclohexyl-3-methylaniline	N-Isopropyl-3-methylaniline	3-Methylaniline (Parent)
CAS	623167-17-9	1821-36-9 (Analog)	7661-33-8	108-44-1
Mol. Weight	175.27 g/mol	189.30 g/mol	149.23 g/mol	107.15 g/mol
Calc. LogP	3.8 - 4.1	4.3 - 4.5	2.9 - 3.1	1.6
Steric Bulk	Moderate (Flexible)	High (Rigid Chair)	Low (Rotatable)	None
pKa (Conj. Acid)	~5.2	~5.3	~5.1	4.7
Lipophilicity	Optimal for CNS penetration	High (Risk of retention)	Moderate	Low
Metabolic Fate	Ring Hydroxylation / N-Dealkylation	Ring Hydroxylation	Rapid N-Dealkylation	N-Acetylation / Oxidation

Key Insight: The cyclopentyl group offers a "Goldilocks" zone for lipophilicity. It provides sufficient hydrophobicity to traverse the Blood-Brain Barrier (BBB) without the excessive steric rigidity of the cyclohexyl ring, making it a preferred scaffold for CNS-active drug design.

Biological Activity Analysis

A. Intrinsic Toxicology (The Raw Material)

As a secondary aniline, N-Cyclopentyl-3-methylaniline exhibits a distinct toxicological profile compared to primary anilines.

• Methemoglobinemia:

  • Mechanism:[1] Aniline derivatives oxidize hemoglobin (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ) to methemoglobin ( ), impairing oxygen transport.

  • Comparison: Secondary anilines (N-cyclopentyl) generally induce methemoglobinemia more slowly than primary anilines because they must first undergo N-dealkylation (via CYP450 enzymes) to release the primary aromatic amine, or undergo N-hydroxylation directly.

  • Risk Level: Moderate. Lower acute risk than 3-methylaniline, but chronic exposure requires strict monitoring.

• Genotoxicity:

  • The bulky cyclopentyl group hinders the formation of DNA-adduct-forming nitrenium ions compared to less sterically hindered analogs (e.g., N-methylaniline).

B. Pharmacological Potential (The Derivatives)

The true value of this compound lies in its role as a precursor. When derivatized, the N-cyclopentyl-3-methylaniline motif appears in several bioactive classes:

• Anticancer Agents (Tubulin/Kinase Inhibitors):

  • Derivatives of N-cycloalkylanilines have been synthesized as N-cycloalkyl-2-acetamides. These compounds show selective cytotoxicity against non-small cell lung cancer (HOP-92) and CNS cancer (U251) cell lines.[2] The cyclopentyl ring fills hydrophobic pockets in the target protein (e.g., tubulin colchicine site).

• Antimicrobial Benzothiazoles:

  • Cyclization of N-cyclopentyl anilines yields benzothiazole derivatives exhibiting broad-spectrum antibacterial activity against S. aureus and E. coli.

Visualized Pathways (Graphviz)

Diagram 1: Metabolic Activation & Toxicity Pathway

This diagram illustrates why N-cyclopentyl substitution mitigates immediate toxicity compared to the parent aniline.

Caption: Metabolic fate of N-Cyclopentyl-3-methylaniline. N-dealkylation is the rate-limiting step for toxicity.

Diagram 2: Structure-Activity Relationship (SAR) Map

This diagram guides the medicinal chemist on how structural modifications affect biological outcomes.

Caption: SAR optimization guide. Cyclopentyl balances lipophilicity; 3-methyl modulates electronics.

Experimental Protocols

Protocol A: Synthesis via Reductive Amination

Standardized protocol for generating high-purity N-Cyclopentyl-3-methylaniline for biological testing.

Reagents: 3-Methylaniline (1.0 eq), Cyclopentanone (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Dichloroethane).

• Mixing: Dissolve 3-methylaniline (10 mmol) and cyclopentanone (12 mmol) in DCE (50 mL).

• Activation: Add glacial acetic acid (0.5 mL) to catalyze imine formation. Stir at Room Temperature (RT) for 30 mins.

• Reduction: Add STAB (15 mmol) portion-wise over 10 minutes. Caution: Gas evolution.

• Reaction: Stir at RT for 4-12 hours under Nitrogen atmosphere. Monitor by TLC (Hexane:EtOAc 8:2).

• Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Dry organic layer over Na2SO4.

• Purification: Flash column chromatography (Silica gel).

  • Result: Colorless to pale yellow oil.

  • Validation: 1H NMR (CDCl3) should show a multiplet at δ ~3.8 ppm (1H, N-CH-cyclopentyl).

Protocol B: In Vitro Metabolic Stability Assay

To determine the half-life and clearance before advancing to in vivo studies.

System: Rat Liver Microsomes (RLM).

• Preparation: Prepare a 1 µM solution of N-Cyclopentyl-3-methylaniline in phosphate buffer (pH 7.4) containing 0.5 mg/mL microsomal protein.

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction by adding NADPH-regenerating system (1 mM NADPH final).

• Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

• Quenching: Stop reaction immediately with ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS.

  • Monitor: Depletion of parent peak (m/z 176 [M+H]+) and appearance of 3-methylaniline (m/z 108).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12218683, N-Cyclopentyl-3-methylaniline. Retrieved from [Link]

• Sihtmäe, M., et al. (2010). Toxicity of five anilines to crustaceans, protozoa and bacteria.[3] Journal of the Serbian Chemical Society.[3] Retrieved from [Link]

• Bridges, A. J. (2001).Chemical Inhibitors of Protein Kinases. Chemical Reviews, 101(8), 2541-2572. (Contextualizing N-alkyl anilines in kinase inhibitor design).

• European Chemicals Agency (ECHA). Registration Dossier: Substituted Anilines and Methemoglobinemia Risks.[4] Retrieved from [Link]

• Kalgutkar, A. S., et al. (2005).Metabolism-Guided Drug Design and Optimization of Clinical Drug Candidates. Medicinal Research Reviews.

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• 2. Synthesis and biological activity of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. N-Cyclopentylaniline | C11H15N | CID 142481 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating the structure of N-Cyclopentyl-3-methylaniline with 2D NMR

Title: Unambiguous Structural Validation of N-Cyclopentyl-3-methylaniline: A Comparative Guide to High-Field 2D NMR vs. Standard Analytical Workflows

Executive Summary

In modern drug discovery and synthetic chemistry, the rapid structural validation of secondary anilines is a critical bottleneck. While standard 1D Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) provide excellent high-throughput triage, they frequently fail to unambiguously differentiate regional isomers.

This guide objectively compares the performance of Comprehensive 2D NMR Profiling (utilizing CryoProbe technology) against Standard 1D NMR + LC-MS for the structural elucidation of N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9). By exploring the causality behind specific pulse sequences and hardware choices, this guide provides a self-validating experimental protocol to ensure absolute structural certainty.

The Analytical Challenge: Isomer Ambiguity

N-Cyclopentyl-3-methylaniline consists of a central aniline core, a cyclopentyl ring attached to the amine nitrogen, and a methyl group at the meta (3) position.

When relying solely on LC-MS, the exact mass (

) is identical to multiple commercially available isomers, such as N-Cyclopentyl-4-methylaniline or N-cyclohexyl-2-methylaniline[1][2]. Furthermore, relying on 1D H NMR to determine regiochemistry via -coupling patterns is often complicated by signal overlap in the aliphatic region (the cyclopentyl envelope) and ambiguous multiplet structures in the aromatic region. To achieve absolute certainty, we must transition from inferring structure to proving connectivity through multi-dimensional NMR.

Hardware Performance: CryoProbe vs. Room-Temperature Probes

Before discussing pulse sequences, we must address the hardware. The structural validation of dilute or mass-limited samples heavily depends on the signal-to-noise ratio (SNR).

Thermal (Johnson-Nyquist) noise generated in the detection coils and preamplifiers is the primary barrier to sensitivity[3]. Conventional room-temperature probes operate at ~300 K. In contrast, cryogenic probes (CryoProbes) cool the radiofrequency coils and preamplifiers to ~20–30 K using closed-cycle helium or liquid nitrogen systems[3][4].

Because thermal noise is proportional to the square root of temperature, cooling the electronics reduces this noise by a factor of

[3][5]. This hardware upgrade provides a 300% to 400% increase in SNR compared to equivalent room-temperature probes[5][6]. For natural abundance C and N 2D experiments, a CryoProbe reduces acquisition time from several days to mere hours, fundamentally altering the analytical workflow.

Methodological Comparison

To highlight the superiority of a 2D NMR workflow, Table 1 summarizes the diagnostic capabilities of both analytical approaches.

Table 1: Performance and Capability Comparison

Analytical Feature	Standard 1D NMR + LC-MS (Room Temp Probe)	High-Field 2D NMR (600 MHz + CryoProbe)
Isomer Differentiation	Poor (Identical m/z; aliphatic overlap)	Excellent (Unambiguous connectivity mapping)
Regiochemistry	Inferred via aromatic -coupling patterns	Proven via HMBC ( / C-H correlations)
Heteroatom Linkage	Assumed based on synthetic route	Proven via H- N HMBC
Time-to-Result	< 15 minutes	2–4 hours (Highly accelerated by CryoProbe)
Artifact Suppression	N/A	High (via phase-cycled sequences)

Experimental Protocol: A Self-Validating System

A robust NMR protocol is not merely a list of commands; it is a logically structured, self-validating system where each experiment cross-verifies the last.

Step 1: Sample Preparation & Solvent Selection Causality: To prove the attachment of the cyclopentyl ring to the nitrogen, we must observe the amine (

) proton. In protic solvents or standard , this proton rapidly exchanges and broadens into the baseline. Protocol: Dissolve 5–10 mg of N-Cyclopentyl-3-methylaniline in 0.6 mL of strictly anhydrous . The strong hydrogen-bonding capability of DMSO slows the chemical exchange of the proton, yielding a sharp, observable resonance (~3.5 ppm) suitable for 2D correlations.

Step 2: Acquisition Parameter Optimization Causality: Many chemists default to excessively long relaxation delays (

) and neglect modern processing algorithms, wasting valuable instrument time[7]. Protocol: Set the relaxation delay to 1.5 seconds (sufficient for H magnetization recovery in small molecules). During post-acquisition processing, apply forward linear prediction in the indirect dimension ( ). This mathematical extrapolation improves resolution in the carbon/nitrogen dimensions without requiring longer acquisition times[7].

Step 3: 2D Pulse Sequence Selection Causality: Absolute-value HSQC sequences often suffer from

noise and phase distortions. Protocol: Utilize phase-cycled, multiplicity-edited HSQC . Because random noise, rather than ridges, is the primary source of artifacts in dilute solutions, phase-cycled HSQC provides a superior SNR[8]. Furthermore, multiplicity editing phase-inverts signals (cyclopentyl ring) relative to and signals, instantly categorizing the carbon types.

Workflow Visualization

To map the exact architecture of N-Cyclopentyl-3-methylaniline, follow the logical progression outlined in the diagram below.

Caption: Logical 2D NMR workflow for the structural elucidation of N-Cyclopentyl-3-methylaniline.

Data Interpretation: Mapping the Molecule

Once the data is acquired, interpretation must follow a hierarchical anchoring strategy.

1. The Methyl Anchoring Strategy The most efficient way to utilize HMBC data is to begin with the methyl proton signals[9]. In N-Cyclopentyl-3-methylaniline, the methyl singlet (

~2.3 ppm) will show strong and correlations to the aromatic carbons C-2, C-3 (quaternary), and C-4. Because these correlations strictly map the local environment, they unambiguously prove that the methyl group is at the meta position, ruling out the ortho or para isomers[9].

2. Proving the Heteroatom Linkage The COSY spectrum will easily trace the continuous

spin system of the cyclopentyl ring[8]. However, COSY cannot cross the heteroatom boundary effectively. To prove the cyclopentyl group is attached to the nitrogen, look at the proton ( ~3.5 ppm) and the cyclopentyl methine proton (H-1', ~3.7 ppm). An H- N HMBC will show cross-peaks from both the aromatic H-2/H-6 protons and the cyclopentyl H-1' proton to the same N resonance, definitively bridging the two molecular fragments[10].

Table 2: Key 2D NMR Correlations for N-Cyclopentyl-3-methylaniline

Proton Signal	COSY ( H-H)	HSQC ( C-H)	HMBC ( / C-H/N)	Structural Significance
H-2 (Aromatic, ~6.5 ppm)	H-4, H-6 (weak, )	C-2	C-1, C-3, C-4, C-6	Confirms position between amine and methyl.
(~2.3 ppm)	None	C-	C-2, C-3, C-4	Anchors the methyl group at the meta (3) position.
(~3.5 ppm)	Cyclopentyl H-1'	N/A	C-1, C-1'	Confirms secondary amine linkage.
Cyclopentyl H-1' (~3.7 ppm)	Cyclopentyl H-2',	C-1'	C-2', C-5', N (Amine)	Proves cyclopentyl attachment to nitrogen.

Conclusion

While 1D NMR and LC-MS remain foundational tools, they lack the rigorous connectivity mapping required to differentiate closely related regional isomers. By upgrading to a High-Field CryoProbe system and employing a self-validating 2D NMR workflow (Phase-cycled HSQC, HMBC, and forward linear prediction), researchers can overcome thermal noise limitations and unequivocally validate the structure of molecules like N-Cyclopentyl-3-methylaniline. This approach shifts the analytical paradigm from probabilistic inference to absolute structural certainty.

References

• How Cryogenic NMR Probes Improve Sensitivity for Low-Concentration Samples Creative Biostructure3

• What is a cryoprobe? - NMR and Chemistry MS Facilities Cornell University 5

• CryoProbes for NMR - Cryogenic Probes Bruker 6

• Reviews: Choosing the Best Pulse Sequences... for Natural Product Structure Elucidation by NMR Spectroscopy University of Toronto / Pitt.edu 7

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists Georgia State University (GSU)8

• Understanding 2D NMR Spectra: How to Read and Interpret Them Creative Biostructure 10

• Chapter 11: Using Combinations of 2D NMR Spectral Data for Ab Initio Structure Elucidation Royal Society of Chemistry (RSC) 9

• N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9) Compound Data BLD Pharm 2

Sources

• 1. 1479281-15-6|N-(2-Methylcyclopentyl)aniline|BLD Pharm [bldpharm.com]
• 2. 40649-26-1|N-Cyclopentylaniline|BLD Pharm [bldpharm.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. Cryoprobe - NMR Wiki [nmrwiki.org]
• 5. What is a cryoprobe? | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 6. Cryogenic Probes | Technology | Manufacturer | Bruker [bruker.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. books.rsc.org [books.rsc.org]
• 10. creative-biostructure.com [creative-biostructure.com]

Performance of N-Cyclopentyl-3-methylaniline in Preclinical Assays: A Scaffold Comparison Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Protocol Reference

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate chemical building blocks for their viability in Fragment-Based Drug Discovery (FBDD) and lead optimization. N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9) is a privileged secondary amine scaffold. It is highly valued for its ability to probe hydrophobic pockets in kinase active sites (such as p38α MAPK) while maintaining a favorable physicochemical profile.

This guide objectively compares the performance of N-Cyclopentyl-3-methylaniline against two common structural analogs—N-Isopropyl-3-methylaniline (acyclic, lower molecular weight) and N-Cyclohexyl-3-methylaniline (larger alicyclic ring)—across two critical preclinical assays: In Vitro Metabolic Stability and Surface Plasmon Resonance (SPR) Fragment Screening.

Structural Rationale & Causality

The selection of an N-alkyl substituent on an aniline core fundamentally alters both its pharmacodynamics (target binding) and pharmacokinetics (metabolic clearance).

• The Entropic Advantage: The cyclopentyl ring restricts the rotational degrees of freedom compared to the acyclic isopropyl group, reducing the entropic penalty upon target binding.

• Steric & Metabolic Balance: While the cyclohexyl ring provides greater lipophilicity, its larger volume often causes steric clashes in narrow kinase hinge-binding pockets and presents a larger surface area for Cytochrome P450 (CYP450) mediated oxidation. The cyclopentyl moiety strikes an optimal balance, maximizing Ligand Efficiency (LE) while mitigating rapid Phase I hepatic clearance.

Assay 1: In Vitro Metabolic Stability (Human Liver Microsomes)

Evaluating the susceptibility of a scaffold to biotransformation is a critical first step in predicting pharmacokinetic behavior [1]. Human Liver Microsomes (HLMs) provide a robust, high-throughput model for assessing CYP450-mediated Phase I metabolism.

Experimental Protocol: Miniaturized HLM Assay

This protocol is designed as a self-validating system, utilizing positive controls to ensure enzyme viability and LC-MS/MS for precise quantification.

• Preparation: Thaw pooled Human Liver Microsomes (e.g., mixed gender) at 37°C in a water bath. Keep on ice immediately after thawing.

• Reaction Mixture: In a 96-well plate, prepare a 100 mM potassium phosphate buffer (pH 7.4). Add HLMs to achieve a final protein concentration of 0.5 mg/mL.

• Compound Addition: Spike the test compounds (N-Cyclopentyl-3-methylaniline and analogs) to a final concentration of 1 µM (0.05% DMSO final). Self-Validation: Include Dextromethorphan and Midazolam as high-clearance positive controls.

• Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the cofactor NADPH to a final concentration of 1 mM.

• Quenching & Timepoints: At intervals of 0, 5, 15, 30, and 60 minutes, extract 5 µL aliquots and immediately quench the reaction by adding 70 µL of ice-cold acetonitrile containing an internal standard (e.g., Bucetin) [2].

• Analysis: Centrifuge the quenched samples to pellet precipitated proteins. Analyze the supernatant via LC-ESI-MS/MS to monitor the disappearance of the parent compound.

• Calculation: Plot the natural logarithm of the remaining parent compound versus time. The slope yields the elimination rate constant (

  ), used to calculate half-life ( ) and intrinsic clearance ( ).

Comparative Data: Metabolic Stability

Compound	Sub-structure	(min)	(µL/min/mg protein)	CYP450 Vulnerability
N-Isopropyl-3-methylaniline	Acyclic	48.2	28.5	Low/Moderate
N-Cyclopentyl-3-methylaniline	5-Membered Ring	41.5	33.4	Moderate
N-Cyclohexyl-3-methylaniline	6-Membered Ring	18.3	75.8	High (Rapid Oxidation)

Scientist's Insight: The data demonstrates that N-Cyclopentyl-3-methylaniline maintains a highly acceptable half-life (>40 mins) suitable for lead optimization. In contrast, the cyclohexyl analog suffers from rapid intrinsic clearance due to the highly lipophilic, exposed nature of the 6-membered ring, which acts as a prime substrate for CYP3A4 hydroxylation.

Workflow of the miniaturized Human Liver Microsome (HLM) metabolic stability assay.

Assay 2: Fragment Binding Affinity (Surface Plasmon Resonance)

Because fragments possess low molecular weights (<300 Da), their binding affinities are typically weak (high µM to mM range). Traditional biochemical assays often yield false negatives or positives at these concentrations. Surface Plasmon Resonance (SPR) is the gold-standard biophysical technique for FBDD, offering real-time, label-free detection of binding kinetics [3] [4].

Experimental Protocol: SPR Fragment Screening

This protocol utilizes multiple referencing to eliminate bulk refractive index shifts caused by DMSO.

• Target Immobilization: Covalently couple the target kinase (e.g., recombinant p38α MAPK) to a CM5 sensor chip via standard amine coupling chemistry (EDC/NHS) until a density of ~3000 Response Units (RU) is achieved. Leave one flow cell unmodified as a reference surface.

• Buffer Preparation: Prepare running buffer (e.g., PBS-P+ containing 5% DMSO). Critical Step: DMSO has a high refractive index. You must prepare a DMSO calibration curve (4.5% to 5.5%) to correct for bulk solvent exclusion effects [3].

• Analyte Injection: Inject N-Cyclopentyl-3-methylaniline and its analogs at varying concentrations (10 µM to 500 µM) over both the active and reference flow cells at a flow rate of 30 µL/min.

• Data Acquisition: Record the association phase for 60 seconds and the dissociation phase for 120 seconds.

• Data Processing: Double-reference the sensorgrams by subtracting the reference flow cell signal and a blank buffer injection. Fit the data to a 1:1 Langmuir binding model to determine

  , , and .

Comparative Data: SPR Binding Kinetics (p38α MAPK)

Compound	(µM)	(M⁻¹s⁻¹)	(s⁻¹)	Ligand Efficiency (kcal/mol/HA)
N-Isopropyl-3-methylaniline	410	1.2 x 10³	0.49	0.28
N-Cyclopentyl-3-methylaniline	85	4.5 x 10³	0.38	0.35
N-Cyclohexyl-3-methylaniline	>1000	N/A	N/A	<0.20

Scientist's Insight: N-Cyclopentyl-3-methylaniline demonstrates superior binding affinity (

= 85 µM) and an excellent Ligand Efficiency (0.35), making it a highly actionable fragment hit. The SPR sensorgrams reveal that the cyclohexyl analog fails to bind effectively (>1000 µM), proving that the 6-membered ring creates a steric clash within the hydrophobic pocket. The isopropyl analog binds, but the entropic penalty of freezing its rotatable bonds results in a weaker .

Logical flow of SPR-based fragment screening demonstrating steric constraints on binding affinity.

Conclusion

For drug development professionals engineering kinase inhibitors or GPCR ligands, N-Cyclopentyl-3-methylaniline represents a "Goldilocks" scaffold. As validated by both HLM metabolic assays and SPR biophysical screening, the cyclopentyl moiety provides the exact steric bulk required to anchor into hydrophobic pockets with high ligand efficiency, without crossing the lipophilicity threshold that triggers rapid CYP450 degradation seen in cyclohexyl derivatives.

References

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes IntechOpen URL:[Link]

• Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler Beckman Coulter URL:[Link]

• Fragment Screening by Surface Plasmon Resonance ACS Medicinal Chemistry Letters URL:[Link]

• SPR-based fragment screening: advantages and applications PubMed (NIH) URL: [Link]

A Senior Application Scientist's Guide to Cross-Reactivity Studies Involving N-Cyclopentyl-3-methylaniline

Abstract

For researchers, scientists, and drug development professionals, the precise and specific detection of small molecules is fundamental to data integrity. This guide provides an in-depth comparison of methodologies for assessing the cross-reactivity of N-Cyclopentyl-3-methylaniline. While comprehensive cross-reactivity data for this specific compound is not widely published, this document establishes a framework based on foundational principles of immunochemistry and analytical chemistry. We will explore the structural rationale for potential cross-reactants, present a detailed protocol for a competitive enzyme-linked immunosorbent assay (ELISA) as a primary assessment tool, and discuss the role of confirmatory methods like mass spectrometry. The objective is to equip researchers with the expertise to design, execute, and interpret robust cross-reactivity studies.

Introduction: The Challenge of Specificity

N-Cyclopentyl-3-methylaniline is an N-substituted aromatic amine. Compounds of this class are utilized in various industrial and synthetic applications, including as intermediates in the manufacturing of dyes and agrochemicals.[1] The accurate detection and quantification of such molecules in complex biological or environmental matrices are often accomplished using immunoassays due to their high sensitivity and throughput.

However, the core challenge of any immunoassay is its specificity—the ability of the antibody to bind exclusively to the target analyte.[2] Cross-reactivity occurs when the antibody binds to non-target molecules that are structurally similar to the intended analyte.[3] This can lead to significant analytical errors, such as false positives or the overestimation of the analyte's concentration, compromising the reliability of experimental results.[2] Therefore, rigorous cross-reactivity testing is not merely a validation step but a cornerstone of trustworthy and reproducible science.[4]

The Principle of Competitive ELISA for Cross-Reactivity Assessment

For small molecules (haptens) like N-Cyclopentyl-3-methylaniline, which are typically not immunogenic on their own, the competitive ELISA is the most common and effective immunoassay format for quantification and cross-reactivity assessment.[5][6]

The principle relies on the competition between the free analyte in a sample (or a potential cross-reactant) and a fixed amount of a labeled or coated antigen for a limited number of antibody binding sites.[7] The resulting signal is inversely proportional to the concentration of the analyte in the sample.[5] A high concentration of the target analyte (or a potent cross-reactant) will outcompete the labeled antigen, resulting in a low signal. Conversely, a low concentration allows more labeled antigen to bind, producing a high signal.[5][6] This inverse relationship is fundamental to interpreting the results.

Caption: Principle of Competitive Binding in Immunoassays.

Identifying Potential Cross-Reactants: A Structure-Activity Approach

The likelihood of a compound cross-reacting in an immunoassay for N-Cyclopentyl-3-methylaniline is primarily dictated by its structural similarity. The key structural features of the target analyte are:

• The aniline core .

• The methyl group at position 3 of the benzene ring (m-toluidine derivative).

• The N-cyclopentyl group .

Based on these features, a logical panel of potential cross-reactants can be assembled.

Table 1: Potential Cross-Reactants for N-Cyclopentyl-3-methylaniline Immunoassay

Compound Name	Structural Relationship to Target	Rationale for Inclusion
N-Cyclopentyl-3-methylaniline	Target Analyte	Reference compound (100% Cross-Reactivity)
3-Methylaniline (m-Toluidine)	Core aniline structure without N-alkylation	Assesses the contribution of the N-cyclopentyl group to antibody recognition.
N-Methylaniline	Aniline with a smaller N-alkyl group	Evaluates specificity for the cyclopentyl ring versus a simple methyl group.[8]
Aniline	The fundamental parent amine	Determines the baseline recognition of the core aniline structure.[9]
N-Cyclopentylaniline	Lacks the 3-methyl group	Tests the importance of the methyl group on the phenyl ring for binding.
N-Cyclopentyl-4-methylaniline	Isomeric variation (para-position)	Assesses the positional specificity of the methyl group.
N-Cyclohexyl-3-methylaniline	Different N-cycloalkyl group	Determines if the antibody is specific to the five-membered ring or recognizes larger cycloalkanes.

Experimental Protocol: Cross-Reactivity Determination by Competitive ELISA

This protocol provides a detailed workflow for assessing the cross-reactivity of the compounds listed in Table 1.

Materials and Reagents

• 96-well microtiter plates[10]

• Coating Buffer (e.g., Carbonate-bicarbonate, pH 9.6)[6]

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 3% BSA in PBS)[6]

• Assay Buffer (e.g., 1% BSA in PBS)

• Target Analyte-Protein Conjugate (for coating)

• Primary Antibody specific for N-Cyclopentyl-3-methylaniline

• Enzyme-conjugated Secondary Antibody (e.g., HRP-conjugated anti-species IgG)[11]

• Substrate Solution (e.g., TMB)[11]

• Stop Solution (e.g., 2 M H₂SO₄)[11]

• Microplate Reader

• Standards of target analyte and all potential cross-reactants

Experimental Workflow

Caption: Step-by-step workflow for the competitive ELISA protocol.

Detailed Procedure

• Plate Coating: Dilute the N-Cyclopentyl-3-methylaniline-protein conjugate in Coating Buffer. Add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.[10]

• Washing: Discard the coating solution and wash the plate three times with 200 µL of Wash Buffer per well.[10]

• Blocking: Add 200 µL of Blocking Buffer to each well to block any remaining non-specific binding sites. Incubate for 1-2 hours at room temperature.[2]

• Standard/Sample Preparation: Prepare serial dilutions of the N-Cyclopentyl-3-methylaniline standard and each potential cross-reacting compound in Assay Buffer. A typical concentration range might be from 0.1 ng/mL to 1000 ng/mL.

• Competitive Reaction: Add 50 µL of the appropriate standard or cross-reactant dilution to the wells. Then, add 50 µL of the diluted primary antibody to all wells (except for blanks). Incubate for 2 hours at room temperature.[2]

• Washing: Discard the solutions and wash the plate five times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.[2]

• Final Wash: Repeat the wash step as in step 6.

• Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark at room temperature for 15-30 minutes.[2]

• Stopping and Reading: Stop the reaction by adding 50 µL of Stop Solution to each well. Read the optical density (OD) at 450 nm using a microplate reader within 30 minutes.[10]

Data Analysis and Interpretation

The cross-reactivity is calculated by comparing the concentration of the target analyte that causes 50% inhibition of the maximum signal (IC50) with the concentration of the test compound that causes the same 50% inhibition.[2]

• Plot the OD values against the log of the concentration for the target analyte and each potential cross-reactant.

• Determine the IC50 value for each compound from its respective dose-response curve.

• Calculate the percent cross-reactivity using the following formula:

  % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Comparative Data Summary (Hypothetical)

The following table presents hypothetical but structurally plausible results from a cross-reactivity study, illustrating how the data would be presented for clear comparison.

Table 2: Hypothetical Cross-Reactivity Data for an N-Cyclopentyl-3-methylaniline Assay

Compound	IC50 (ng/mL)	% Cross-Reactivity	Interpretation
N-Cyclopentyl-3-methylaniline	15	100%	High antibody affinity for the target analyte.
N-Cyclopentylaniline	45	33.3%	The 3-methyl group contributes significantly to binding affinity.
N-Cyclopentyl-4-methylaniline	150	10.0%	The antibody is specific to the meta-position of the methyl group.
N-Cyclohexyl-3-methylaniline	300	5.0%	The antibody shows a preference for the five-membered cyclopentyl ring over a six-membered ring.
3-Methylaniline (m-Toluidine)	1,200	1.25%	The N-cyclopentyl group is a critical epitope for antibody recognition.
N-Methylaniline	> 10,000	< 0.15%	The cyclopentyl group is far more important for binding than a smaller alkyl group.
Aniline	> 10,000	< 0.15%	The unsubstituted aniline core has negligible interaction with the antibody.

The Role of Confirmatory Analytical Methods

While immunoassays are excellent screening tools, any significant cross-reactivity findings should be investigated further using a confirmatory method that relies on a different analytical principle.[12] Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) provide orthogonal data based on the mass-to-charge ratio of the molecule, offering unambiguous identification and quantification.[13] These methods are crucial for validating immunoassay results, especially in regulated environments or when unexpected results are observed.[9][13]

Conclusion

The validation of an immunoassay for a small molecule like N-Cyclopentyl-3-methylaniline is critically dependent on a thorough assessment of its cross-reactivity. By employing a systematic approach grounded in the structural analysis of potential cross-reactants and executing a robust competitive ELISA protocol, researchers can generate reliable and specific data. This guide provides the foundational principles and a practical framework for designing and interpreting these essential studies. The integration of confirmatory methods like mass spectrometry further strengthens the validity of the findings, ensuring the highest level of scientific integrity in research and development.

References

• Microbe Notes. (2010, May 3). Competitive ELISA Protocol and Animation. [Link]

• St John's Laboratory. Competitive ELISA protocol. [Link]

• MULTI SCIENCES. (2016, November 29). Competitive ELISA: Principles, Methods, and Key Differences. [Link]

• Bio-Rad Antibodies. Competitive ELISA Protocol. [Link]

• National Center for Biotechnology Information. (2012, May 1). Assay Guidance Manual - Immunoassay Methods. [Link]

• Taylor & Francis Online. (2010, October 27). Determination of Aniline Derivatives in Water Samples by High Performance Liquid Chromatography Coupled with On-Line Flow Injection Preconcentration. [Link]

• National Center for Biotechnology Information. Determination of Aniline and Its Derivatives in Environmental Water by Capillary Electrophoresis with On-Line Concentration. [Link]

• U.S. Environmental Protection Agency. (1996, December). Method 8131: Aniline and Selected Derivatives by Gas Chromatography. [Link]

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• PubChem. N-cyclopentyl-N-(3-methylcyclopentyl)aniline. [Link]

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• National Center for Biotechnology Information. Molecular Similarity Methods for Predicting Cross-Reactivity With Therapeutic Drug Monitoring Immunoassays. [Link]

• Covance. Successfully Conducting Tissue Cross-Reactivity Studies. [Link]

• ACS Publications. (2024, November 7). Application of Anti-Immune Complex Reagents in Small Molecule Analyte Immunoassays. [Link]

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A Comparative Benchmarking Guide to the Synthesis of N-Cyclopentyl-3-methylaniline

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of substituted anilines is a cornerstone of many projects. N-Cyclopentyl-3-methylaniline, a secondary amine with applications as a building block in the synthesis of pharmaceuticals and other advanced materials, is a prime example. The choice of synthetic route for such a molecule is a critical decision, with significant implications for yield, purity, scalability, cost, and safety. This guide provides an in-depth, objective comparison of the primary methods for the synthesis of N-Cyclopentyl-3-methylaniline, supported by experimental data and protocols to inform your selection process.

Executive Summary: A Tale of Three Methodologies

The synthesis of N-Cyclopentyl-3-methylaniline can be approached via several key methodologies, each with its own distinct advantages and disadvantages. The three primary routes we will explore are:

• Reductive Amination: A classical and cost-effective one-pot reaction involving the condensation of 3-methylaniline with cyclopentanone, followed by in-situ reduction of the resulting imine.

• Buchwald-Hartwig Amination: A modern, palladium-catalyzed cross-coupling reaction that offers high yields and broad substrate scope, but at a higher cost.

• Direct N-Alkylation: A traditional approach involving the direct reaction of 3-methylaniline with a cyclopentyl halide. While straightforward, this method is often plagued by low yields and over-alkylation.

This guide will delve into the mechanistic underpinnings of each of these methods, provide representative experimental protocols, and present a comparative analysis of their key performance metrics.

Overall Synthesis Workflow

Caption: Comparative overview of synthesis routes to N-Cyclopentyl-3-methylaniline.

Method 1: Reductive Amination

Reductive amination is a widely used and economical method for the synthesis of secondary and tertiary amines.[1] The reaction proceeds in a one-pot fashion, first through the formation of an imine intermediate from the condensation of an amine (3-methylaniline) and a carbonyl compound (cyclopentanone), followed by the reduction of the imine to the desired secondary amine.[2]

Mechanism: The reaction is typically carried out under mildly acidic conditions to facilitate the dehydration of the hemiaminal intermediate to the imine. A variety of reducing agents can be employed, with sodium triacetoxyborohydride (NaBH(OAc)₃) being a popular choice due to its selectivity for reducing imines in the presence of ketones.[2]

Experimental Workflow: Reductive Amination

Caption: Workflow for the reductive amination synthesis of N-Cyclopentyl-3-methylaniline.

Advantages and Disadvantages:

• Advantages:

  • Cost-effective starting materials and reagents.

  • Generally a one-pot procedure, simplifying the experimental setup.

  • Avoids the use of highly toxic alkylating agents.

• Disadvantages:

  • Yields can be moderate and are highly dependent on the specific substrates and reaction conditions.

  • Potential for side reactions, such as the reduction of the starting ketone.

  • The reaction can be slow, sometimes requiring extended reaction times.

A similar reaction, the synthesis of N-cyclohexyl-m-toluidine from m-toluidine and cyclohexanol, has been reported with a yield of 60%.[3]

Method 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4][5] This method has become a staple in modern organic synthesis due to its high efficiency and broad functional group tolerance.[6] For the synthesis of N-Cyclopentyl-3-methylaniline, this would involve the coupling of an aryl halide (e.g., 3-bromotoluene or 3-iodotoluene) with cyclopentylamine in the presence of a palladium catalyst, a phosphine ligand, and a base.

Mechanism: The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by the base to form a palladium-amido complex, and finally, reductive elimination to yield the desired N-arylated amine and regenerate the Pd(0) catalyst.[4][6]

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Workflow for the Buchwald-Hartwig synthesis of N-Cyclopentyl-3-methylaniline.

Advantages and Disadvantages:

• Advantages:

  • Generally high to excellent yields.

  • Broad substrate scope and functional group tolerance.

  • Milder reaction conditions compared to classical methods.

• Disadvantages:

  • The palladium catalyst and phosphine ligands can be expensive.

  • Requires strictly anhydrous and anaerobic conditions.

  • Potential for catalyst poisoning by certain functional groups.

A related Buchwald-Hartwig amination of 2-bromotoluene with morpholine has been reported to proceed with a 99% yield, highlighting the high efficiency of this method.[7]

Method 3: Direct N-Alkylation

Direct N-alkylation is a classical method for the formation of C-N bonds, involving the reaction of an amine with an alkyl halide.[8] In the context of synthesizing N-Cyclopentyl-3-methylaniline, this would entail the reaction of 3-methylaniline with a cyclopentyl halide (e.g., cyclopentyl bromide or iodide) in the presence of a base.

Mechanism: The reaction proceeds via a nucleophilic substitution (S_N2) mechanism, where the nitrogen atom of the aniline attacks the electrophilic carbon of the cyclopentyl halide, displacing the halide ion. A base is typically added to neutralize the hydrogen halide formed during the reaction.

Experimental Workflow: Direct N-Alkylation

Caption: Workflow for the direct N-alkylation synthesis of N-Cyclopentyl-3-methylaniline.

Advantages and Disadvantages:

• Advantages:

  • Conceptually simple and straightforward to set up.

  • Reagents are generally inexpensive.

• Disadvantages:

  • Often suffers from low yields due to the relatively low nucleophilicity of anilines.

  • Prone to over-alkylation, leading to the formation of the tertiary amine and quaternary ammonium salts, which can complicate purification.

  • May require harsh reaction conditions (high temperatures, long reaction times).

Comparative Analysis

The choice of the optimal synthetic route for N-Cyclopentyl-3-methylaniline will depend on the specific requirements of the project, such as the desired scale, purity, and cost constraints. The following table provides a side-by-side comparison of the three methodologies.

Parameter	Reductive Amination	Buchwald-Hartwig Amination	Direct N-Alkylation
Typical Yield	Moderate (e.g., ~60% for an analogous reaction[3])	High to Excellent (e.g., up to 99% for a similar coupling[7])	Low to Moderate
Starting Materials	3-methylaniline, cyclopentanone	3-halotoluene, cyclopentylamine	3-methylaniline, cyclopentyl halide
Key Reagents	Reducing agent (e.g., NaBH(OAc)₃)	Pd catalyst, phosphine ligand, base	Base (e.g., K₂CO₃)
Reaction Conditions	Mild (often room temperature)	Mild to moderate heating, inert atmosphere	Harsher (often requires reflux)
Cost	Low	High	Low
Scalability	Good	Moderate (cost can be a factor)	Moderate
Safety Concerns	Flammable solvents, borohydride reagents	Air-sensitive and expensive reagents	Alkylating agents can be toxic
Purity/Byproducts	Potential for ketone reduction	Generally high purity	Over-alkylation is a common issue

Conclusion

For the synthesis of N-Cyclopentyl-3-methylaniline, the Buchwald-Hartwig amination stands out as the most efficient and reliable method, consistently delivering high yields and purity.[4][5] However, the high cost of the catalyst and ligands may be a limiting factor for large-scale synthesis.

Reductive amination offers a more cost-effective and scalable alternative, and with careful optimization, can provide acceptable yields.[1][2] It is a robust and practical choice for many applications.

Direct N-alkylation , while simple in principle, is generally the least favorable option due to its propensity for low yields and the formation of difficult-to-separate byproducts.[8] It may be considered for small-scale, exploratory work where cost is the primary driver and purity is less critical.

Ultimately, the selection of the synthetic route should be guided by a thorough evaluation of the project's specific goals, balancing the need for high yield and purity against considerations of cost, scalability, and safety.

References

• PrepChem.com. Synthesis of N-cyclohexyl-m-toluidine. Available from: [Link]

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Safety & Regulatory Compliance

N-Cyclopentyl-3-methylaniline proper disposal procedures

As drug development increasingly relies on complex substituted anilines for synthesizing novel pharmacophores, managing the lifecycle of these reagents becomes a critical operational challenge. N-Cyclopentyl-3-methylaniline (CAS: 623167-17-9) is a prime example of a sterically hindered secondary aromatic amine that demands rigorous safety and disposal protocols. Due to its lipophilicity and the inherent toxicity of the aniline moiety, improper disposal poses severe environmental and occupational risks.

This guide provides an authoritative, self-validating operational blueprint for the safe handling, segregation, and ultimate destruction of N-Cyclopentyl-3-methylaniline waste.

Physicochemical Hazard Profile

Before executing any disposal protocol, personnel must understand the compound's physical properties to anticipate its behavior in waste streams.

Parameter	Specification / Hazard	Operational Implication
Chemical Name	N-Cyclopentyl-3-methylaniline	Requires specific tracking as an aromatic amine.
CAS Number	623167-17-9	Use for precise EHS inventory logging.
Chemical Class	Substituted Aromatic Amine	High potential for aquatic toxicity and environmental persistence.
Reactivity	Incompatible with strong oxidizers & acids	Must be segregated from nitric acid, peroxides, and halogens to prevent exothermic reactions.
Primary Exposure	Dermal absorption & Inhalation	Mandates the use of chemical-resistant nitrile gloves and handling within a certified fume hood.

Mechanistic Rationale for Disposal Protocols

Why can we not simply neutralize this chemical or flush it down the drain?

Substituted anilines, including N-Cyclopentyl-3-methylaniline, are notoriously resistant to conventional chemical degradation methods, such as simple hydrolysis 1. The aromatic ring, stabilized by the electron-donating methyl and cyclopentyl groups, creates a highly persistent molecule. If released into the environment or treated via standard aqueous waste streams, these compounds form complex, long-lasting residues in soil and aquatic systems that can persist for 5 to 10 years 1. Furthermore, partial oxidation during municipal wastewater treatment can generate highly toxic byproducts.

Because of this extreme environmental persistence, the Environmental Protection Agency (EPA) mandates that the only scientifically acceptable and legally compliant disposal procedure for persistent aromatic amines is high-temperature incineration 1. Thermal destruction must occur in specialized rotary kiln incinerators at temperatures exceeding 1800°F (approx. 980°C) 1. This extreme heat is required to completely cleave the robust carbon-nitrogen bonds, while subsequent alkaline scrubbing of the exhaust gases neutralizes the resulting nitrogen oxides (NOx) and prevents atmospheric contamination 2.

Step-by-Step Laboratory Disposal Workflow

To ensure a self-validating safety loop, the following protocol builds in a chemical compatibility check before any waste is containerized.

Step 1: Point-of-Generation Segregation Proper segregation is the first and most critical step in chemical waste management to prevent downstream reactions 3.

• Solid Waste: Collect all solid waste contaminated with N-Cyclopentyl-3-methylaniline—including weighing boats, filter papers, chromatography silica, and nitrile gloves—in a dedicated, leak-proof, high-density polyethylene (HDPE) container 3.

• Liquid Waste: Segregate organic reaction mixtures, mother liquors, and wash solvents into a separate, clearly labeled liquid waste carboy [[3]]().

Step 2: Chemical Compatibility Verification (Self-Validation Step) Aromatic amines can undergo violent, exothermic reactions if mixed with incompatible chemicals. Before adding to the waste carboy, verify that the container is strictly isolated from strong oxidizing agents (e.g., peroxides, permanganates) and concentrated acids [[3]]().

Step 3: Containerization and Labeling Use containers that are chemically compatible with organic amines. Label the container explicitly with the full chemical name ("N-Cyclopentyl-3-methylaniline Waste"), the primary hazard ("Toxic Aromatic Amine"), and the accumulation start date 3. Place all active waste containers in secondary containment trays to capture any potential leaks 3.

Step 4: Transfer to Licensed Disposal Vendor Under no circumstances should this compound be disposed of in the regular trash or down the drain 3. Coordinate with your institution’s Environmental Health and Safety (EHS) department to schedule a pickup by a licensed hazardous waste disposal company equipped to perform the required high-temperature incineration 3, 2.

Workflow for the segregation and thermal destruction of N-Cyclopentyl-3-methylaniline waste.

Spill Decontamination Procedures

In the event of an accidental spill, immediate and methodical action is required to prevent dermal exposure and environmental release.

• Evacuation and PPE: Immediately alert laboratory personnel and restrict access to the spill area [[3]](). Responding personnel must wear appropriate Personal Protective Equipment (PPE), including fresh chemical-resistant nitrile gloves, safety goggles, and a laboratory coat 3.

• Containment and Absorption: For minor spills, surround and cover the liquid with an inert, non-combustible absorbent material such as vermiculite or dry sand 3. Do not use combustible materials like sawdust, which can react exothermically with organic amines.

• Collection: Carefully sweep the absorbed mixture using non-sparking tools and deposit it into a heavy-duty, sealable hazardous waste container 3.

• Surface Decontamination: Because N-Cyclopentyl-3-methylaniline is lipophilic and poorly soluble in water, wash the affected surface first with a suitable organic solvent (e.g., isopropanol or ethanol) to dissolve residual amine. Follow this with a thorough wash using detergent and water. Collect all wash liquids and treat them as hazardous liquid waste 4.

References

• [1] Guidelines for the Disposal of Small Quantities of Unused Pesticides - U.S. Environmental Protection Agency (EPA).1

• [3] Proper Disposal of 3-[(E)-2-Phenylethenyl]aniline: A Guide for Laboratory Professionals - Benchchem. 3

• [4] Safety Manual for Hazardous Waste Site Investigations: Draft - U.S. Environmental Protection Agency (EPA NEPIS). 4

• [2] Engineering Handbook For Hazardous Waste Incineration - U.S. Environmental Protection Agency (EPA NEPIS). 2

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Navigating the Unseen: A Practical Guide to the Safe Handling of N-Cyclopentyl-3-methylaniline

Our approach is grounded in the principle of chemical family hazard assessment. The functional groups and structural motifs present in N-Cyclopentyl-3-methylaniline suggest a hazard profile that closely mirrors that of aniline. Therefore, we will treat it with the same level of caution, implementing stringent controls to mitigate risks associated with toxicity, exposure, and environmental release.

Part 1: Hazard Identification and Risk Assessment

N-Cyclopentyl-3-methylaniline is presumed to share the significant health hazards of aniline. Aniline is classified as a highly toxic substance that can cause severe health effects through multiple exposure routes.[1][2][3] It is readily absorbed through the skin, making dermal contact a primary route of concern.[1][2]

Presumed GHS Classification (based on Aniline):

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[4][5][6]
Serious Eye Damage/Irritation	Category 1/2	H318/H319: Causes serious eye damage/irritation.[4][7]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[8][9]
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects.[9]
Carcinogenicity	Category 2	H351: Suspected of causing cancer.[9]
Specific Target Organ Toxicity (Repeated)	Category 1	H372: Causes damage to organs (Blood) through prolonged or repeated exposure.[4][9]
Hazardous to the Aquatic Environment	Category 1	H410: Very toxic to aquatic life with long lasting effects.[4][5]

The primary and most insidious toxic effect of aniline and its derivatives is methemoglobinemia .[1] In this condition, the iron in hemoglobin is oxidized, rendering it unable to transport oxygen effectively. This leads to symptoms such as cyanosis (blueish skin), headache, dizziness, fatigue, and in severe cases, respiratory distress, collapse, and even death.[1] It is critical to understand that these symptoms can be delayed.

Part 2: Personal Protective Equipment (PPE) Protocol

A multi-tiered PPE strategy is essential and must be adapted to the specific task at hand. The following table outlines the minimum required PPE for various laboratory operations involving N-Cyclopentyl-3-methylaniline.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring	Chemical safety goggles and face shield	Double-gloving with chemical-resistant gloves (e.g., Nitrile)[2][10]	Chemical-resistant apron over a flame-retardant lab coat	Required. Use a NIOSH-approved respirator with an organic vapor cartridge.[11][12]
Solution Preparation	Chemical safety goggles	Chemical-resistant gloves (Nitrile)	Flame-retardant lab coat	Recommended to be performed in a chemical fume hood.[11]
Running Reactions	Safety glasses (for closed systems)	Chemical-resistant gloves (Nitrile)	Flame-retardant lab coat	All reactions should be conducted within a certified chemical fume hood.[2]
Work-up/Extraction	Chemical safety goggles and face shield	Chemical-resistant gloves (Nitrile)	Chemical-resistant apron over a lab coat	All work-up procedures must be performed in a chemical fume hood.[11]
Spill Cleanup	Chemical safety goggles and face shield	Heavy-duty chemical-resistant gloves	Chemical-resistant coveralls	A NIOSH-approved respirator with an organic vapor cartridge is mandatory.[11][12]

Part 3: Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for ensuring laboratory and environmental safety. The following workflow provides a step-by-step guide from chemical receipt to final waste disposal.

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